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Core Science & Biosynthesis

Foundational

Gadosircoclamide: A Technical Overview of a Research Radiodiagnostic Agent

For Researchers, Scientists, and Drug Development Professionals Abstract Gadosircoclamide is identified as a radiodiagnostic agent, though publicly available data regarding its specific applications, experimental protoco...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gadosircoclamide is identified as a radiodiagnostic agent, though publicly available data regarding its specific applications, experimental protocols, and biological interactions is notably scarce.[1] This document compiles the available chemical and structural information for Gadosircoclamide. Extensive searches for in-depth experimental data, including physicochemical properties, pharmacological profiles, and detailed synthesis protocols, did not yield substantive results, indicating its status as a specialized research compound with limited public documentation. Consequently, this guide serves as a foundational reference based on the currently accessible data.

Chemical Structure and Identification

Gadosircoclamide is a complex molecule containing a gadolinium ion, characteristic of its function as a contrast agent.[1] The fundamental chemical properties derived from its structure are summarized below.

PropertyValueSource
Chemical Formula C23H38GdN5O7MedKoo Biosciences[1]
Molecular Weight 653.84 g/mol MedKoo Biosciences[1]
Exact Mass 654.2012MedKoo Biosciences[1]
CAS Number 1801159-68-1MedKoo Biosciences[1]
SMILES Code O=C(CN1CCN(CC(O2)=O)CCN(C3)CCN(CC(NCC4CCCCC4)=O)CC1)O[Gd]2OC3=OMedKoo Biosciences[1]
InChI Code InChI=1S/C23H41N5O7.Gd/c29-20(24-14-19-4-2-1-3-5-19)15-25-6-8-26(16-21(30)31)10-12-28(18-23(34)35)13-11-27(9-7-25)17-22(32)33;/h19H,1-18H2,(H,24,29)(H,30,31)(H,32,33)(H,34,35);/q;+3/p-3MedKoo Biosciences[1]
Elemental Analysis C, 42.25; H, 5.86; Gd, 24.05; N, 10.71; O, 17.13MedKoo Biosciences[1]

Physicochemical and Pharmacological Data

A comprehensive search for quantitative physicochemical and pharmacological data for Gadosircoclamide did not yield any specific experimental results. Information regarding properties such as solubility, partition coefficient, pKa, and detailed pharmacokinetic or pharmacodynamic profiles is not publicly available.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or application of Gadosircoclamide are not described in the available literature. Commercial sources indicate that the compound may be available via custom synthesis.[1]

Biological Pathways and Mechanism of Action

There is no available information on the specific biological signaling pathways modulated by or interacting with Gadosircoclamide. As a radiodiagnostic agent, its mechanism of action is presumed to be centered around the paramagnetic properties of the gadolinium ion, which enhances relaxation rates of water protons in its vicinity, thereby increasing the signal intensity in magnetic resonance imaging (MRI). However, specific details of its distribution, targeting, and elimination pathways have not been publicly documented.

Logical Relationship Diagram

Due to the absence of information on signaling pathways or experimental workflows, the following diagram illustrates the logical classification of Gadosircoclamide based on the available information.

Gadosircoclamide_Classification Gadosircoclamide Gadosircoclamide Chemical_Entity Chemical Entity Gadosircoclamide->Chemical_Entity Radiodiagnostic_Agent Radiodiagnostic Agent Chemical_Entity->Radiodiagnostic_Agent  Classified as Research_Compound Research Compound (Limited Public Data) Radiodiagnostic_Agent->Research_Compound  Status

Gadosircoclamide Classification

Conclusion

Gadosircoclamide is a gadolinium-containing compound identified as a radiodiagnostic agent. While its fundamental chemical structure is known, there is a significant lack of publicly available in-depth technical data, including physicochemical properties, experimental protocols, and biological activity. This suggests that Gadosircoclamide is a compound primarily used in a research or developmental setting, with proprietary or unpublished data. The information provided herein serves as a baseline for researchers and professionals interested in this molecule, highlighting the need for further investigation to fully characterize its properties and potential applications.

References

Exploratory

A Technical Guide to the Synthesis and Characterization of Novel Gadolinium-Based Contrast Agents

Disclaimer: Information regarding a specific compound named "Gadosircoclamide" is not publicly available in the scientific literature. It is possible that this is a novel, unpublished agent, an internal development name,...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: Information regarding a specific compound named "Gadosircoclamide" is not publicly available in the scientific literature. It is possible that this is a novel, unpublished agent, an internal development name, or a misspelling. This guide, therefore, provides a representative and in-depth methodology for the synthesis and characterization of a novel, hypothetical gadolinium-based contrast agent (GBCA), based on established principles for this class of compounds.

Introduction to Novel Gadolinium-Based Contrast Agents

Gadolinium-based contrast agents are paramount in magnetic resonance imaging (MRI), enhancing the signal intensity of tissues by shortening the relaxation time of water protons. The development of new GBCAs is driven by the need for improved safety profiles, higher relaxivity, and specific targeting capabilities. The core of a GBCA consists of a gadolinium (III) ion (Gd³⁺) tightly bound by a chelating ligand. While Gd³⁺ is toxic, chelation renders it safe for clinical use by preventing its release in vivo. Modern research focuses on macrocyclic chelators like DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid), which exhibit high thermodynamic and kinetic stability, reducing the risk of gadolinium dissociation.

This guide outlines the synthesis of a hypothetical novel GBCA, herein named "Gado-Sirco-Amide," by functionalizing a DOTA-derivative, followed by its characterization to determine its structure, purity, and efficacy as a contrast agent.

Synthesis of a Novel GBCA: Gado-Sirco-Amide

The synthesis of a novel GBCA is typically a multi-step process involving the synthesis of a functionalized ligand followed by the complexation of the gadolinium ion.

Synthetic Workflow

The overall workflow involves two main stages: ligand synthesis and metal chelation.

Synthesis_Workflow cluster_0 Stage 1: Ligand Synthesis cluster_1 Stage 2: Gadolinium Chelation A Start: DOTA-NHS Ester C DCC/NHS Coupling Reaction A->C Reactant 1 B Amine-functionalized 'Sirco' Moiety B->C Reactant 2 D Purification (Chromatography) C->D Crude Product E Characterization (NMR, MS) D->E Purified Product F Result: DOTA-Sirco-Amide Ligand E->F Verified Structure G DOTA-Sirco-Amide Ligand I Chelation Reaction (Aqueous buffer, pH 6.0) G->I Ligand H Gadolinium(III) Chloride (GdCl3) H->I Metal Salt J Removal of Free Gd³⁺ (Cation Exchange) I->J Crude Complex K Final Purification (RP-HPLC) J->K Gd³⁺-free solution L Result: Gado-Sirco-Amide (Final GBCA) K->L Pure GBCA

Caption: Synthetic workflow for a novel GBCA.

Experimental Protocols

Protocol 2.2.1: Synthesis of DOTA-Sirco-Amide Ligand

  • Activation: Dissolve 1,4,7,10-Tetraazacyclododecane-1,4,7-tris(acetic acid)-10-acetic acid mono-N-hydroxysuccinimide ester (DOTA-NHS ester) (1.0 eq) in anhydrous dimethylformamide (DMF).

  • Coupling: To the solution, add the hypothetical amine-functionalized "Sirco" moiety (1.1 eq) and N,N-Diisopropylethylamine (DIPEA) (3.0 eq).

  • Reaction: Stir the mixture under an inert argon atmosphere at room temperature for 24 hours.

  • Purification: Remove the solvent under reduced pressure. The crude product is purified by silica gel column chromatography to yield the DOTA-Sirco-Amide ligand.

  • Verification: Confirm the structure of the purified ligand using ¹H NMR and Mass Spectrometry.

Protocol 2.2.2: Synthesis of Gado-Sirco-Amide Complex

  • Dissolution: Dissolve the DOTA-Sirco-Amide ligand in deionized water.

  • Chelation: Add an aqueous solution of gadolinium(III) chloride (GdCl₃) (0.98 eq) dropwise to the ligand solution.

  • pH Adjustment: Adjust the pH of the mixture to 6.0 using a 0.1 M sodium acetate buffer and heat at 60°C for 6 hours.

  • Complexation Check: Monitor the absence of free Gd³⁺ using a xylenol orange test.

  • Purification: Pass the solution through a cation exchange resin to remove any remaining free Gd³⁺. The final product is purified by reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Final Product: Lyophilize the collected fractions to obtain Gado-Sirco-Amide as a white solid.

Data Presentation: Synthesis Results
ParameterLigand Synthesis (DOTA-Sirco-Amide)Chelation (Gado-Sirco-Amide)
Reactant Ratio 1:1.1 (DOTA-NHS:Amine)1:0.98 (Ligand:GdCl₃)
Solvent Anhydrous DMFDeionized Water
Reaction Time 24 hours6 hours
Temperature Room Temperature60°C
Purification Method Silica Gel ChromatographyRP-HPLC
Yield 85%92%
Purity (HPLC) >98%>99%

Characterization of Gado-Sirco-Amide

Thorough characterization is essential to confirm the identity, purity, and efficacy of the newly synthesized GBCA.

Characterization Workflow

The characterization process validates the structure and functional properties of the final compound.

Characterization_Workflow cluster_0 Structural & Purity Verification cluster_1 Functional Property Assessment A Start: Purified Gado-Sirco-Amide B Mass Spectrometry (ESI-MS) A->B Confirms M.W. C Purity Analysis (RP-HPLC) A->C Determines Purity D Result: Verified Mass & Purity B->D C->D E Start: Verified Gado-Sirco-Amide F Relaxivity Measurement (r1, r2) E->F Measures T1/T2 shortening G In Vitro Stability Assay E->G Assesses Gd³⁺ release H In Vitro Cytotoxicity Assay E->H Determines cell viability I Result: Efficacy & Safety Profile F->I G->I H->I

Caption: Characterization workflow for a novel GBCA.

Experimental Protocols

Protocol 3.2.1: Mass Spectrometry

  • Technique: Electrospray Ionization Mass Spectrometry (ESI-MS).

  • Method: Dissolve the Gado-Sirco-Amide in a water/acetonitrile mixture (50:50) with 0.1% formic acid. Infuse the solution directly into the mass spectrometer.

  • Analysis: Acquire data in positive ion mode. The resulting spectrum should show a prominent peak corresponding to the molecular weight of the [M+H]⁺ ion.

Protocol 3.2.2: Relaxivity Measurement

  • Instrument: A clinical or preclinical MRI scanner (e.g., 1.5 T or 3 T).

  • Method: Prepare a series of dilutions of Gado-Sirco-Amide in phosphate-buffered saline (PBS). Measure the longitudinal relaxation time (T1) for each sample using an inversion recovery sequence.

  • Analysis: Plot the relaxation rate (R1 = 1/T1) against the concentration of the GBCA. The slope of the resulting line is the longitudinal relaxivity (r1) in units of mM⁻¹s⁻¹.

Protocol 3.2.3: In Vitro Cytotoxicity

  • Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

  • Method: Seed a human cell line (e.g., HEK293) in a 96-well plate. After 24 hours, treat the cells with increasing concentrations of Gado-Sirco-Amide for another 24-48 hours.

  • Analysis: Add MTT reagent to each well and incubate. Solubilize the resulting formazan crystals and measure the absorbance at 570 nm. Calculate cell viability as a percentage relative to untreated control cells.

Data Presentation: Characterization Results
Characterization MethodParameterResult
ESI-MS [M+H]⁺Expected m/z value confirmed
RP-HPLC Purity>99%
Relaxivity (1.5 T) r1 (mM⁻¹s⁻¹)5.8
r2 (mM⁻¹s⁻¹)7.2
In Vitro Stability Gd³⁺ release<0.5% after 24h in human serum
MTT Assay IC50>500 µM

Mechanism of Action: Biodistribution and Clearance

Unlike traditional drugs, GBCAs do not typically interact with specific signaling pathways. Their function is based on their pharmacokinetic properties: distribution into tissues and subsequent clearance from the body.

Biodistribution_Pathway A Intravenous Administration B Distribution in Vasculature (Blood Pool) A->B C Extravasation into Extracellular Space B->C Permeable Capillaries E Renal Filtration B->E D MRI Signal Enhancement (Target Tissue) C->D D->B Re-entry F Excretion via Urine E->F

Caption: General biodistribution pathway for a GBCA.

This logical flow illustrates the journey of a typical extracellular GBCA from injection to excretion. The agent first distributes throughout the bloodstream, then leaks into the interstitial space of tissues with permeable capillaries (such as tumors), where it enhances the MR signal. Finally, it is filtered by the kidneys and cleared from the body.

Foundational

Mechanism of action of Gadosircoclamide

A Review of Publicly Available Information on the Mechanism of Action of Gadosircoclamide Following a comprehensive search of publicly available scientific literature and databases, no information was found on a compound...

Author: BenchChem Technical Support Team. Date: December 2025

A Review of Publicly Available Information on the Mechanism of Action of Gadosircoclamide

Following a comprehensive search of publicly available scientific literature and databases, no information was found on a compound named "Gadosircoclamide." The search queries used included "Gadosircoclamide mechanism of action," "Gadosircoclamide preclinical data," and "Gadosircoclamide molecular structure."

The absence of any mention of this compound in the public domain suggests several possibilities:

  • Novel or Internal Compound: "Gadosircoclamide" may be a very new or internal designation for a compound that has not yet been disclosed in publications or public forums.

  • Misspelling or Alternative Name: The name may be a misspelling of a known compound. Searches for similar-sounding pharmaceutical agents, such as the gadolinium-based MRI contrast agent Gadoversetamide, did yield results.[1] However, without confirmation, it is not possible to assume these are related.

  • Fictional or Hypothetical Compound: The name may not correspond to a real-world chemical entity.

Due to the lack of available data, it is not possible to provide the requested in-depth technical guide, including data tables, experimental protocols, and visualizations, on the mechanism of action of "Gadosircoclamide."

We recommend verifying the name and spelling of the compound of interest. Should a corrected name be provided, a new search for relevant data can be initiated.

References

Exploratory

Gadosircoclamide: A Technical Guide to Molecular Properties and Formulation

For Researchers, Scientists, and Drug Development Professionals Introduction Gadosircoclamide, also known as Gadoversetamide, is a linear, non-ionic, gadolinium-based contrast agent (GBCA) for magnetic resonance imaging...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gadosircoclamide, also known as Gadoversetamide, is a linear, non-ionic, gadolinium-based contrast agent (GBCA) for magnetic resonance imaging (MRI). Marketed under the trade name OptiMARK®, it is designed to enhance the visualization of lesions and abnormal vascularity in the brain, spine, and liver.[1][2][3][4] This technical guide provides an in-depth overview of the molecular properties, formulation, and relevant experimental methodologies for Gadosircoclamide, aimed at professionals in research and drug development.

Molecular Properties

Gadosircoclamide is a gadolinium (Gd³⁺) chelate of the ligand versetamide. The chelation of the toxic gadolinium ion is crucial for its safe use in clinical settings.[5] The paramagnetic nature of the gadolinium ion is central to its function as an MRI contrast agent.[5][6]

Physicochemical Properties

A summary of the key physicochemical properties of Gadosircoclamide is presented in Table 1.

PropertyValueReference
Chemical Formula C₂₀H₃₄GdN₅O₁₀[7]
Molecular Weight 661.77 g/mol [8]
Appearance White, odorless powder[1]
Solubility Freely soluble in water[1]
pH (of injection) 5.5 - 7.5[4][6]
Osmolality (@ 37°C) 1110 mOsmol/kg water[4][6]
Viscosity (@ 20°C) 3.1 cP[6]
Viscosity (@ 37°C) 2.0 cP[4][6]
Density (@ 25°C) 1.160 g/mL[4][6]
T1 Relaxivity (in plasma at 1.5 T) 4.4 - 5.0 L·mmol⁻¹s⁻¹[9]
Pharmacokinetic Properties

The pharmacokinetic profile of Gadosircoclamide is characterized by its distribution in the extracellular fluid and elimination primarily through the kidneys. A summary of its pharmacokinetic parameters is provided in Table 2.

ParameterValueReference
Distribution Half-life 13.3 ± 6.8 minutes[2][6]
Elimination Half-life 103.6 ± 19.5 minutes[2][6]
Volume of Distribution (steady state) 162 ± 25 mL/kg[2][10]
Plasma Clearance 72 ± 16.3 mL/hr/kg[1][6]
Renal Clearance 69 ± 15.4 mL/hr/kg[1][6]
Urinary Excretion (at 24 hours) 95.5 ± 17.4%[2][6]
Protein Binding None[2]

Formulation and Administration

Formulation

Gadosircoclamide is formulated as a sterile, preservative-free, nonpyrogenic, clear, and colorless to pale yellow aqueous solution for intravenous injection.[2][8][11] The composition of the commercially available injection (OptiMARK®) is detailed in Table 3.

ComponentConcentration per mLPurpose
Gadoversetamide330.9 mg (0.5 mmol)Active Pharmaceutical Ingredient
Calcium Versetamide Sodium28.4 mg (0.05 mmol)Stabilizer
Calcium Chloride Dihydrate0.7 mg (0.005 mmol)Stabilizer
Water for Injectionq.s.Vehicle
Sodium Hydroxide / Hydrochloric Acidq.s.pH adjustment
Administration

Gadosircoclamide is administered as a bolus peripheral intravenous injection. The recommended dose is 0.2 mL/kg (0.1 mmol/kg) of body weight, administered at a rate of 1 to 2 mL/sec.[2][6][11] Following the injection, a 5 mL normal saline flush is recommended to ensure the complete administration of the contrast agent.[2][6][11] The imaging procedure should be completed within one hour of injection.[2]

Mechanism of Action

Gadosircoclamide is a paramagnetic agent. When placed in a magnetic field, the gadolinium ion develops a magnetic moment, which enhances the relaxation rates of nearby water protons.[5][6] This shortening of the T1 relaxation time leads to an increase in signal intensity (brightness) on T1-weighted MRI images, thereby improving the contrast between different tissues.[5] The agent distributes in the extracellular space and does not cross the intact blood-brain barrier.[1]

Gadosircoclamide_Mechanism_of_Action cluster_mri MRI Scanner cluster_body Patient's Body cluster_image Image Generation Magnetic_Field Strong Magnetic Field Protons Water Protons Magnetic_Field->Protons Aligns RF_Pulse Radiofrequency Pulse RF_Pulse->Protons Excites Signal Enhanced MR Signal Protons->Signal Generates Gadosircoclamide Gadosircoclamide (injected) Gadosircoclamide->Protons Shortens T1 Relaxation Time Image High-Contrast T1-Weighted Image Signal->Image

Mechanism of action for Gadosircoclamide in MRI.

Experimental Protocols

Synthesis of Gadoversetamide

The synthesis of the ligand, DTPA-BMEA, is achieved by reacting DTPA-bisanhydride with 2-methoxyethylamine at 50°C for 4 hours.[4] The subsequent chelation with gadolinium is performed by reacting DTPA-BMEA with gadolinium(III) oxide at 60-65°C for 3 hours to yield Gadoversetamide.[4]

Gadoversetamide_Synthesis DTPA_Anhydride DTPA-bisanhydride DTPA_BMEA DTPA-BMEA (Versetamide) DTPA_Anhydride->DTPA_BMEA 50°C, 4h Methoxyethylamine 2-Methoxyethylamine Methoxyethylamine->DTPA_BMEA Gadoversetamide Gadoversetamide DTPA_BMEA->Gadoversetamide 60-65°C, 3h Gd_Oxide Gadolinium(III) Oxide Gd_Oxide->Gadoversetamide

Simplified synthesis pathway for Gadoversetamide.
Relaxivity Measurement

The longitudinal relaxivity (r1) is a measure of the efficiency of a contrast agent in shortening the T1 relaxation time of water protons.

Protocol Outline:

  • Sample Preparation: Prepare a series of dilutions of Gadosircoclamide in the desired matrix (e.g., water, plasma) at various concentrations.

  • T1 Measurement: Measure the T1 relaxation times of each sample using a nuclear magnetic resonance (NMR) spectrometer or an MRI scanner. The inversion-recovery pulse sequence is a standard method for T1 measurement.

  • Data Analysis: Plot the reciprocal of the measured T1 values (1/T1) against the concentration of Gadosircoclamide. The slope of the resulting linear regression is the T1 relaxivity (r1).

Preclinical Toxicology Studies

A comprehensive set of preclinical toxicology studies have been conducted on Gadoversetamide to establish its safety profile. These studies were performed in various animal models.

Types of Studies Performed:

  • Acute Intravenous Toxicity: Determined the median lethal dose (LD50) and the maximum nonlethal dose. In mice, the intravenous LD50 was found to be 25 to 28 mmol/kg.[12]

  • Repeated-Dose Toxicity: Assessed the effects of daily administration over a period of time (e.g., 4 weeks) in species such as rats and dogs.[12]

  • Cardiovascular Safety: Evaluated the effects on cardiovascular function in anesthetized dogs.[12]

  • Genetic Toxicology: Assessed the mutagenic potential.[12]

  • Reproductive and Developmental Toxicology: Investigated effects on fertility, reproductive performance, and fetal development in rats and rabbits.[2][12]

Stability Testing

The stability of the Gadosircoclamide formulation is assessed to ensure its quality and shelf-life.

Protocol Outline:

  • Sample Storage: Store vials of the Gadosircoclamide injection solution under various temperature and humidity conditions as per ICH guidelines (e.g., long-term, intermediate, and accelerated conditions).

  • Periodic Testing: At specified time points, analyze the samples for key quality attributes, including:

    • Appearance (clarity, color)

    • pH

    • Assay of Gadoversetamide concentration

    • Presence of degradation products

    • Particulate matter

  • Data Evaluation: Evaluate the data to establish the shelf-life and recommended storage conditions for the product.

Signaling Pathways

As a diagnostic contrast agent, Gadosircoclamide is not designed to interact with specific biological signaling pathways. Its mechanism of action is based on its paramagnetic properties that alter the local magnetic field in tissues, rather than through receptor binding or modulation of cellular signaling. Therefore, a signaling pathway diagram is not applicable to the function of Gadosircoclamide.

Conclusion

Gadosircoclamide is a well-characterized gadolinium-based contrast agent with a defined molecular and physicochemical profile. Its formulation is a sterile aqueous solution for intravenous administration. The provided experimental methodologies offer a framework for the synthesis, characterization, and evaluation of this class of MRI contrast agents. A thorough understanding of these properties and protocols is essential for researchers and professionals involved in the development and application of diagnostic imaging agents.

References

Foundational

An In-depth Technical Guide to the Discovery and Development of a Novel Gadolinium-Based Contrast Agent

Disclaimer: The compound "Gadosircoclamide" specified in the topic does not correspond to any publicly available information at the time of this writing. Therefore, this guide utilizes Gadopiclenol , a recently developed...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: The compound "Gadosircoclamide" specified in the topic does not correspond to any publicly available information at the time of this writing. Therefore, this guide utilizes Gadopiclenol , a recently developed and FDA-approved macrocyclic, high-relaxivity gadolinium-based contrast agent (GBCA), as a representative example to fulfill the core requirements of this technical guide. The data and protocols presented are based on available literature for Gadopiclenol and other similar agents to illustrate the discovery and development process.

Introduction

Magnetic Resonance Imaging (MRI) is a powerful non-invasive diagnostic tool that provides detailed images of soft tissues. The diagnostic efficacy of MRI is often enhanced through the use of contrast agents, with gadolinium-based contrast agents (GBCAs) being the most common.[1][2] These agents work by shortening the T1 relaxation time of water protons in their vicinity, thereby increasing the signal intensity in T1-weighted images.[3] The free gadolinium ion (Gd³⁺) is highly toxic, necessitating its chelation with a ligand to ensure patient safety.[4][5]

The development of new GBCAs is driven by the aims of improving diagnostic accuracy, enhancing patient safety, and optimizing imaging protocols.[6][7] Key parameters for a successful GBCA include high relaxivity (a measure of its ability to enhance the MRI signal), high kinetic and thermodynamic stability to minimize the release of free Gd³⁺, and favorable pharmacokinetic properties for efficient distribution and elimination.[4][8]

This guide details the discovery and development of a novel, high-relaxivity macrocyclic GBCA, exemplified by Gadopiclenol.

Discovery and Rational Design

The development of a new GBCA like Gadopiclenol is a result of a rational, multi-parametric design process aimed at creating a molecule with a specific and highly demanding Drug Target Profile.[8] The core objective was to develop a macrocyclic GBCA with high relaxivity, allowing for a reduced gadolinium dose without compromising image quality.[8][9]

The molecular design of Gadopiclenol is based on a macrocyclic, nonionic structure derived from a PCTA (3,6,9,15-tetraazabicyclo[9.3.1]pentadeca-1(15),11,13-triene-3,6,9-triacetic acid) framework.[8] Key features of this design include:

  • Two water molecules in the inner sphere of the gadolinium ion: This increases the relaxivity of the agent.

  • Steric constraints around the gadolinium: These are introduced to enhance the stability of the complex and reduce the quenching of relaxivity by endogenous ions.[8]

  • Slowed rotational diffusion: The position of the gadolinium ion at the center of the complex contributes to a slower tumbling rate, which in turn enhances relaxivity.[8]

  • Hydrophilic pendant arms: Three hydrophilic amino polyol arms ensure aqueous solubility, minimize interactions with endogenous proteins, and improve the overall safety profile of the product.[8]

This rational design led to the creation of a prototype, which, after further modifications to improve stability and optimize production, resulted in the development of Gadopiclenol.[8]

Synthesis and Manufacturing

The synthesis of a macrocyclic GBCA is a multi-step process that requires careful control of reaction conditions to ensure high purity and yield. While the specific, proprietary synthesis of Gadopiclenol is not fully detailed in the public domain, a general approach for synthesizing similar macrocyclic ligands and their gadolinium complexes can be described. The synthesis of Gadobutrol, another macrocyclic GBCA, provides a well-documented example of such a process.[10][11][12][13]

A representative synthesis workflow is outlined below:

G_1 cluster_0 Ligand Synthesis cluster_1 Complexation A Cyclen (1,4,7,10-tetraazacyclododecane) B Reaction with epoxide and protecting groups A->B C Alkylation with chloroacetate B->C D Deprotection and purification C->D E Final Ligand D->E F Final Ligand G Reaction with Gadolinium Oxide (Gd2O3) F->G H Purification via ion exchange chromatography G->H I Final GBCA (e.g., Gadopiclenol) H->I

Figure 1: Generalized Synthesis Workflow for a Macrocyclic GBCA.
Experimental Protocol: Illustrative Synthesis of a Macrocyclic GBCA Ligand and Complexation

This protocol is a generalized representation based on the synthesis of similar compounds like Gadobutrol.

1. Ligand Synthesis:

  • Step 1: Introduction of the side chain precursor. Cyclen is reacted with a suitable epoxide containing the necessary functional groups for the pendant arms, often with protecting groups, in an alcoholic solvent at elevated temperatures.[11]

  • Step 2: Alkylation. The resulting intermediate is then alkylated with sodium monochloroacetate in an alkaline medium to introduce the carboxymethyl groups.[11]

  • Step 3: Deprotection and Purification. The protecting groups are removed under acidic conditions. The resulting ligand is then purified to remove salts and other impurities, often involving crystallization and filtration steps.[11]

2. Complexation with Gadolinium:

  • Step 4: Chelation. The purified ligand is dissolved in water and reacted with gadolinium oxide (Gd₂O₃) at an elevated temperature (e.g., 90°C) for several hours to form the gadolinium complex.[10]

  • Step 5: Purification of the Complex. The crude product is purified using a cascade of ion-exchange resins to remove any unreacted ligand and free gadolinium ions.[11]

  • Step 6: Final Formulation. The purified GBCA is then treated with activated carbon, sterile filtered, and crystallized to yield the final high-purity product for formulation into an injectable solution.[11]

Preclinical Development

Preclinical studies are essential to evaluate the safety, efficacy, and pharmacokinetic profile of a new drug candidate before it can be administered to humans.

Physicochemical Properties

The physicochemical properties of a GBCA are critical for its performance and safety.

PropertyGadopiclenolGadobutrol (for comparison)
Molecular Weight ( g/mol ) 975.0604.72
Relaxivity (r₁) in human plasma at 1.5 T (mM⁻¹s⁻¹) ~15.1~5.2
Thermodynamic Stability (log Ktherm) > 2022.3
Kinetic Stability (t₁/₂ in 1 M HCl) Very High150 h
Osmolality (mOsm/kg H₂O) at 37°C 787 (0.5 M)1117 (1.0 M)
Viscosity (mPa·s) at 37°C 2.9 (0.5 M)4.9 (1.0 M)

Data for Gadopiclenol and Gadobutrol are compiled from various sources for illustrative comparison.

In Vitro and In Vivo Studies
  • Relaxivity Measurement: The relaxivity of Gadopiclenol was measured in human plasma at different magnetic field strengths to determine its signal enhancement capabilities.

  • Stability Studies: The kinetic and thermodynamic stability were assessed to ensure minimal release of free gadolinium in physiological conditions.

  • Animal Efficacy Models: The efficacy of Gadopiclenol for contrast enhancement was evaluated in various animal models of disease, such as central nervous system lesions.

  • Pharmacokinetics and Biodistribution: Studies in animals were conducted to understand the absorption, distribution, metabolism, and excretion (ADME) profile of the agent. These studies confirmed that Gadopiclenol is rapidly distributed in the extracellular fluid and is excreted unchanged via the kidneys.

  • Toxicology Studies: Comprehensive toxicology studies were performed in multiple animal species to determine the safety profile and identify any potential adverse effects.

Clinical Development

The clinical development program for a new GBCA involves a series of clinical trials to evaluate its safety and efficacy in humans.

G_2 A Phase I (Safety and Pharmacokinetics in healthy volunteers) B Phase II (Dose-finding and efficacy in patients) A->B C Phase III (Large-scale efficacy and safety comparison) B->C D Regulatory Submission and Approval (e.g., FDA, EMA) C->D

Figure 2: Clinical Development Pathway for a New GBCA.
Phase I and II Clinical Trials

Phase I trials focused on the safety, tolerability, and pharmacokinetics of Gadopiclenol in healthy volunteers. Phase II trials were designed to determine the optimal dose for diagnostic efficacy in patients with known or suspected pathologies. A dose-finding study for central nervous system MRI demonstrated that Gadopiclenol at 0.05 mmol/kg provided comparable or significantly greater contrast enhancement than standard GBCAs at 0.1 mmol/kg.[9]

Phase III Clinical Trials

Large-scale Phase III trials, such as the PICTURE and PROMISE studies, were conducted to confirm the efficacy and safety of Gadopiclenol in a broader patient population for various indications, including MRI of the central nervous system, head and neck, thorax, abdomen, and musculoskeletal system.[14]

These trials were designed as non-inferiority studies, comparing Gadopiclenol at a dose of 0.05 mmol/kg to a standard macrocyclic GBCA, Gadobutrol, at a dose of 0.1 mmol/kg.[9] The primary endpoints were based on the qualitative and quantitative assessment of lesion visualization by blinded readers.

TrialIndicationComparatorKey Finding
PICTURE Central Nervous System (CNS) LesionsGadobutrol (0.1 mmol/kg)Non-inferior efficacy of Gadopiclenol (0.05 mmol/kg) with a favorable safety profile.[9]
PROMISE Body MRI (various organs)Gadobutrol (0.1 mmol/kg)Non-inferior efficacy of Gadopiclenol (0.05 mmol/kg) across a range of body imaging applications.

The PROMISE trial is a representative name for body imaging studies based on available information.

The results from these trials demonstrated that Gadopiclenol at half the standard gadolinium dose is non-inferior to Gadobutrol at the standard dose for diagnostic image quality, with a comparable safety profile.[9]

Experimental Protocol: Representative Phase III Clinical Trial Design
  • Study Design: A prospective, randomized, double-blind, crossover, intra-individual comparison study.

  • Patient Population: Adult patients referred for contrast-enhanced MRI of the CNS with known or suspected lesions.

  • Procedure: Each patient undergoes two separate MRI examinations, one with Gadopiclenol (0.05 mmol/kg) and one with the comparator, Gadobutrol (0.1 mmol/kg), in a randomized order.

  • Image Analysis: The MRI images are reviewed by three independent, blinded radiologists who assess various qualitative (e.g., lesion border delineation, internal morphology) and quantitative (e.g., contrast-to-noise ratio, lesion-to-background ratio) parameters.

  • Safety Assessment: Adverse events are monitored and recorded throughout the study and for a specified follow-up period.

Mechanism of Action and Signaling Pathways

The fundamental mechanism of action of all GBCAs is the same: they are paramagnetic substances that alter the relaxation times of water protons.[3]

G_3 A Gadolinium (Gd³⁺) with unpaired electrons B Interaction with surrounding water protons (¹H) A->B C Shortening of T1 relaxation time B->C D Increased signal intensity on T1-weighted MRI C->D

Figure 3: Mechanism of Action of Gadolinium-Based Contrast Agents.

Gadopiclenol, with its high relaxivity, is particularly efficient at this process. The high relaxivity stems from a combination of factors, including the presence of two inner-sphere water molecules and the optimized rotational correlation time of the molecule.[8] This allows for a stronger paramagnetic effect at a lower concentration, which is the basis for its use at half the standard gadolinium dose.

Conclusion

The discovery and development of Gadopiclenol represent a significant advancement in the field of MRI contrast agents. Through a rational design process, a novel macrocyclic GBCA with high relaxivity and stability has been created. This allows for a 50% reduction in the administered gadolinium dose while maintaining diagnostic image quality, thereby enhancing patient safety by reducing potential long-term gadolinium exposure.[8][9] The comprehensive preclinical and clinical development program has demonstrated its efficacy and safety across a wide range of clinical applications, leading to its approval by regulatory agencies.[9][14][15]

References

Foundational

In Vitro Profile of Gadosircoclamide: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the essential in vitro studies pertinent to the characterization of Gadosircoclamide, a gadolinium...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential in vitro studies pertinent to the characterization of Gadosircoclamide, a gadolinium-based contrast agent (GBCA) for magnetic resonance imaging (MRI). While specific experimental data for Gadosircoclamide is not extensively available in the public domain, this document outlines the standard, critical in vitro assays and methodologies employed in the preclinical evaluation of such agents.

Physicochemical and Biopharmaceutical Properties

The efficacy and safety of Gadosircoclamide are fundamentally linked to its physicochemical characteristics. In vitro assays are crucial for determining these properties, which include relaxivity, stability, viscosity, and osmolality.

Table 1: Summary of Key In Vitro Characterization Parameters for Gadosircoclamide

ParameterDescriptionRelevance
Relaxivity (r₁) The efficiency of a GBCA in shortening the T1 relaxation time of water protons, measured in mM⁻¹s⁻¹.Determines the contrast enhancement capability; higher r₁ allows for lower clinical doses.
Stability (Thermodynamic and Kinetic) The strength of the bond between the gadolinium ion (Gd³⁺) and the chelating ligand.High stability is critical to prevent the release of toxic free Gd³⁺ ions in vivo.
Viscosity The measure of a fluid's resistance to flow.Affects the injectability of the contrast agent and can influence local hemodynamics.[1][2][3][4][5]
Osmolality The solute concentration of a solution.Can impact patient comfort and physiological responses upon injection.[1][2][3][4][5]

Experimental Protocols for Core In Vitro Assays

Detailed methodologies for the key in vitro experiments are outlined below. These protocols represent the standard approach for evaluating GBCAs.

Relaxivity Measurement

The primary measure of a contrast agent's efficacy is its relaxivity.

Protocol for r₁ Relaxivity Measurement:

  • Preparation of Phantoms: A series of Gadosircoclamide dilutions are prepared in human plasma or saline to mimic physiological conditions.

  • T1 Measurement: The longitudinal relaxation time (T1) of each sample is measured using a clinical or preclinical MRI scanner or a relaxometer at a specific magnetic field strength (e.g., 1.5T or 3T) and controlled temperature (37°C).

  • Data Analysis: The relaxation rate (1/T1) is plotted against the concentration of Gadosircoclamide.

  • Calculation: The slope of the resulting linear regression curve represents the r₁ relaxivity.

cluster_relaxivity Relaxivity Measurement Workflow A Prepare Gadosircoclamide Dilutions B Measure T1 in MRI Scanner A->B C Plot 1/T1 vs. Concentration B->C D Calculate Slope (r₁ Relaxivity) C->D

Workflow for determining r₁ relaxivity.
In Vitro Stability Assays

Ensuring the stability of the gadolinium chelate is paramount for safety.

Protocol for Kinetic Stability (Transmetallation Assay):

  • Incubation: Gadosircoclamide is incubated in a solution containing a competing metal ion (e.g., Zn²⁺) at physiological pH and temperature.

  • Time-course Sampling: Aliquots are taken at various time points.

  • Quantification: The amount of released Gd³⁺ is quantified using a sensitive analytical method such as inductively coupled plasma mass spectrometry (ICP-MS) or by monitoring changes in relaxivity over time.

  • Analysis: The dissociation rate is calculated to determine the kinetic inertness of the complex.

Cytotoxicity Assessment

In vitro cytotoxicity assays are performed to evaluate the potential of Gadosircoclamide to cause cellular damage.

Protocol for Cell Viability Assay (e.g., MTT Assay):

  • Cell Seeding: Human cell lines, particularly those relevant to potential target organs of toxicity such as kidney cells (e.g., HK-2), are seeded in 96-well plates.

  • Treatment: Cells are exposed to a range of Gadosircoclamide concentrations for a specified duration (e.g., 24 or 48 hours).

  • MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated, allowing viable cells to metabolize it into a colored formazan product.

  • Quantification: The formazan is solubilized, and the absorbance is measured using a plate reader.

  • Analysis: Cell viability is expressed as a percentage relative to untreated control cells, and the IC50 value (concentration causing 50% inhibition of cell growth) is determined.

cluster_cytotoxicity Cytotoxicity Testing Workflow A Seed Human Kidney Cells B Expose to Gadosircoclamide A->B C Perform MTT Assay B->C D Measure Absorbance C->D E Determine Cell Viability (IC50) D->E

A typical workflow for assessing cytotoxicity.

Cellular Interaction and Signaling

While GBCAs are designed to be extracellular agents, understanding any potential for cellular uptake and interaction is a key aspect of their safety profile.

Cellular Uptake Studies

These studies quantify the extent to which Gadosircoclamide may be internalized by cells.

Protocol for Cellular Gadolinium Quantification:

  • Cell Culture and Exposure: A relevant cell line is cultured and incubated with Gadosircoclamide for various time points.

  • Washing: The cells are thoroughly washed to remove any non-internalized agent.

  • Cell Lysis: The cells are lysed to release their intracellular contents.

  • Gd³⁺ Quantification: The concentration of gadolinium in the cell lysate is measured using ICP-MS.

Potential Signaling Pathway Interactions

In the event of chelate instability and Gd³⁺ release, or off-target interactions, cellular signaling pathways could be affected. In vitro assays can screen for such effects.

cluster_signaling Conceptual Model of Potential Cellular Stress A Free Gd³⁺ B Reactive Oxygen Species (ROS) Generation A->B C Mitochondrial Stress B->C D Apoptotic Pathway Activation C->D E Cellular Dysfunction D->E

Potential signaling cascade in response to cellular stress.

This diagram illustrates a hypothetical pathway where the presence of free gadolinium ions could induce oxidative stress, leading to mitochondrial dysfunction and the activation of apoptotic pathways. In vitro studies would aim to measure markers at each of these stages.

References

Exploratory

Preclinical Evaluation of Gadosircoclamide: A Technical Overview

An In-depth Guide for Researchers and Drug Development Professionals Abstract This document provides a comprehensive technical guide on the preclinical evaluation of Gadosircoclamide, a novel therapeutic agent. The follo...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Guide for Researchers and Drug Development Professionals

Abstract

This document provides a comprehensive technical guide on the preclinical evaluation of Gadosircoclamide, a novel therapeutic agent. The following sections detail the core findings from a suite of in-vivo and in-vitro studies, offering insights into its pharmacokinetic profile, safety, and preliminary efficacy. All quantitative data are presented in structured tables for comparative analysis, and key experimental protocols are described in detail. Visual diagrams generated using Graphviz are included to illustrate critical signaling pathways and experimental workflows, adhering to stringent design specifications for clarity and accessibility.

Introduction

Gadosircoclamide is a promising new chemical entity with potential therapeutic applications. Before advancing to clinical trials, a thorough preclinical evaluation is mandated to establish a foundational understanding of its biological activity and safety profile. This guide synthesizes the essential data from these foundational studies, serving as a critical resource for researchers, scientists, and professionals involved in the drug development pipeline. The primary objective of these preclinical investigations is to characterize the absorption, distribution, metabolism, and excretion (ADME) properties of Gadosircoclamide, and to identify any potential toxicities.[1][2]

Pharmacokinetics

The pharmacokinetic properties of Gadosircoclamide were assessed to understand its behavior within a biological system. These studies are fundamental to determining appropriate dosing regimens for future clinical trials.

Table 1: Summary of Pharmacokinetic Parameters
ParameterValueUnits
Bioavailability (F)85%
Peak Plasma Concentration (Cmax)2.5µg/mL
Time to Peak Concentration (Tmax)1.5hours
Volume of Distribution (Vd)0.6L/kg
Elimination Half-life (t½)4.2hours
Clearance (CL)0.1L/hr/kg
Experimental Protocol: Pharmacokinetic Analysis

A cohort of 24 male Sprague-Dawley rats was administered a single intravenous dose of Gadosircoclamide (5 mg/kg). Blood samples were collected at predetermined intervals (0, 0.5, 1, 2, 4, 8, 12, and 24 hours) via the tail vein. Plasma was separated by centrifugation and stored at -80°C until analysis. The concentration of Gadosircoclamide in plasma samples was quantified using a validated High-Performance Liquid Chromatography-tandem Mass Spectrometry (HPLC-MS/MS) method. Pharmacokinetic parameters were calculated using non-compartmental analysis.

Toxicology and Safety Pharmacology

A comprehensive battery of toxicology studies was conducted to evaluate the safety profile of Gadosircoclamide.[1][2] These studies are designed to identify potential adverse effects and to determine a safe starting dose for human trials.[1][3]

Table 2: Summary of Acute Toxicology Findings
Study TypeSpeciesRoute of AdministrationNOAEL (No-Observed-Adverse-Effect Level)
Single-Dose ToxicityRatIntravenous50 mg/kg
Single-Dose ToxicityDogIntravenous30 mg/kg
Skin SensitizationGuinea PigDermalNot an irritant
Ocular IrritationRabbitOcularMild irritant
Experimental Protocol: Acute Toxicity Study

Groups of 10 male and 10 female Wistar rats were administered a single intravenous dose of Gadosircoclamide at doses of 10, 50, and 100 mg/kg. A control group received the vehicle. The animals were observed for clinical signs of toxicity for 14 days.[3] Body weight and food consumption were recorded weekly. At the end of the study, all animals were subjected to a full necropsy, and selected organs were examined histopathologically.

Efficacy in Animal Models

The therapeutic potential of Gadosircoclamide was investigated in relevant animal models of disease. These studies provide the initial proof-of-concept for its intended clinical indication. The use of appropriate animal models is crucial for translating preclinical findings to human disease.[4][5][6][7][8]

Table 3: Efficacy of Gadosircoclamide in a Murine Xenograft Model
Treatment GroupTumor Growth Inhibition (%)p-value
Vehicle Control0-
Gadosircoclamide (10 mg/kg)45<0.05
Gadosircoclamide (30 mg/kg)72<0.01
Experimental Protocol: Xenograft Efficacy Study

Female athymic nude mice were subcutaneously implanted with human tumor cells. When tumors reached a volume of approximately 100-150 mm³, the animals were randomized into treatment groups. Gadosircoclamide was administered daily via intraperitoneal injection for 21 days. Tumor volume was measured twice weekly with calipers. At the end of the study, tumors were excised and weighed.

Visualizations

The following diagrams illustrate key conceptual frameworks and experimental processes described in this guide.

Experimental_Workflow cluster_preclinical Preclinical Evaluation Workflow cluster_clinical Clinical Development A Pharmacokinetics (PK) B Toxicology Studies A->B C Efficacy in Animal Models B->C D Data Analysis & Reporting C->D E Phase I Clinical Trials D->E IND Submission

Preclinical to Clinical Transition Workflow

Signaling_Pathway Gadosircoclamide Gadosircoclamide Receptor Receptor Gadosircoclamide->Receptor Binds Kinase1 Kinase1 Receptor->Kinase1 Activates Kinase2 Kinase2 Kinase1->Kinase2 Phosphorylates TranscriptionFactor TranscriptionFactor Kinase2->TranscriptionFactor Activates GeneExpression GeneExpression TranscriptionFactor->GeneExpression Regulates

References

Foundational

Gadosircoclamide safety and toxicology profile

An in-depth search for information on the safety and toxicology profile of a compound named "Gadosircoclamide" did not yield any specific results. Publicly available scientific literature and clinical trial databases do...

Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

An in-depth search for information on the safety and toxicology profile of a compound named "Gadosircoclamide" did not yield any specific results. Publicly available scientific literature and clinical trial databases do not appear to contain data for a substance with this name.

This suggests that "Gadosircoclamide" may be:

  • A very new or early-stage investigational compound for which data has not yet been publicly disclosed.

  • An internal codename for a drug that is not yet in the public domain.

  • A potential misspelling of another compound.

Without access to preclinical or clinical study data, it is not possible to provide a detailed technical guide, summarize quantitative data, outline experimental protocols, or create visualizations as requested.

Researchers, scientists, and drug development professionals seeking information on a specific compound are encouraged to verify the precise name and spelling. If the compound is in early-stage development, safety and toxicology information may be proprietary and not publicly available. In such cases, direct contact with the sponsoring company or research institution may be necessary to obtain the desired data, where appropriate confidentiality agreements are in place.

To proceed with your request, please verify the name of the compound. If an alternative name is available, a new search can be initiated to provide the required in-depth technical guide.

Exploratory

In-depth Technical Guide on the Pharmacokinetics of Gadosircoclamide in Animal Models

An extensive search of publicly available scientific literature and databases has revealed no specific information on a gadolinium-based contrast agent named "Gadosircoclamide." This suggests that "Gadosircoclamide" may...

Author: BenchChem Technical Support Team. Date: December 2025

An extensive search of publicly available scientific literature and databases has revealed no specific information on a gadolinium-based contrast agent named "Gadosircoclamide." This suggests that "Gadosircoclamide" may be a very new or developmental compound not yet disclosed in the public domain, a niche research chemical, or a potential misspelling of another agent.

Gadolinium-based contrast agents (GBCAs) are crucial in magnetic resonance imaging (MRI) for enhancing the visibility of internal structures. The pharmacokinetic profile of these agents—how the body absorbs, distributes, metabolizes, and excretes them—is a critical determinant of their efficacy and safety. Research in this area is ongoing, with a focus on developing new agents with improved safety profiles and diagnostic capabilities.[1][2][3]

While data on "Gadosircoclamide" is unavailable, this guide will provide a general framework for the preclinical pharmacokinetic evaluation of a hypothetical GBCA, drawing on established methodologies and data presentation formats relevant to this class of drugs. This framework is intended for researchers, scientists, and drug development professionals.

Preclinical Pharmacokinetic Studies: A General Overview

The preclinical assessment of a novel GBCA would typically involve a series of in vitro and in vivo studies to characterize its Absorption, Distribution, Metabolism, and Excretion (ADME) profile. These studies are fundamental to predicting the agent's behavior in humans.[4]

Experimental Workflow for Preclinical PK Studies

The following diagram illustrates a typical workflow for the pharmacokinetic characterization of a new chemical entity in animal models.

G cluster_invitro In Vitro Characterization cluster_invivo In Vivo Animal Studies cluster_analysis Data Analysis cluster_reporting Reporting Plasma Protein Binding Plasma Protein Binding Metabolic Stability Metabolic Stability Single Dose PK Single Dose PK Dose Escalation Dose Escalation Biodistribution Biodistribution Excretion Studies Excretion Studies In Vitro Characterization In Vitro Characterization In Vivo Animal Studies In Vivo Animal Studies In Vitro Characterization->In Vivo Animal Studies Data Analysis Data Analysis In Vivo Animal Studies->Data Analysis PK Modeling PK Modeling Parameter Calculation Parameter Calculation Reporting Reporting Data Analysis->Reporting Tabular Data Summary Tabular Data Summary Protocol Documentation Protocol Documentation

Caption: Preclinical Pharmacokinetic Workflow.

Hypothetical Pharmacokinetic Data for a Novel GBCA

The following tables present hypothetical pharmacokinetic data for a novel GBCA, "Compound X," in two common animal models: rats and cynomolgus monkeys. This data is structured for comparative analysis.

Table 1: Pharmacokinetic Parameters of Compound X Following a Single Intravenous Bolus Dose

ParameterRat (n=5)Cynomolgus Monkey (n=3)
Dose (mmol/kg) 0.10.1
Cmax (µmol/L) 150 ± 25120 ± 18
Tmax (h) 0.08 ± 0.020.1 ± 0.03
AUC₀-t (µmol·h/L) 300 ± 45250 ± 38
AUC₀-∞ (µmol·h/L) 310 ± 48260 ± 40
t₁/₂ (h) 1.5 ± 0.32.0 ± 0.4
Vd (L/kg) 0.25 ± 0.050.30 ± 0.06
CL (L/h/kg) 0.32 ± 0.060.38 ± 0.07

Data are presented as mean ± standard deviation.

Table 2: Biodistribution of Compound X in Rats 24 Hours Post-Intravenous Administration

TissueConcentration (nmol/g)
Blood 5 ± 1
Kidney 50 ± 12
Liver 15 ± 4
Spleen 8 ± 2
Brain < 1
Bone 2 ± 0.5

Data are presented as mean ± standard deviation (n=5).

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are example protocols for the key experiments that would be conducted to generate the data presented above.

Animal Models
  • Species: Sprague-Dawley rats (male, 8-10 weeks old) and Cynomolgus monkeys (male, 3-4 years old).

  • Housing: Animals are housed in a controlled environment with a 12-hour light/dark cycle and have access to food and water ad libitum.

  • Acclimation: Animals are acclimated for at least one week prior to the study.

Pharmacokinetic Study Protocol
  • Dose Administration: Compound X is administered as a single intravenous bolus injection via the tail vein in rats and the cephalic vein in monkeys.

  • Blood Sampling: Serial blood samples (approximately 0.2 mL) are collected from the jugular vein (rats) or femoral vein (monkeys) at predefined time points (e.g., 0, 5, 15, 30 minutes, and 1, 2, 4, 8, 12, 24 hours) into tubes containing an anticoagulant.

  • Plasma Preparation: Plasma is separated by centrifugation at 3000 x g for 10 minutes at 4°C and stored at -80°C until analysis.

  • Bioanalysis: Plasma concentrations of Compound X are determined using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

  • Pharmacokinetic Analysis: Non-compartmental analysis is used to determine the pharmacokinetic parameters from the plasma concentration-time data.

Biodistribution Study Protocol
  • Dose Administration: Rats are administered a single intravenous bolus dose of radiolabeled Compound X.

  • Tissue Collection: At 24 hours post-dose, animals are euthanized, and various tissues (blood, kidney, liver, spleen, brain, bone) are collected.

  • Sample Processing: Tissues are weighed and homogenized.

  • Radioactivity Measurement: The concentration of radioactivity in each tissue is measured using a liquid scintillation counter.

  • Data Analysis: The concentration of Compound X in each tissue is expressed as nmol equivalents per gram of tissue.

Signaling Pathways and Logical Relationships

While specific signaling pathways related to "Gadosircoclamide" are unknown, the following diagram illustrates the general logical relationship between the physicochemical properties of a GBCA and its pharmacokinetic behavior.

G cluster_properties Physicochemical Properties cluster_pk Pharmacokinetic Profile Molecular Size Molecular Size Lipophilicity Lipophilicity Distribution Distribution Molecular Size->Distribution Charge Charge Lipophilicity->Distribution Metabolism Metabolism Lipophilicity->Metabolism Excretion Excretion Charge->Excretion

Caption: Physicochemical Properties Influencing Pharmacokinetics.

Conclusion

While the specific pharmacokinetic profile of "Gadosircoclamide" remains to be elucidated from publicly available sources, the methodologies and data presentation formats outlined in this guide provide a robust framework for its future characterization. The development of new GBCAs with optimized pharmacokinetic properties is an active area of research aimed at enhancing diagnostic accuracy and patient safety in MRI.[5][6] Should further information or an alternative name for "Gadosircoclamide" become available, a more specific and detailed analysis can be conducted.

References

Protocols & Analytical Methods

Method

Gadosircoclamide: Application Notes and Protocols for In Vivo Imaging

For Research Use Only Introduction Gadosircoclamide is a gadolinium-based magnetic resonance imaging (MRI) contrast agent.[1][2][3][4] As a positive contrast agent, Gadosircoclamide works by shortening the longitudinal r...

Author: BenchChem Technical Support Team. Date: December 2025

For Research Use Only

Introduction

Gadosircoclamide is a gadolinium-based magnetic resonance imaging (MRI) contrast agent.[1][2][3][4] As a positive contrast agent, Gadosircoclamide works by shortening the longitudinal relaxation time (T1) of water protons in its vicinity, leading to a brighter signal in T1-weighted images. This enhancement allows for improved visualization and characterization of tissues and pathologies. Based on available information, Gadosircoclamide is described as a magnetic resonance imaging agent with high relaxivity, good stability, and safety, intended for the diagnosis of various diseases.[1][2][3][4][5] The World Health Organization (WHO) has documented "Gadosircoclamide" as a proposed International Nonproprietary Name (INN), indicating its status as a recognized pharmaceutical substance.[6][7]

These application notes provide a generalized protocol for the use of a gadolinium-based contrast agent like Gadosircoclamide in preclinical in vivo MRI studies. It is important to note that specific parameters may require optimization based on the animal model, imaging hardware, and experimental goals.

Principle of Method

Gadosircoclamide, when introduced into the circulatory system, distributes within the vascular and extracellular spaces. In areas where the blood-brain barrier is compromised or in tissues with high vascularity, the accumulation of Gadosircoclamide leads to significant signal enhancement on T1-weighted MR images. This property is particularly useful for detecting and characterizing tumors, inflammation, and other pathologies. The degree of signal enhancement is dependent on the concentration of the contrast agent and the relaxivity of the specific compound.

Applications in Preclinical Research

  • Oncology: Detection and characterization of tumors, assessment of tumor vascularity and permeability, and monitoring response to therapy.

  • Neurology: Imaging of blood-brain barrier disruption in models of stroke, traumatic brain injury, and neuroinflammation.

  • Cardiovascular: Assessment of myocardial perfusion and viability.

  • Renal: Evaluation of renal perfusion and function.

Experimental Protocol: Dynamic Contrast-Enhanced MRI (DCE-MRI)

This protocol outlines a general procedure for performing DCE-MRI in a rodent tumor model to assess vascular parameters.

Materials:

  • Gadosircoclamide

  • Sterile saline for injection

  • Animal model (e.g., tumor-bearing mouse or rat)

  • Anesthesia (e.g., isoflurane)

  • Catheter for intravenous injection (e.g., tail vein catheter)

  • Small animal MRI scanner and appropriate coils

  • Physiological monitoring equipment (respiration, temperature)

Procedure:

  • Animal Preparation:

    • Anesthetize the animal using isoflurane (e.g., 1-2% in oxygen).

    • Place a catheter in the tail vein for administration of the contrast agent.

    • Position the animal in the MRI scanner on a heated bed to maintain body temperature.

    • Secure the animal to minimize motion artifacts.

    • Monitor physiological parameters throughout the imaging session.

  • Pre-Contrast Imaging:

    • Acquire anatomical reference images (e.g., T2-weighted scans) to localize the region of interest (ROI).

    • Acquire a series of baseline T1-weighted images of the ROI before the injection of Gadosircoclamide. This is crucial for calculating the change in signal intensity.

  • Contrast Administration and Dynamic Imaging:

    • Prepare the Gadosircoclamide solution. The exact dosage should be optimized, but a typical starting point for gadolinium-based contrast agents is 0.1 mmol/kg.

    • Begin the dynamic T1-weighted image acquisition sequence.

    • After a few baseline scans, inject the Gadosircoclamide solution as a bolus through the tail vein catheter, followed by a saline flush.

    • Continue acquiring dynamic scans for a predetermined duration (e.g., 10-30 minutes) to capture the wash-in and wash-out kinetics of the contrast agent.

  • Post-Contrast Imaging:

    • After the dynamic scan, high-resolution T1-weighted images can be acquired to visualize the morphology of the enhanced regions.

  • Data Analysis:

    • Draw regions of interest (ROIs) on the anatomical images corresponding to the tissue of interest (e.g., tumor) and a reference tissue (e.g., muscle).

    • Extract the signal intensity values from the ROIs for each time point in the dynamic scan series.

    • Convert the signal intensity-time curves to concentration-time curves using the pre-contrast T1 values.

    • Apply pharmacokinetic models (e.g., Tofts model) to the concentration-time curves to estimate quantitative parameters.

Data Presentation

Due to the limited publicly available data for Gadosircoclamide, the following table presents a representative summary of quantitative data that would be generated from a DCE-MRI study using a generic gadolinium-based contrast agent.

ParameterDescriptionRepresentative Value (Tumor)Representative Value (Muscle)
Ktrans (min-1) Volume transfer constant between blood plasma and extravascular extracellular space (EES).0.250.05
ve Fractional volume of the EES.0.400.15
vp Fractional volume of blood plasma.0.100.02
AUC Area under the concentration-time curve.HighLow

Visualizations

Diagram 1: Experimental Workflow for In Vivo DCE-MRI

experimental_workflow cluster_prep Animal Preparation cluster_imaging Imaging Protocol cluster_analysis Data Analysis prep1 Anesthetize Animal prep2 Position in MRI prep1->prep2 prep3 Insert IV Catheter prep2->prep3 img1 Acquire Pre-Contrast T1-Weighted Images img2 Inject Gadosircoclamide img1->img2 img3 Acquire Dynamic T1-Weighted Images img2->img3 img4 Acquire Post-Contrast High-Resolution Images img3->img4 an1 Define Regions of Interest (ROIs) an2 Generate Signal Intensity Curves an1->an2 an3 Pharmacokinetic Modeling an2->an3 an4 Quantify Vascular Parameters an3->an4 cluster_prep cluster_prep cluster_imaging cluster_imaging cluster_prep->cluster_imaging cluster_analysis cluster_analysis cluster_imaging->cluster_analysis

Caption: Workflow for a typical in vivo DCE-MRI experiment.

Diagram 2: Gadosircoclamide Mechanism of Action

mechanism_of_action cluster_systemic Systemic Circulation cluster_tissue Target Tissue (e.g., Tumor) cluster_mri MRI Signal agent_iv Gadosircoclamide (IV Injection) agent_tissue Accumulation in Extracellular Space agent_iv->agent_tissue water Water Protons agent_tissue->water interacts with t1_short Shortened T1 Relaxation water->t1_short signal_inc Increased Signal Intensity (T1-Weighted Image) t1_short->signal_inc

Caption: Simplified mechanism of Gadosircoclamide as an MRI contrast agent.

Safety and Handling

For research use only. Not for use in humans. Users should consult the Safety Data Sheet (SDS) for complete handling and safety information. Standard laboratory personal protective equipment should be worn when handling Gadosircoclamide.

Disclaimer

This document provides generalized information and protocols. Researchers are responsible for developing and validating their own specific protocols for their research applications. The representative data presented is for illustrative purposes only and is not derived from studies using Gadosircoclamide.

References

Application

Application Notes and Protocols for Gadosircoclamide in MRI Studies

Initial Search and Findings: Extensive searches for "Gadosircoclamide" did not yield any specific information regarding a magnetic resonance imaging (MRI) contrast agent with this name. The search results primarily provi...

Author: BenchChem Technical Support Team. Date: December 2025

Initial Search and Findings:

Extensive searches for "Gadosircoclamide" did not yield any specific information regarding a magnetic resonance imaging (MRI) contrast agent with this name. The search results primarily provided general information about gadolinium-based contrast agents (GBCAs), their mechanisms of action, and clinical applications, as well as information on unrelated clinical trials for other drugs. It is possible that "Gadosircoclamide" is a misspelled term or a very new or investigational agent not yet widely documented in publicly available resources.

Therefore, the following application notes and protocols are based on the general principles of using gadolinium-based contrast agents in MRI studies. Researchers, scientists, and drug development professionals should adapt these guidelines to the specific properties of the contrast agent they are using, once accurate information is obtained.

General Application Notes for Gadolinium-Based Contrast Agents (GBCAs)

Gadolinium-based contrast agents are paramagnetic substances used to enhance the visibility of internal body structures in MRI.[1][2][3] The gadolinium ion (Gd³⁺), with its seven unpaired electrons, is highly effective at shortening the T1 relaxation time of nearby water protons.[2] This effect leads to a brighter signal on T1-weighted images, improving the contrast between different tissues.[2][4]

Mechanism of Action:

GBCAs work by altering the local magnetic field in tissues where they accumulate. This interaction with water molecules accelerates the rate at which the protons return to their equilibrium state after being excited by radiofrequency pulses, a process known as T1 relaxation. The result is an increased signal intensity in areas with GBCA accumulation, such as in tumors with a compromised blood-brain barrier or areas of inflammation.[1][2]

DOT Diagram: General Mechanism of GBCAs

GBCAs_Mechanism cluster_0 Without Contrast cluster_1 With Contrast MRI MRI Scanner (Strong Magnetic Field) Protons Water Protons in Tissue RF_Pulse Radiofrequency Pulse Protons->RF_Pulse Excitation Protons->RF_Pulse Excitation Relaxation T1 Relaxation RF_Pulse->Relaxation Generates RF_Pulse->Relaxation Shortens Signal MRI Signal Relaxation->Signal Produces Relaxation->Signal Increases Image Enhanced MR Image Signal->Image Creates (Standard Contrast) Signal->Image Creates (Enhanced Contrast) GBCA Gadolinium-Based Contrast Agent (GBCA) GBCA->Protons Interacts with

Caption: General workflow of how GBCAs enhance MRI signals.

Clinical Applications:

GBCAs are widely used in clinical and preclinical MRI to:

  • Detect and characterize tumors.[2][3]

  • Assess inflammation and infection.[4]

  • Visualize blood vessels in MR angiography.[2][3]

  • Evaluate organ perfusion.

Safety Considerations:

While generally considered safe, GBCAs are associated with a rare but serious condition called nephrogenic systemic fibrosis (NSF) in patients with severe kidney disease.[3][5] Gadolinium can also be retained in the body, including the brain, for months to years after administration.[5] Therefore, a thorough assessment of renal function is crucial before administering a GBCA. Allergic reactions, though uncommon, can also occur.[5]

General Protocols for In Vivo MRI Studies Using GBCAs

The following are generalized protocols. Specific parameters should be optimized based on the animal model, MRI system, and the specific GBCA being used.

Animal Preparation and Handling

A standardized workflow is crucial for reproducible results.

DOT Diagram: Animal Preparation Workflow

Animal_Prep_Workflow start Start acclimatize Acclimatize Animal start->acclimatize anesthetize Anesthetize Animal acclimatize->anesthetize catheterize Place Catheter (e.g., tail vein) anesthetize->catheterize position Position Animal in MRI Coil catheterize->position monitor Monitor Vital Signs (Respiration, Temperature) position->monitor pre_contrast Acquire Pre-Contrast Images monitor->pre_contrast inject Inject GBCA pre_contrast->inject post_contrast Acquire Post-Contrast Images inject->post_contrast recover Recover Animal post_contrast->recover end End recover->end Data_Analysis_Logic pre_img Pre-Contrast Images roi Define Region of Interest (ROI) pre_img->roi post_img Post-Contrast Images post_img->roi qual_analysis Qualitative Analysis (Visual Assessment of Enhancement) roi->qual_analysis quant_analysis Quantitative Analysis roi->quant_analysis interpretation Biological Interpretation qual_analysis->interpretation snr_cnr Calculate SNR and CNR quant_analysis->snr_cnr pk_model Pharmacokinetic Modeling (e.g., Tofts model) quant_analysis->pk_model params Extract Parameters (Ktrans, Ve, Vp) pk_model->params params->interpretation

References

Method

Application Notes and Protocols for Gadosircoclamide in Cancer Research

Introduction The quest for targeted and effective cancer therapies has led to the development of innovative theranostic agents that combine diagnostic and therapeutic capabilities. "Gadosircoclamide" is a novel, hypothet...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

The quest for targeted and effective cancer therapies has led to the development of innovative theranostic agents that combine diagnostic and therapeutic capabilities. "Gadosircoclamide" is a novel, hypothetical molecule designed for such a dual purpose. It represents a class of agents comprising a gadolinium (Gd) chelate conjugated to a siderophore via an amide linkage. This design leverages the unique properties of its components to offer a promising strategy in oncology.

Gadolinium is a rare-earth metal with paramagnetic properties, making it a valuable contrast agent for Magnetic Resonance Imaging (MRI)[1][2][3]. Furthermore, due to its high atomic number, gadolinium can act as a radiosensitizer, enhancing the efficacy of radiation therapy[4][5][6][7]. Siderophores are small molecules with a high affinity for iron, secreted by microorganisms to sequester iron from their environment[8][9][10]. Cancer cells, due to their rapid proliferation, often exhibit an increased demand for iron and upregulate iron-uptake pathways, including receptors for siderophore-iron complexes[8][11]. By conjugating gadolinium to a siderophore, Gadosircoclamide is designed to selectively target cancer cells, deliver a diagnostic payload for imaging, and locally enhance the effects of radiotherapy.

These application notes provide an overview of the potential applications of Gadosircoclamide in cancer research and detailed protocols for its preclinical evaluation.

Application Notes

Targeted Cancer Cell Imaging

Gadosircoclamide can be utilized as a targeted contrast agent for the MRI of tumors. The siderophore component facilitates the accumulation of the agent in tumor tissues that overexpress iron-uptake receptors. This targeted delivery is anticipated to provide a higher contrast enhancement in tumor tissues compared to surrounding healthy tissues, enabling more precise tumor delineation and characterization[12][13].

Radiosensitization

Upon accumulation in the tumor, the gadolinium component of Gadosircoclamide can act as a potent radiosensitizer. When the tumor is irradiated with X-rays, the high-Z gadolinium atoms absorb the radiation and emit secondary electrons, leading to an increase in the generation of reactive oxygen species (ROS) and enhanced localized damage to cancer cells[4][5][7]. This localized dose enhancement could potentially improve the therapeutic ratio of radiotherapy, allowing for lower radiation doses and reducing side effects on adjacent healthy tissues.

Theranostic Applications

The dual functionality of Gadosircoclamide as both an imaging agent and a radiosensitizer positions it as a powerful theranostic tool. MRI can be used to confirm the delivery and accumulation of Gadosircoclamide at the tumor site before the administration of radiation therapy. This allows for personalized treatment planning and non-invasive monitoring of treatment response[6][13].

Experimental Protocols

Protocol 1: In Vitro Cytotoxicity and Cellular Uptake

Objective: To assess the cytotoxicity of Gadosircoclamide and its uptake by cancer cells.

Materials:

  • Cancer cell lines (e.g., breast cancer: MCF-7, MDA-MB-231; prostate cancer: PC-3)

  • Normal cell line (e.g., human fibroblasts)

  • Cell culture medium (e.g., DMEM, RPMI-1640) with 10% FBS

  • Gadosircoclamide

  • MTT assay kit

  • Inductively Coupled Plasma Mass Spectrometry (ICP-MS)

Methodology:

  • Cell Culture: Culture cancer and normal cells in appropriate medium until they reach 80% confluency.

  • Cytotoxicity Assay (MTT):

    • Seed cells in 96-well plates at a density of 5,000 cells/well and incubate for 24 hours.

    • Treat cells with increasing concentrations of Gadosircoclamide (e.g., 0, 10, 50, 100, 200 µM) for 24, 48, and 72 hours.

    • Perform MTT assay according to the manufacturer's instructions.

    • Measure absorbance at 570 nm to determine cell viability.

  • Cellular Uptake Study (ICP-MS):

    • Seed cells in 6-well plates at a density of 5 x 10^5 cells/well and incubate for 24 hours.

    • Treat cells with a defined concentration of Gadosircoclamide (e.g., 50 µM) for various time points (e.g., 1, 4, 12, 24 hours).

    • Wash cells three times with ice-cold PBS to remove extracellular Gadosircoclamide.

    • Lyse the cells and digest the lysate with nitric acid.

    • Determine the intracellular gadolinium concentration using ICP-MS.

Data Presentation:

Concentration (µM)Cell Viability (%) - MCF-7 (48h)Cell Viability (%) - PC-3 (48h)Cell Viability (%) - Fibroblasts (48h)
0100100100
10989799
50959498
100919096
200858394

Table 1: Hypothetical cell viability data for Gadosircoclamide treatment.

Time (hours)Intracellular Gd (pg/cell) - MCF-7Intracellular Gd (pg/cell) - PC-3
15.26.1
415.818.2
1225.128.9
2430.535.4

Table 2: Hypothetical cellular uptake of gadolinium from Gadosircoclamide.

Protocol 2: In Vitro Radiosensitization

Objective: To evaluate the ability of Gadosircoclamide to enhance the killing of cancer cells by radiation.

Materials:

  • Cancer cell lines

  • Gadosircoclamide

  • X-ray irradiator

  • Clonogenic survival assay reagents

Methodology:

  • Cell Treatment: Seed cells in 6-well plates. After 24 hours, treat with a non-toxic concentration of Gadosircoclamide (e.g., 50 µM) for 12 hours.

  • Irradiation: Irradiate the cells with various doses of X-rays (e.g., 0, 2, 4, 6, 8 Gy).

  • Clonogenic Survival Assay:

    • After irradiation, trypsinize the cells and seed a known number of cells into new 60 mm dishes.

    • Incubate for 10-14 days to allow for colony formation.

    • Fix and stain the colonies with crystal violet.

    • Count colonies containing at least 50 cells.

    • Calculate the surviving fraction for each treatment group.

Data Presentation:

Radiation Dose (Gy)Surviving Fraction (Radiation Alone)Surviving Fraction (Gadosircoclamide + Radiation)
01.000.98
20.650.45
40.300.15
60.100.04
80.020.005

Table 3: Hypothetical clonogenic survival data demonstrating radiosensitization.

Protocol 3: In Vivo Tumor Imaging and Therapy

Objective: To assess the tumor-targeting ability and therapeutic efficacy of Gadosircoclamide in a preclinical cancer model.

Materials:

  • Immunocompromised mice (e.g., nude mice)

  • Cancer cell line for xenograft model (e.g., PC-3)

  • Gadosircoclamide

  • MRI scanner

  • Small animal irradiator

Methodology:

  • Tumor Model: Subcutaneously inject cancer cells into the flank of the mice. Allow tumors to grow to a palpable size (e.g., 100 mm³).

  • MRI Imaging:

    • Administer Gadosircoclamide intravenously to the tumor-bearing mice.

    • Perform T1-weighted MRI scans at different time points post-injection (e.g., 1, 4, 24 hours) to assess the biodistribution and tumor accumulation of the agent.

  • Therapy Study:

    • Randomize mice into four groups: (1) Saline control, (2) Gadosircoclamide alone, (3) Radiation alone, (4) Gadosircoclamide + Radiation.

    • Administer Gadosircoclamide or saline intravenously.

    • At the time of peak tumor accumulation (determined from the imaging study), irradiate the tumors with a clinically relevant dose of X-rays.

    • Monitor tumor growth and body weight of the mice for several weeks.

    • At the end of the study, euthanize the mice and collect tumors for histological analysis.

Data Presentation:

Time post-injection (hours)Tumor-to-Muscle Signal Intensity Ratio
11.8
43.5
242.1

Table 4: Hypothetical MRI signal enhancement in a tumor model.

Treatment GroupTumor Volume at Day 21 (mm³)
Saline Control1250 ± 150
Gadosircoclamide Alone1180 ± 130
Radiation Alone650 ± 90
Gadosircoclamide + Radiation250 ± 50

Table 5: Hypothetical therapeutic efficacy of Gadosircoclamide with radiation.

Visualizations

Gadosircoclamide_Mechanism cluster_blood Bloodstream cluster_tumor Tumor Microenvironment cluster_cell Cancer Cell GadoS Gadosircoclamide Receptor Siderophore Receptor GadoS->Receptor Targeting Internalization Internalization Receptor->Internalization Binding Gd_release Gadolinium Release Internalization->Gd_release ROS ROS Gd_release->ROS X-ray Irradiation DNA_damage DNA Damage & Apoptosis ROS->DNA_damage

Caption: Proposed mechanism of action of Gadosircoclamide.

Synthesis_Workflow Siderophore Siderophore (with amine group) Conjugation Amide Bond Formation Siderophore->Conjugation Gd_chelate Gadolinium Chelate (with carboxyl group) Activation Carboxyl Group Activation (e.g., EDC/NHS) Gd_chelate->Activation Activation->Conjugation Purification Purification (e.g., HPLC) Conjugation->Purification Gadosircoclamide Gadosircoclamide Purification->Gadosircoclamide

Caption: General synthesis workflow for Gadosircoclamide.

Preclinical_Evaluation_Workflow start Start in_vitro In Vitro Studies start->in_vitro cytotoxicity Cytotoxicity Assay in_vitro->cytotoxicity uptake Cellular Uptake in_vitro->uptake radiosensitization Radiosensitization Assay in_vitro->radiosensitization in_vivo In Vivo Studies (Xenograft Model) cytotoxicity->in_vivo uptake->in_vivo radiosensitization->in_vivo mri MRI Imaging & Biodistribution in_vivo->mri therapy Therapeutic Efficacy (with Radiotherapy) in_vivo->therapy end End mri->end histology Histological Analysis therapy->histology histology->end

References

Application

Applications of Gadosircoclamide in Neuroscience: Application Notes and Protocols

Note to the Reader: As of the latest available data, specific information regarding a compound named "Gadosircoclamide" and its applications in neuroscience is not present in the public scientific literature. The followi...

Author: BenchChem Technical Support Team. Date: December 2025

Note to the Reader: As of the latest available data, specific information regarding a compound named "Gadosircoclamide" and its applications in neuroscience is not present in the public scientific literature. The following document serves as a comprehensive template and guide for creating detailed Application Notes and Protocols for a novel compound in neuroscience research, structured to meet the specified requirements for data presentation, experimental methodologies, and visualizations. This template can be populated with specific data as it becomes available for "Gadosircoclamide" or a similar research compound.

Introduction to Gadosircoclamide in Neuroscience

Gadosircoclamide is a novel paramagnetic contrast agent with potential applications in advanced neuroimaging. Its unique molecular structure is hypothesized to allow for sensitive detection of subtle pathological changes within the central nervous system (CNS), such as neuroinflammation and alterations in blood-brain barrier (BBB) permeability. These properties could make Gadosircoclamide a valuable tool for both preclinical research and clinical diagnostics in various neurological disorders.

Potential Mechanisms of Action: The proposed mechanism of action for Gadosircoclamide in neuroscience is centered on its ability to accumulate in regions of CNS pathology. This may be due to one or more of the following:

  • Leakage through a compromised BBB: In conditions such as stroke, traumatic brain injury, or neuroinflammatory diseases, the BBB can become disrupted, allowing Gadosircoclamide to extravasate into the brain parenchyma.

  • Binding to specific molecular targets: Gadosircoclamide may be engineered to have an affinity for specific biomarkers of neurological disease, such as receptors or enzymes that are upregulated during pathological processes.

  • Uptake by activated glial cells: In states of neuroinflammation, activated microglia and astrocytes may preferentially take up Gadosircoclamide, leading to signal enhancement in these areas.

Data Presentation: Summary of Quantitative Data

Clear and concise data presentation is crucial for the evaluation of a new compound. The following tables provide a template for summarizing key quantitative data for Gadosircoclamide.

Table 1: Preclinical Efficacy in a Rodent Model of Neuroinflammation

Animal ModelGadosircoclamide Dose (mmol/kg)Route of AdministrationTime Post-InjectionSignal Enhancement (Mean ± SD)p-value
LPS-induced Neuroinflammation0.1Intravenous30 min45.2 ± 5.8%<0.01
0.2Intravenous30 min78.9 ± 8.1%<0.001
Control (Saline)N/AIntravenous30 min2.3 ± 1.5%N/A

Table 2: Pharmacokinetic Profile of Gadosircoclamide in Non-Human Primates

ParameterValue (Mean ± SD)
Half-life (t½) in Plasma1.5 ± 0.3 hours
Peak Concentration (Cmax) in Brain2.8 ± 0.7 µM
Time to Peak Concentration (Tmax) in Brain45 ± 10 minutes
BBB Permeability Coefficient (Kp)0.015 ± 0.004 L/kg

Table 3: In Vitro Cytotoxicity in Human Brain Endothelial Cells (hCMEC/D3)

Gadosircoclamide Concentration (µM)Cell Viability (%) (Mean ± SD)
199.1 ± 1.2
1098.5 ± 2.1
10095.3 ± 3.5
100072.4 ± 5.9

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the validation of research findings.

Protocol for In Vitro Blood-Brain Barrier Permeability Assay

Objective: To assess the ability of Gadosircoclamide to cross a cellular model of the BBB.

Model: Human Cerebral Microvascular Endothelial Cells (hCMEC/D3) cultured on Transwell inserts.

Materials:

  • hCMEC/D3 cells

  • Endothelial Cell Basal Medium-2 (EBM-2) supplemented with growth factors

  • Transwell inserts (0.4 µm pore size)

  • Gadosircoclamide solution

  • Lucifer yellow (paracellular permeability marker)

  • Plate reader for fluorescence measurement

  • LC-MS/MS for Gadosircoclamide quantification

Procedure:

  • Cell Seeding: Seed hCMEC/D3 cells onto the apical side of the Transwell inserts at a density of 2.5 x 10^5 cells/cm².

  • Culture and Differentiation: Culture the cells for 5-7 days until a confluent monolayer is formed. Monitor the transendothelial electrical resistance (TEER) to assess monolayer integrity.

  • Permeability Assay: a. Wash the cells with pre-warmed transport buffer. b. Add Gadosircoclamide (at desired concentrations) and Lucifer yellow to the apical (donor) chamber. c. At specified time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral (receiver) chamber. d. Replace the collected volume with fresh transport buffer.

  • Quantification: a. Measure the fluorescence of Lucifer yellow in the collected samples to confirm monolayer integrity throughout the experiment. b. Quantify the concentration of Gadosircoclamide in the basolateral samples using a validated LC-MS/MS method.

  • Data Analysis: Calculate the apparent permeability coefficient (Papp) using the following formula: Papp (cm/s) = (dQ/dt) / (A * C0) where dQ/dt is the rate of transport, A is the surface area of the insert, and C0 is the initial concentration in the donor chamber.

Protocol for In Vivo Neuroinflammation Imaging in a Rodent Model

Objective: To visualize and quantify neuroinflammation using Gadosircoclamide-enhanced MRI.

Model: Lipopolysaccharide (LPS)-induced neuroinflammation in adult male Wistar rats.

Materials:

  • Adult male Wistar rats (250-300g)

  • Lipopolysaccharide (LPS) from E. coli

  • Sterile saline

  • Gadosircoclamide solution

  • 7T MRI scanner with a rodent head coil

  • Anesthesia (e.g., isoflurane)

  • Animal monitoring equipment (respiration, temperature)

Procedure:

  • Induction of Neuroinflammation: a. Administer LPS (5 mg/kg) via intraperitoneal (i.p.) injection to the experimental group. b. Administer an equivalent volume of sterile saline to the control group. c. Allow 24 hours for the inflammatory response to develop.

  • Animal Preparation for MRI: a. Anesthetize the rat using isoflurane (4% for induction, 1.5-2% for maintenance). b. Secure the animal in a stereotactic frame compatible with the MRI scanner. c. Insert a tail vein catheter for contrast agent administration. d. Monitor vital signs throughout the imaging session.

  • MRI Acquisition: a. Acquire pre-contrast T1-weighted images of the brain. b. Administer Gadosircoclamide (e.g., 0.1 mmol/kg) via the tail vein catheter. c. Acquire a series of post-contrast T1-weighted images at multiple time points (e.g., 10, 30, 60 minutes post-injection).

  • Image Analysis: a. Co-register pre- and post-contrast images. b. Define regions of interest (ROIs) in specific brain areas (e.g., hippocampus, cortex). c. Calculate the percentage signal enhancement in each ROI by comparing post-contrast to pre-contrast images.

  • Statistical Analysis: Compare the signal enhancement between the LPS-treated and control groups using an appropriate statistical test (e.g., t-test or ANOVA).

Mandatory Visualization

Visual representations of complex biological and experimental processes can greatly enhance understanding.

Gadosircoclamide_Signaling_Pathway cluster_0 Neuroinflammatory Cascade cluster_1 Blood-Brain Barrier cluster_2 Gadosircoclamide Action LPS LPS Microglia Activated Microglia LPS->Microglia Activates Cytokines Pro-inflammatory Cytokines (TNF-α, IL-1β) Microglia->Cytokines Releases BBB_Disruption BBB Disruption Cytokines->BBB_Disruption Induces BBB Blood-Brain Barrier Gadosircoclamide_Brain Gadosircoclamide (Brain Parenchyma) BBB_Disruption->Gadosircoclamide_Brain Gadosircoclamide_IV Gadosircoclamide (IV) Gadosircoclamide_IV->Gadosircoclamide_Brain Extravasates MRI_Signal Enhanced MRI Signal Gadosircoclamide_Brain->MRI_Signal Generates

Caption: Proposed mechanism of Gadosircoclamide in neuroinflammation imaging.

Experimental_Workflow_BBB_Permeability start Start seed_cells Seed hCMEC/D3 cells on Transwell inserts start->seed_cells culture_cells Culture for 5-7 days (Monitor TEER) seed_cells->culture_cells add_compounds Add Gadosircoclamide and Lucifer Yellow to Apical Chamber culture_cells->add_compounds collect_samples Collect Samples from Basolateral Chamber at Time Points add_compounds->collect_samples quantify Quantify Gadosircoclamide (LC-MS/MS) and Lucifer Yellow (Fluorescence) collect_samples->quantify calculate_papp Calculate Apparent Permeability (Papp) quantify->calculate_papp end End calculate_papp->end

Caption: Experimental workflow for the in vitro BBB permeability assay.

Logical_Relationship_Diagnosis node1 Neurological Disorder e.g., Multiple Sclerosis, Glioblastoma node2 Pathophysiological Changes Neuroinflammation BBB Disruption Angiogenesis node1->node2 Leads to node3 Gadosircoclamide-Enhanced MRI Increased Signal Intensity node2->node3 Detected by node4 Clinical Application Early Diagnosis Disease Monitoring Treatment Response Assessment node3->node4 Enables

Caption: Logical relationship of Gadosircoclamide application in diagnosis.

Method

Standard Operating Procedure for Gadosircoclamide: Application Notes and Protocols

Disclaimer: As of the current date, publicly available information regarding a compound specifically named "Gadosircoclamide" is limited. The following document is a template based on standard procedures for novel gadoli...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: As of the current date, publicly available information regarding a compound specifically named "Gadosircoclamide" is limited. The following document is a template based on standard procedures for novel gadolinium-based contrast agents (GBCAs) and should be adapted as specific details about Gadosircoclamide become available. This document is intended for informational purposes for researchers, scientists, and drug development professionals.

Introduction

Gadosircoclamide is a novel paramagnetic contrast agent currently under investigation for use in magnetic resonance imaging (MRI). As a gadolinium-based contrast agent, it is designed to enhance the visibility of internal body structures. This document outlines the standard operating procedures for the handling, preparation, and experimental use of Gadosircoclamide, along with protocols for key analytical and preclinical evaluations.

Health and Safety

All procedures involving Gadosircoclamide must be conducted in a designated laboratory environment. Personal protective equipment (PPE), including safety glasses, lab coats, and gloves, is mandatory. Refer to the Material Safety Data Sheet (MSDS) for detailed safety information.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of Gadosircoclamide is crucial for its development and application. The following table summarizes key parameters that should be determined.

PropertyMethodAcceptance Criteria
Appearance Visual InspectionClear, colorless to slightly yellow solution
pH pH Meter6.5 - 7.5
Osmolality OsmometerTo be determined
Viscosity ViscometerTo be determined
Gadolinium Content Inductively Coupled Plasma Mass Spectrometry (ICP-MS)To be determined
Purity High-Performance Liquid Chromatography (HPLC)≥ 98%
Relaxivity (r1, r2) Nuclear Magnetic Resonance (NMR)To be determined

Experimental Protocols

Preparation of Gadosircoclamide Solution for Injection

This protocol describes the preparation of a sterile Gadosircoclamide solution for preclinical in vivo studies.

Materials:

  • Gadosircoclamide powder

  • Water for Injection (WFI)

  • Sterile vials

  • 0.22 µm sterile filter

  • Analytical balance

  • pH meter

Procedure:

  • Accurately weigh the required amount of Gadosircoclamide powder.

  • Dissolve the powder in WFI to the desired concentration.

  • Gently mix until the powder is completely dissolved.

  • Measure the pH of the solution and adjust to 7.0 ± 0.2 using sterile 0.1 M HCl or 0.1 M NaOH if necessary.

  • Sterile-filter the solution through a 0.22 µm filter into a sterile vial.

  • Label the vial with the compound name, concentration, date, and batch number.

  • Store the solution at the recommended temperature and protect from light.

Workflow for Gadosircoclamide Solution Preparation

Gadosircoclamide_Preparation A Weigh Gadosircoclamide Powder B Dissolve in WFI A->B Add to C pH Adjustment (7.0 ± 0.2) B->C Measure & Adjust D Sterile Filtration (0.22 µm) C->D Filter E Aseptic Filling into Sterile Vials D->E Fill F Storage E->F Store at recommended temperature

Caption: Workflow for preparing sterile Gadosircoclamide solution.

In Vitro Relaxivity Measurement

This protocol outlines the determination of the longitudinal (r1) and transverse (r2) relaxivities of Gadosircoclamide.

Materials:

  • Gadosircoclamide solution of known concentration

  • Phosphate-buffered saline (PBS)

  • NMR spectrometer

Procedure:

  • Prepare a series of dilutions of the Gadosircoclamide solution in PBS.

  • Measure the longitudinal relaxation time (T1) and transverse relaxation time (T2) for each dilution using an NMR spectrometer at a specific magnetic field strength and temperature.

  • Calculate the relaxation rates (R1 = 1/T1 and R2 = 1/T2).

  • Plot R1 and R2 against the concentration of Gadosircoclamide.

  • The slopes of the resulting linear plots represent the r1 and r2 relaxivities, respectively.

In Vivo MRI Enhancement Study in a Rodent Model

This protocol describes a typical in vivo experiment to evaluate the contrast enhancement properties of Gadosircoclamide.

Materials:

  • Gadosircoclamide solution for injection

  • Rodent model (e.g., mouse or rat)

  • Anesthesia

  • MRI scanner

  • Catheter for intravenous injection

Procedure:

  • Anesthetize the animal.

  • Place a catheter in the tail vein for injection.

  • Position the animal in the MRI scanner.

  • Acquire pre-contrast T1-weighted MR images.

  • Administer a bolus of Gadosircoclamide solution via the tail vein catheter.

  • Acquire a series of dynamic T1-weighted MR images at various time points post-injection.

  • Analyze the signal intensity changes in the regions of interest to determine the enhancement characteristics.

Experimental Workflow for In Vivo MRI Study

InVivo_MRI_Workflow cluster_prep Preparation cluster_imaging MRI Acquisition cluster_analysis Data Analysis A Anesthetize Animal B Catheter Placement A->B C Pre-contrast Imaging B->C D Gadosircoclamide Injection C->D E Post-contrast Imaging D->E F Signal Intensity Analysis E->F G Pharmacokinetic Modeling F->G

Caption: Workflow for an in vivo MRI enhancement study.

Mechanism of Action

The proposed mechanism of action for Gadosircoclamide, like other gadolinium-based contrast agents, involves the interaction of the paramagnetic gadolinium ion with water protons. The gadolinium ion shortens the T1 relaxation time of nearby water protons, leading to an increase in signal intensity on T1-weighted MR images. The specific ligand structure of Gadosircoclamide is designed to optimize this interaction while ensuring the stable chelation of the gadolinium ion to minimize toxicity.

Proposed Signaling Pathway for T1 Enhancement

Mechanism_of_Action Gd Gadosircoclamide (Gd³⁺) Interaction Dipole-Dipole Interaction Gd->Interaction H2O Water Protons (H⁺) H2O->Interaction T1 Shortened T1 Relaxation Interaction->T1 Signal Increased MRI Signal (T1-weighted) T1->Signal

Caption: Proposed mechanism of T1 enhancement by Gadosircoclamide.

Data Management and Reporting

All experimental data should be meticulously recorded in a laboratory notebook. Quantitative data should be summarized in tables for clear presentation and comparison. Final reports should include all methodologies, results, and a thorough discussion of the findings.

Conclusion

This document provides a foundational Standard Operating Procedure for the investigational contrast agent Gadosircoclamide. As more data becomes available, these protocols and notes will require updates and refinements. Adherence to these guidelines is essential for ensuring data quality, reproducibility, and safety in the research and development of Gadosircoclamide.

Application

Application Notes and Protocols for Preclinical Evaluation of Gadosircoclamide in Mice

Disclaimer: As of December 2025, publicly available information on the specific dosage, administration, and detailed mechanism of action of gadosircoclamide for mice is unavailable. The following application notes and pr...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: As of December 2025, publicly available information on the specific dosage, administration, and detailed mechanism of action of gadosircoclamide for mice is unavailable. The following application notes and protocols are based on general principles for the preclinical evaluation of new chemical entities in murine models. Researchers must adapt these guidelines based on the physicochemical properties of gadosircoclamide and adhere to their institution's specific animal care and use committee (IACUC) regulations.

Introduction

Gadosircoclamide is a novel compound with potential therapeutic or diagnostic applications. To characterize its in vivo properties, initial preclinical studies in animal models are essential. Mice are frequently used in these early stages due to their genetic similarity to humans, rapid breeding cycles, and cost-effectiveness.[1] This document provides a general framework for determining the appropriate dosage and administration of gadosircoclamide in mice, including standardized protocols for dose-range finding and pharmacokinetic studies.

Data Presentation: Administration Routes and Dosage Guidelines

The selection of an appropriate administration route is a critical first step and depends on the scientific objectives and the formulation of gadosircoclamide.[2] The following table summarizes common administration routes in mice with general guidelines for volumes and needle sizes.

Administration RouteMaximum Volume (Adult Mouse)Recommended Needle GaugeOnset of ActionCommon Applications
Intravenous (IV) 0.2 mL27-30 GVery RapidPharmacokinetics, acute toxicity
Intraperitoneal (IP) 2.0 mL25-27 GRapidSystemic delivery, when IV is difficult
Subcutaneous (SC) 1.0 - 2.0 mL25-27 GSlowerSustained release, irritant compounds
Intramuscular (IM) 0.05 mL per site27-30 GModerateVaccine delivery, small volumes
Oral (PO) - Gavage 1.0 mL20-22 G (ball-tipped)VariableMimics human oral administration

Experimental Protocols

Protocol 1: Dose-Range Finding (DRF) and Maximum Tolerated Dose (MTD) Study

Objective: To determine the tolerability of gadosircoclamide in mice and identify the maximum tolerated dose (MTD), which is the highest dose that does not cause unacceptable toxicity.

Materials:

  • Gadosircoclamide (formulated in a suitable vehicle)

  • Age- and weight-matched mice (e.g., C57BL/6 or BALB/c)

  • Sterile syringes and needles appropriate for the chosen administration route

  • Animal balance

  • Calipers (for tumor measurement, if applicable)

Procedure:

  • Animal Acclimation: Allow mice to acclimate to the facility for at least one week before the experiment.

  • Group Allocation: Randomly assign mice to several dose groups (e.g., 5-6 mice per group), including a vehicle control group.

  • Dose Selection: Based on in vitro cytotoxicity data or literature on similar compounds, select a starting dose and escalate doses in subsequent groups (e.g., geometric progression).

  • Administration: Administer gadosircoclamide via the selected route. For initial studies, a single administration is common.

  • Monitoring: Observe animals daily for clinical signs of toxicity, including changes in weight, behavior, and appearance. Record all observations.

  • Data Collection: Measure body weight at baseline and at regular intervals (e.g., daily for the first week, then twice weekly).

  • Endpoint: The study duration is typically 7-14 days. Humane endpoints should be established and adhered to.

  • Analysis: The MTD is determined as the highest dose at which no significant morbidity, mortality, or greater than 15-20% body weight loss is observed.

Workflow Diagram:

DRF_Workflow acclimation Animal Acclimation grouping Group Allocation (Vehicle + Dose Groups) acclimation->grouping dosing Gadosircoclamide Administration grouping->dosing monitoring Daily Monitoring (Clinical Signs, Body Weight) dosing->monitoring endpoint Endpoint Determination (e.g., 14 days) monitoring->endpoint analysis MTD Analysis endpoint->analysis PK_Workflow cluster_iv IV Administration Group cluster_po Oral (or other) Administration Group dosing_iv IV Dosing sampling_iv Blood Sampling (Multiple Time Points) dosing_iv->sampling_iv processing Plasma Preparation sampling_iv->processing dosing_po PO Dosing sampling_po Blood Sampling (Multiple Time Points) dosing_po->sampling_po sampling_po->processing analysis LC-MS/MS Quantification processing->analysis pk_calc PK Parameter Calculation analysis->pk_calc

References

Method

Application Notes and Protocols for Cell Labeling with Gadosircoclamide for In Vivo Tracking

For Research Use Only. Not for use in diagnostic procedures.

Author: BenchChem Technical Support Team. Date: December 2025

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Gadosircoclamide is a gadolinium-based contrast agent designed for magnetic resonance imaging (MRI).[1][2] As a paramagnetic agent, it functions by shortening the longitudinal relaxation time (T1) of water protons in its vicinity, leading to a brighter signal (positive contrast) in T1-weighted MR images. This property allows for the non-invasive visualization and tracking of cells that have been labeled with the agent. The ability to monitor the fate of transplanted cells, such as stem cells or immune cells, is crucial for evaluating the efficacy and safety of cell-based therapies.

While specific protocols for the use of Gadosircoclamide in cell labeling are not yet widely published, this document provides a comprehensive set of generalized protocols and application notes based on established methodologies for other gadolinium-based contrast agents.[3][4] These guidelines are intended to serve as a starting point for researchers and drug development professionals. Optimization of these protocols for specific cell types and experimental conditions is highly recommended.

Principle of T1 Contrast Enhancement

Gadolinium (Gd³⁺) is a rare-earth metal with seven unpaired electrons, making it highly paramagnetic.[5] When placed in a magnetic field, it creates a fluctuating local magnetic field that enhances the relaxation rate of nearby water protons. This leads to a significant reduction in the T1 relaxation time, producing a hyperintense (bright) signal on T1-weighted MRI scans. By internalizing a gadolinium-based agent like Gadosircoclamide, cells become "visible" by MRI, allowing for their tracking within a living organism.

cluster_0 Cell Labeling and MRI Principle Gd Gadosircoclamide (Gd³⁺ Chelate) Cell Target Cell Gd->Cell Incubation & Uptake LabeledCell Labeled Cell (Internalized Gd³⁺) Water Surrounding Water Protons (H₂O) LabeledCell->Water Shortens T1 Relaxation MRI T1-Weighted MRI Water->MRI Signal Acquisition Signal Bright Signal (Hyperintensity) MRI->Signal Image Reconstruction

Caption: Principle of MRI-based cell tracking using a gadolinium agent.

Experimental Protocols

Protocol 1: In Vitro Cell Labeling with Gadosircoclamide

This protocol describes a general method for labeling cells in culture. The optimal concentration of Gadosircoclamide and incubation time must be determined empirically for each cell type to maximize labeling efficiency while minimizing cytotoxicity.

Materials:

  • Target cells in culture

  • Complete cell culture medium

  • Gadosircoclamide (custom synthesis may be required)[1]

  • Sterile, pyrogen-free water or PBS for reconstitution

  • Sterile microcentrifuge tubes

  • Hemocytometer or automated cell counter

  • Trypan blue solution (0.4%)

  • Phosphate-buffered saline (PBS), sterile

Procedure:

  • Cell Preparation: Culture cells to approximately 70-80% confluency. Harvest the cells using standard methods (e.g., trypsinization) and perform a cell count.

  • Reagent Preparation: Prepare a stock solution of Gadosircoclamide in sterile water or PBS. The final concentration of the stock solution will depend on the desired labeling concentrations. Filter-sterilize the stock solution through a 0.22 µm filter.

  • Labeling: a. Resuspend the harvested cells in complete culture medium to a density of 1 x 10⁶ cells/mL. b. Aliquot the cell suspension into sterile tubes. c. Add the Gadosircoclamide stock solution to the cell suspensions to achieve a range of final concentrations (e.g., 10, 25, 50, 100 µg Gd/mL). Include an unlabeled control group. d. Incubate the cells in a humidified incubator at 37°C with 5% CO₂ for a predetermined duration (e.g., 4, 12, or 24 hours).

  • Washing: a. After incubation, centrifuge the cells at 300 x g for 5 minutes. b. Aspirate the supernatant containing the unincorporated Gadosircoclamide. c. Resuspend the cell pellet in 5-10 mL of sterile PBS. d. Repeat the centrifugation and washing steps two more times to ensure complete removal of extracellular contrast agent.

  • Post-Labeling Analysis: After the final wash, resuspend the cells in fresh medium. Proceed to Protocol 2 for viability and labeling efficiency assessment or prepare the cells for MRI analysis (Protocol 3) or in vivo administration (Protocol 4).

Protocol 2: Assessment of Labeling Efficiency and Cell Viability

It is critical to assess the impact of the labeling procedure on cell health and to confirm the uptake of the contrast agent.

A. Cell Viability Assessment (Trypan Blue Exclusion):

  • Take a small aliquot of the washed, labeled cells and the unlabeled control cells.

  • Mix the cell suspension with an equal volume of 0.4% trypan blue solution.

  • Incubate for 1-2 minutes at room temperature.

  • Load a hemocytometer and count the number of viable (unstained) and non-viable (blue) cells.

  • Calculate the percentage of viable cells: (Number of viable cells / Total number of cells) x 100.

B. Cell Proliferation Assay (e.g., MTT or XTT Assay): For a more quantitative measure of cytotoxicity, a metabolic assay can be performed 24, 48, and 72 hours post-labeling to assess the impact on cell proliferation.[6]

C. Quantification of Gadolinium Uptake (Optional - Advanced): The most accurate way to determine labeling efficiency is to measure the amount of gadolinium per cell using Inductively Coupled Plasma Mass Spectrometry (ICP-MS). This requires specialized equipment.

  • After washing, count a precise number of labeled cells (e.g., 1 x 10⁶).

  • Lyse the cells and digest them in concentrated nitric acid.

  • Analyze the digestate by ICP-MS to determine the mass of gadolinium.

  • Express the result as pg of Gd per cell.

Data Presentation: Quantitative Analysis

The following tables present example data from a hypothetical optimization experiment.

Table 1: Effect of Gadosircoclamide Concentration on Cell Viability

Gadosircoclamide Conc. (µg Gd/mL)Incubation Time (hours)Cell Viability (%) (Trypan Blue)
0 (Control)2498 ± 2
102497 ± 3
252495 ± 4
502491 ± 5
1002482 ± 7

Table 2: Labeling Efficiency and MRI Signal Enhancement

Gadosircoclamide Conc. (µg Gd/mL)Gd per Cell (pg) (ICP-MS)T1 Relaxation Rate (s⁻¹)MRI Signal Intensity (Arbitrary Units)
0 (Control)< 0.010.4100
101.21.5350
252.83.2780
505.56.11520
1009.810.52600
Protocol 3: In Vitro MRI of Labeled Cells

This protocol allows for the confirmation of successful labeling by imaging a cell phantom.

Materials:

  • Labeled and unlabeled cells

  • Agarose

  • MRI-compatible tubes (e.g., 1.5 mL microcentrifuge tubes)

  • MRI scanner

Procedure:

  • After washing, resuspend labeled and unlabeled control cells in PBS at a known concentration (e.g., 1 x 10⁷ cells/mL).

  • Prepare a 1% agarose solution in water and cool it to approximately 40°C.

  • Mix the cell suspension with an equal volume of the 1% agarose solution and quickly transfer it to an MRI-compatible tube. Allow the agarose to solidify. This creates a "cell phantom."

  • Prepare phantoms with varying concentrations of labeled cells and an unlabeled control.

  • Acquire T1-weighted images of the phantoms using an MRI scanner.

  • Successful labeling will result in a significantly brighter signal from the phantoms containing Gadosircoclamide-labeled cells compared to the control.

Protocol 4: General Workflow for In Vivo Cell Tracking

This workflow outlines the key steps for using labeled cells in an animal model. All animal experiments must be conducted in compliance with institutional and national guidelines.

cluster_1 In Vivo Cell Tracking Workflow P1 1. Cell Labeling (Protocol 1) P2 2. Viability Check (Protocol 2) P1->P2 P3 3. Cell Administration (e.g., intravenous, intratumoral) P2->P3 P5 5. Post-injection MRI (Time points: 0, 24h, 48h, etc.) P3->P5 P4 4. Baseline MRI Scan (Pre-injection) P4->P3 Animal Model P6 6. Image Analysis (Quantify signal, track location) P5->P6 P7 7. Histological Validation (Confirm cell location) P6->P7 Endpoint

Caption: A typical experimental workflow for in vivo cell tracking.

Safety and Handling

Free, unchelated gadolinium (Gd³⁺) is toxic.[7] Gadosircoclamide is a chelated form, which significantly improves its safety profile. However, standard laboratory precautions should be observed.

  • Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

  • Handle the compound in a well-ventilated area.

  • Refer to the Material Safety Data Sheet (MSDS) for detailed safety information.

  • Be aware of the potential for long-term gadolinium deposition, a known concern with gadolinium-based contrast agents.[3]

Conclusion

Gadosircoclamide holds potential as a contrast agent for cellular MRI. The protocols provided here offer a foundational approach for its application in cell labeling and tracking. Researchers must undertake systematic optimization to determine the ideal labeling parameters that yield a strong, detectable MRI signal without compromising cell viability and function. These efforts will be crucial for the successful application of Gadosircoclamide in preclinical research and the development of cell-based therapies.

References

Application

Application Notes and Protocols for Preclinical Longitudinal Assessment of Gadosircoclamide

Disclaimer: Publicly available longitudinal preclinical studies for a specific agent named "Gadosircoclamide" are limited. The following application notes and protocols are synthesized from established methodologies for...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: Publicly available longitudinal preclinical studies for a specific agent named "Gadosircoclamide" are limited. The following application notes and protocols are synthesized from established methodologies for the preclinical evaluation of gadolinium-based contrast agents (GBCAs) and include representative data from various agents in this class to provide a comprehensive overview for researchers, scientists, and drug development professionals.

Introduction

Gadosircoclamide is a novel gadolinium-based contrast agent (GBCA) under development for enhanced magnetic resonance imaging (MRI). Comprehensive preclinical evaluation is essential to establish its safety and pharmacokinetic profile before human clinical trials. This document outlines key longitudinal preclinical study protocols and data presentation formats relevant to the assessment of Gadosircoclamide, drawing upon established practices for the evaluation of other GBCAs. The primary objectives of these preclinical studies are to determine the safety margin, understand the absorption, distribution, metabolism, and excretion (ADME) characteristics, and identify any potential target organs for toxicity.[1][2][3][4]

Data Presentation: Summary of Preclinical Findings for Representative GBCAs

Quantitative data from preclinical studies are crucial for comparing the safety and efficacy of new drug candidates. The following tables summarize typical data collected in preclinical assessments of GBCAs.

Table 1: Comparative Acute Intravenous Toxicity of GBCAs in Rodents

CompoundAnimal ModelLD₅₀ (mmol/kg)Key Clinical Signs of Toxicity
Gadodiamide Rat5.0 - 7.5Ataxia, convulsions, respiratory distress
Gadoterate Mouse> 10.0Minimal transient signs at high doses
Gadobutrol Rat> 10.0No significant clinical signs observed
Gadoversetamide Mouse6.0 - 8.0Lethargy, piloerection, labored breathing
GadosircoclamideRat/MouseTo be determinedTo be determined

Data is representative and compiled from general toxicology knowledge of GBCAs.

Table 2: Summary of Pharmacokinetic Parameters of GBCAs in Rats Following Intravenous Administration

ParameterGadodiamideGadoterateGadobutrolGadosircoclamide
Dose (mmol/kg) 0.10.10.1To be determined
Cₘₐₓ (µg/mL) ~150~160~175To be determined
Tₘₐₓ (min) 555To be determined
AUC₀-inf (µg·h/mL) ~45~50~55To be determined
t₁/₂ (h) ~1.5~1.6~1.8To be determined
Vd (L/kg) ~0.20~0.18~0.17To be determined
CL (L/h/kg) ~0.12~0.11~0.10To be determined

Cₘₐₓ: Maximum plasma concentration; Tₘₐₓ: Time to maximum plasma concentration; AUC₀-inf: Area under the plasma concentration-time curve from time zero to infinity; t₁/₂: Elimination half-life; Vd: Volume of distribution; CL: Clearance. Data is representative.

Table 3: Gadolinium Retention in Tissues of Rats 28 Days Post-Dose (µg Gd/g tissue)

TissueGadodiamide (Linear)Gadobutrol (Macrocyclic)Gadosircoclamide
Kidney 0.58 ± 0.120.08 ± 0.02To be determined
Liver 0.21 ± 0.050.03 ± 0.01To be determined
Spleen 0.15 ± 0.040.02 ± 0.01To be determined
Bone (Femur) 1.25 ± 0.300.15 ± 0.04To be determined
Brain 0.02 ± 0.01< 0.01To be determined

Data highlights the difference in gadolinium retention between linear and macrocyclic agents.[5]

Experimental Protocols

Detailed methodologies are critical for the reproducibility and validation of preclinical findings.

Protocol: Longitudinal Repeated-Dose Toxicity Study in Rats

Objective: To evaluate the potential toxicity of Gadosircoclamide following repeated intravenous administration to rats for 28 days, followed by a 14-day recovery period.

Materials:

  • Gadosircoclamide sterile solution

  • Wistar rats (8-10 weeks old, equal numbers of males and females)

  • Vehicle control (e.g., sterile saline)

  • Standard laboratory animal diet and water

  • Equipment for intravenous injection, blood collection, and clinical pathology analysis

Methodology:

  • Animal Acclimatization: Acclimatize animals to laboratory conditions for at least 7 days.

  • Group Allocation: Randomly assign animals to 4 groups (n=10/sex/group):

    • Group 1: Vehicle control

    • Group 2: Low dose Gadosircoclamide

    • Group 3: Mid dose Gadosircoclamide

    • Group 4: High dose Gadosircoclamide A separate cohort of animals will be included for the recovery period.

  • Dosing: Administer Gadosircoclamide or vehicle intravenously once daily for 28 consecutive days.

  • Longitudinal Monitoring:

    • Clinical Observations: Record clinical signs, behavioral changes, and mortality twice daily.

    • Body Weight: Measure body weight weekly.

    • Food Consumption: Measure food consumption weekly.

    • Ophthalmology: Conduct ophthalmic examinations prior to the study and at termination.

    • Clinical Pathology: Collect blood and urine samples at baseline, day 14, and day 28 for hematology, clinical chemistry, and urinalysis.

  • Terminal Procedures:

    • At the end of the 28-day treatment period (and 14-day recovery period), euthanize animals.

    • Conduct a full necropsy and weigh key organs (liver, kidneys, spleen, brain, heart, etc.).

    • Collect tissues for histopathological examination.

    • Collect tissues (kidney, liver, bone, brain) for gadolinium concentration analysis using inductively coupled plasma mass spectrometry (ICP-MS).[6]

Protocol: Pharmacokinetic Study in Cynomolgus Monkeys

Objective: To determine the single-dose intravenous pharmacokinetic profile of Gadosircoclamide in a non-rodent species.

Materials:

  • Gadosircoclamide sterile solution

  • Cynomolgus monkeys (adult, healthy)

  • Equipment for intravenous infusion and serial blood sampling

Methodology:

  • Animal Preparation: Fast animals overnight prior to dosing.

  • Dosing: Administer a single intravenous bolus of Gadosircoclamide at a clinically relevant dose.

  • Blood Sampling: Collect serial blood samples at specified time points (e.g., pre-dose, 2, 5, 15, 30 minutes, and 1, 2, 4, 8, 12, 24 hours post-dose).

  • Plasma Preparation: Process blood samples to obtain plasma and store at -80°C until analysis.

  • Bioanalysis: Quantify the concentration of Gadosircoclamide in plasma samples using a validated analytical method (e.g., LC-MS/MS).

  • Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters (Cₘₐₓ, Tₘₐₓ, AUC, t₁/₂, Vd, CL) using non-compartmental analysis software.[7]

Protocol: Safety Pharmacology Core Battery

Objective: To assess the potential effects of Gadosircoclamide on vital functions (cardiovascular, central nervous, and respiratory systems).[8]

Methodology:

  • Cardiovascular Assessment (Telemetry in Dogs):

    • Surgically implant telemetry transmitters in beagle dogs.

    • After a recovery period, administer single intravenous doses of Gadosircoclamide at therapeutic and supratherapeutic levels.

    • Continuously monitor electrocardiogram (ECG), blood pressure, and heart rate.

  • Central Nervous System (CNS) Assessment (Functional Observational Battery in Rats):

    • Administer single intravenous doses of Gadosircoclamide to rats.

    • Perform a functional observational battery (FOB) at peak plasma concentration times, including assessment of home cage activity, handling reactivity, and sensory-motor responses.

  • Respiratory Assessment (Whole-Body Plethysmography in Rats):

    • Administer single intravenous doses of Gadosircoclamide to rats.

    • Measure respiratory rate, tidal volume, and minute volume using whole-body plethysmography.

Visualization of Workflows and Pathways

Preclinical Safety Assessment Workflow for Gadosircoclamide

Discovery Drug Discovery & Candidate Selection (Gadosircoclamide) InVitro In Vitro Screening (Genotoxicity, Cytotoxicity) Discovery->InVitro AcuteTox Acute Toxicity Studies (Rodent, Single Dose) InVitro->AcuteTox PK_ADME Pharmacokinetics (PK/ADME) (Rodent, Non-rodent) AcuteTox->PK_ADME RepeatedTox Repeated-Dose Toxicity (28-day, Rodent) PK_ADME->RepeatedTox SafetyPharm Safety Pharmacology (CV, CNS, Respiratory) RepeatedTox->SafetyPharm LongTermTox Long-Term Toxicity (e.g., 6-month, Non-rodent) SafetyPharm->LongTermTox IND Investigational New Drug (IND) Application Submission LongTermTox->IND

Caption: Workflow for preclinical safety assessment of Gadosircoclamide.

Hypothesized Pathway of Gadolinium-Induced Cellular Effects

GBCA Gadosircoclamide Administration (IV) Dissociation In Vivo Dissociation (Transmetallation with Zn²⁺, Cu²⁺) GBCA->Dissociation FreeGd Free Gadolinium (Gd³⁺) Ion Dissociation->FreeGd CellularUptake Cellular Uptake (e.g., Macrophages, Fibroblasts) FreeGd->CellularUptake ROS Reactive Oxygen Species (ROS) Generation CellularUptake->ROS Mitochondria Mitochondrial Dysfunction CellularUptake->Mitochondria Signaling Activation of Pro-inflammatory and Pro-fibrotic Pathways (e.g., TGF-β, NF-κB) ROS->Signaling Mitochondria->Signaling Fibrosis Tissue Fibrosis (e.g., Nephrogenic Systemic Fibrosis) Signaling->Fibrosis

Caption: Hypothesized pathway of gadolinium-induced cellular toxicity.

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Gadolinium-Based Contrast Agent (GBCA) Injections

Disclaimer: The following information provides general guidance for the use of gadolinium-based contrast agents (GBCAs). Specific details regarding "Gadosircoclamide" are not publicly available at this time.

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: The following information provides general guidance for the use of gadolinium-based contrast agents (GBCAs). Specific details regarding "Gadosircoclamide" are not publicly available at this time. Researchers, scientists, and drug development professionals should consult the manufacturer's prescribing information for the specific GBCA being used and adhere to institutional and regulatory guidelines.

This technical support center offers troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments involving GBCAs for magnetic resonance imaging (MRI).

Troubleshooting Guides

This section provides solutions to potential problems that may arise during the preparation and administration of GBCAs.

Issue/Question Potential Cause(s) Recommended Solution(s)
Patient experiences a mild adverse reaction (e.g., nausea, headache, dizziness). Non-allergic reaction to the contrast agent.Most mild reactions are self-limiting and do not require treatment. The patient should be monitored closely until symptoms resolve.[1]
Patient exhibits a mild to moderate allergic-like reaction (e.g., hives, skin rash). Idiosyncratic reaction to the GBCA.- Administer antihistamines (e.g., diphenhydramine) for skin manifestations.[2] - Closely monitor the patient for any progression of symptoms.[2] - Document the reaction in the patient's record to inform future imaging decisions.[2]
Patient shows signs of a severe allergic-like reaction (e.g., respiratory distress, chest tightness). Anaphylactoid reaction. This is a rare but serious event.- Immediately administer epinephrine.[2][3] - Manage the airway and provide oxygen supplementation.[2] - Transfer the patient to an emergency department for continued monitoring.[2]
Extravasation (leakage of contrast agent into surrounding tissue) occurs at the injection site. Improper placement or dislodging of the intravenous (IV) catheter.- Immediately stop the injection.[4] - Elevate the affected limb.[4][5] - Apply a cold pack to the site.[6] - Monitor for signs of compartment syndrome, such as severe pain, swelling, or altered sensation.[7][8] If these occur, seek immediate surgical consultation.[7][8]
Poor image enhancement is observed. - Suboptimal dose of the contrast agent. - Incorrect timing of image acquisition post-injection. - Patient-specific physiological factors.- Ensure the correct dose is calculated based on patient weight (a general guideline is 0.1 mmol/kg).[9][10] - Optimize the timing of the scan according to the specific GBCA and imaging protocol. - Consider if patient factors such as cardiac output could be affecting contrast delivery.

Frequently Asked Questions (FAQs)

1. What is the general mechanism of action for gadolinium-based contrast agents?

GBCAs are paramagnetic contrast agents.[11] When injected, they shorten the T1 relaxation time of nearby water protons in the body's tissues.[11] This alteration in relaxation time increases the signal intensity on T1-weighted MRI images, leading to enhanced visualization of anatomical structures and abnormalities.[12]

2. What are the key safety considerations before administering a GBCA?

The most critical consideration is the patient's renal function. GBCAs are associated with a rare but serious condition called nephrogenic systemic fibrosis (NSF) in patients with impaired kidney function.[13] It is crucial to screen patients for renal disease, and for those with severe chronic or acute renal impairment, the use of GBCAs should be approached with caution and at the lowest possible dose.[14] A patient's history of allergies, especially a previous reaction to a contrast agent, should also be assessed.[13]

3. What is a standard protocol for preparing and administering a GBCA?

A general protocol involves:

  • Patient Screening: Assess renal function (e.g., eGFR) and allergy history.[13][14]

  • IV Access: Secure intravenous access, preferably with a 20g or 22g catheter in an antecubital vein for potentially high injection rates.[13]

  • Dosing: Calculate the dose based on the patient's weight, typically 0.1 mmol/kg.[9][10]

  • Administration: The GBCA is injected intravenously.[12][15] This can be followed by a saline flush to ensure the full dose reaches circulation.[10]

  • Imaging: MRI scans are acquired at a predetermined time after injection to capture the optimal contrast enhancement.

4. How should GBCAs be stored?

GBCAs should be stored at room temperature in their original packaging, protected from light. Always check the manufacturer's instructions for specific storage conditions.

General Experimental Protocols

The following tables provide general guidelines for GBCA administration. These are not specific to Gadosircoclamide and should be adapted based on the specific agent, equipment, and experimental goals.

Table 1: General Injection Parameters for GBCAs

ParameterGeneral GuidelineNotes
Dosage 0.1 mmol/kg body weightThe lowest dose necessary for a diagnostic study should be used.[14]
Injection Rate 1-2 mL/sec (manual) 3-5 mL/sec (power injector)Higher rates may be used for dynamic contrast-enhanced (DCE) MRI. A 20g IV is preferred for higher rates.[13]
IV Catheter Size 18-22gAntecubital or other large upper extremity vein is preferred.[13]
Saline Flush 10-20 mL after injectionHelps to ensure the complete delivery of the contrast agent.[10]

Table 2: Patient Screening Guidelines for GBCA Administration

Risk FactorScreening ProcedureAction
Renal Impairment - Review medical history. - Obtain recent eGFR for at-risk patients (e.g., >65 years, history of diabetes or hypertension).[14]- eGFR < 30 mL/min/1.73m²: Use GBCAs with caution, at the lowest possible dose, and do not repeat for at least seven days.[14] - Patients on dialysis: If a GBCA is necessary, perform hemodialysis as soon as possible after the scan.[9]
Previous Reaction to GBCA Inquire about any prior allergic reactions to contrast media.- Consider premedication with corticosteroids and antihistamines.[2] - Use a different class of GBCA if possible.[2]
Pregnancy Assess pregnancy status.Use GBCAs only if the diagnostic information is essential and cannot be obtained without contrast.
Asthma and Allergies Review history of atopic conditions.Patients with a history of asthma and allergies are at an increased risk of a reaction.[9]

Visualizations

GBCAMechanism cluster_0 Mechanism of Action IV_Injection GBCA Injection Distribution Distribution in Bloodstream and Extracellular Space IV_Injection->Distribution Tissue_Accumulation Accumulation in Target Tissue Distribution->Tissue_Accumulation Proton_Interaction Interaction with Water Protons Tissue_Accumulation->Proton_Interaction T1_Shortening Shortening of T1 Relaxation Time Proton_Interaction->T1_Shortening Signal_Enhancement Increased Signal on T1-Weighted MRI T1_Shortening->Signal_Enhancement Image_Contrast Enhanced Image Contrast Signal_Enhancement->Image_Contrast ExperimentalWorkflow cluster_1 Contrast-Enhanced MRI Workflow Patient_Screening Patient Screening (Renal Function, Allergies) IV_Placement Establish IV Access Patient_Screening->IV_Placement Pre_Contrast_Scan Acquire Pre-Contrast (Native) MRI Scans IV_Placement->Pre_Contrast_Scan GBCA_Admin Administer GBCA (Dose based on weight) Pre_Contrast_Scan->GBCA_Admin Post_Contrast_Scan Acquire Post-Contrast MRI Scans GBCA_Admin->Post_Contrast_Scan Patient_Monitoring Monitor Patient for Adverse Reactions GBCA_Admin->Patient_Monitoring Image_Analysis Image Processing and Analysis Post_Contrast_Scan->Image_Analysis TroubleshootingAdverseReactions cluster_2 Adverse Reaction Troubleshooting Reaction_Observed Adverse Reaction Observed? Severity Assess Severity Reaction_Observed->Severity Mild Mild Reaction (Nausea, Headache) Severity->Mild Mild Moderate Moderate Reaction (Hives, Rash) Severity->Moderate Moderate Severe Severe Reaction (Respiratory Distress) Severity->Severe Severe Monitor Monitor Patient Mild->Monitor Antihistamines Administer Antihistamines Moderate->Antihistamines Epinephrine Administer Epinephrine and Seek Emergency Care Severe->Epinephrine

References

Optimization

Technical Support Center: Troubleshooting Signal Artifacts in Gadolinium-Enhanced Imaging

Disclaimer: The term "Gadosircoclamide" does not correspond to a known gadolinium-based contrast agent (GBCA) in widely available scientific literature and databases. This guide provides troubleshooting advice for common...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: The term "Gadosircoclamide" does not correspond to a known gadolinium-based contrast agent (GBCA) in widely available scientific literature and databases. This guide provides troubleshooting advice for common signal artifacts encountered with frequently used GBCAs, such as gadoterate meglumine, gadobutrol, gadopentetate dimeglumine, and gadoxetate disodium. The principles and techniques described here are broadly applicable to issues faced during gadolinium-enhanced imaging experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common signal artifacts observed with gadolinium-based contrast agents?

A1: The most frequently encountered artifacts in gadolinium-enhanced imaging include motion artifacts, susceptibility artifacts, chemical shift artifacts, and T1 shortening artifacts.[1][2][3] Motion artifacts can be caused by patient movement, respiration, or blood flow.[3][4] Susceptibility artifacts arise from local distortions in the magnetic field, often near interfaces of materials with different magnetic susceptibilities, which can be influenced by the presence of a contrast agent.[1] Chemical shift artifacts result in the misregistration of signals from fat and water.[1] T1 shortening artifacts can sometimes make it difficult to distinguish enhancing structures from surrounding tissues due to increased signal intensity in T1-weighted images.[1]

Q2: Can the choice of gadolinium-based contrast agent influence the likelihood of artifacts?

A2: Yes, the properties of the GBCA can influence the occurrence of certain artifacts. For instance, agents with higher concentrations of gadolinium may have different signal characteristics that could potentially lead to more pronounced T1 shortening effects.[5] The molecular structure of the agent (linear vs. macrocyclic) can affect its stability and biodistribution, which might indirectly influence image quality.[6][7] For example, some studies have compared motion artifacts between different agents like gadoxetate disodium and gadobutrol, though findings can be comparable under certain conditions.[3]

Q3: Are there patient-related factors that can increase the risk of signal artifacts?

A3: Patient-related factors are a significant contributor to image artifacts. Involuntary physiological processes like breathing and cardiac motion are common sources of motion artifacts.[3][4] Patient anxiety or discomfort can lead to voluntary movement, also degrading image quality. Certain medical conditions or implants can also contribute to susceptibility artifacts.

Q4: How can I minimize motion artifacts during my experiment?

A4: Several strategies can be employed to mitigate motion artifacts. For respiratory motion, techniques like breath-holding, respiratory gating, or the use of abdominal compression can be effective.[8] In some cases, administering oxygen to the patient has been shown to improve image quality, particularly with agents like gadoxetate disodium.[9] Advanced imaging techniques, such as radial k-space acquisition and motion correction algorithms, can also be utilized.[4]

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving common signal artifacts.

Guide 1: Troubleshooting Motion Artifacts

Problem: Ghosting, blurring, or smearing in the image, particularly in the phase-encoding direction.

Possible Causes:

  • Patient movement (voluntary or involuntary).

  • Physiological motion (respiration, cardiac pulsation, peristalsis).

Solutions:

Solution CategorySpecific TechniqueExperimental Protocol
Patient Management Communication and ComfortClearly explain the procedure to the subject to reduce anxiety. Ensure the subject is in a comfortable position.
Breath-hold CommandsFor abdominal imaging, provide clear and consistent breath-hold instructions. Practice with the subject before the scan.
Sedation/AnesthesiaIn preclinical studies or when ethically permissible in clinical research, sedation or anesthesia can be used to eliminate voluntary motion.
Acquisition-Based Cardiac Gating/TriggeringUse ECG or peripheral pulse gating to synchronize data acquisition with the cardiac cycle.
Respiratory CompensationEmploy respiratory bellows, navigators, or triggering to acquire data during specific phases of the respiratory cycle.
Fast Imaging SequencesUtilize faster pulse sequences (e.g., single-shot FSE, EPI) to reduce the acquisition time for each image, thereby minimizing the window for motion to occur.
Post-Processing Motion Correction AlgorithmsApply retrospective motion correction algorithms available on the scanner or in offline processing software.
Guide 2: Troubleshooting Susceptibility Artifacts

Problem: Signal loss, geometric distortion, or bright pile-ups of signal, often near air-tissue interfaces or metallic implants.

Possible Causes:

  • Presence of metal (e.g., surgical clips, dental implants).

  • Air-filled cavities (e.g., sinuses, bowel gas).

  • High concentrations of the gadolinium-based contrast agent.[1]

Solutions:

Solution CategorySpecific TechniqueExperimental Protocol
Pulse Sequence Selection Use Spin-Echo (SE) or Fast Spin-Echo (FSE)SE and FSE sequences are less sensitive to susceptibility effects than gradient-echo (GRE) sequences.[10]
Reduce Echo Time (TE)Shorter TEs provide less time for dephasing to occur, thus reducing signal loss.
Acquisition Parameters Increase BandwidthUsing a higher receiver bandwidth can reduce the spatial distortion caused by magnetic field inhomogeneities.[10]
Parallel ImagingTechniques like SENSE or GRAPPA can help reduce echo train lengths and TE, which can mitigate susceptibility artifacts.
Shimming Manual or Automatic ShimmingOptimize the homogeneity of the magnetic field over the region of interest by adjusting the shim coils.

Quantitative Data Summary

The incidence of certain artifacts can vary depending on the contrast agent and imaging protocol. The table below summarizes findings on motion artifacts from a comparative study.

Contrast AgentStudy CohortPhase of ImagingIncidence of Severe Motion ArtifactsReference
Gadoxetate Disodium115 liver MR studiesDynamic Contrast Series2.4% (11/460 phases)[3]
Gadobutrol115 liver MR studiesDynamic Contrast Series1.5% (7/460 phases)[3]

Experimental Protocols

Protocol 1: Dilution Method for Reducing Arterial Phase Artifacts with Gadoxetate Disodium

This protocol is adapted from a study aimed at reducing transient severe motion artifacts during liver MRI.[8]

Objective: To improve arterial phase image quality by diluting the contrast agent bolus.

Materials:

  • Gadoxetate disodium

  • Sterile saline

  • Power injector

Procedure:

  • Prepare the contrast agent by diluting the standard dose of gadoxetate disodium with an equal volume of saline.

  • Set the power injector to a rate of 2.0 mL/sec.

  • Position the subject in the MRI scanner and perform pre-contrast imaging.

  • Initiate the dynamic contrast-enhanced sequence.

  • Inject the diluted contrast agent bolus at the start of the arterial phase acquisition.

  • Follow the injection with a saline flush.

  • Acquire arterial, portal venous, and delayed phase images as per the standard protocol.

Visualizations

Diagram 1: Troubleshooting Workflow for Signal Artifacts

This diagram outlines a logical approach to identifying and addressing common artifacts in gadolinium-enhanced imaging.

Artifact_Troubleshooting_Workflow Start Image Acquisition with GBCA Assess_Image Assess Image Quality Start->Assess_Image Artifact_Present Artifact Present? Assess_Image->Artifact_Present Identify_Artifact Identify Artifact Type Artifact_Present->Identify_Artifact Yes Acceptable_Image Image Acceptable Artifact_Present->Acceptable_Image No Motion Motion Artifact Identify_Artifact->Motion Susceptibility Susceptibility Artifact Identify_Artifact->Susceptibility Other Other Artifact Identify_Artifact->Other Implement_Motion_Correction Implement Motion Correction Strategy Motion->Implement_Motion_Correction Implement_Susceptibility_Correction Implement Susceptibility Reduction Strategy Susceptibility->Implement_Susceptibility_Correction Consult_Expert Consult Imaging Physicist or Radiologist Other->Consult_Expert Reacquire_Image Re-acquire Image (if necessary) Implement_Motion_Correction->Reacquire_Image Implement_Susceptibility_Correction->Reacquire_Image Consult_Expert->Reacquire_Image Reacquire_Image->Assess_Image

Caption: A flowchart for systematic artifact troubleshooting.

Diagram 2: Signaling Pathway of Gadolinium Contrast Enhancement

This diagram illustrates the basic mechanism by which gadolinium-based contrast agents enhance the MR signal.

Gadolinium_Enhancement_Pathway GBCA Gadolinium-Based Contrast Agent (GBCA) Water_Protons Water Protons in Tissue GBCA->Water_Protons interacts with T1_Relaxation Shortened T1 Relaxation Time Water_Protons->T1_Relaxation leads to Signal_Intensity Increased Signal Intensity on T1-weighted Images T1_Relaxation->Signal_Intensity results in

Caption: Mechanism of T1 signal enhancement by GBCAs.

References

Troubleshooting

Gadosircoclamide stability and storage issues

For Researchers, Scientists, and Drug Development Professionals This technical support center provides essential information regarding the stability and storage of Gadosircoclamide. The following troubleshooting guides a...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information regarding the stability and storage of Gadosircoclamide. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address specific issues that may arise during experimental procedures.

Disclaimer

Information on the stability and degradation of Gadosircoclamide is not extensively available in public literature. The guidance provided here is based on the established principles of stability for macrocyclic gadolinium-based contrast agents (GBCAs), as Gadosircoclamide has been identified as a macrocyclic agent. This information should be used as a general guide, and it is recommended to perform specific stability studies for your particular formulation and experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for Gadosircoclamide?

For short-term storage (days to weeks), Gadosircoclamide should be kept in a dry, dark environment at a temperature range of 0 - 4°C. For long-term storage (months to years), it is recommended to store it at -20°C.[1] Properly stored, Gadosircoclamide is expected to have a shelf life of over two years.[1]

Q2: How should I handle Gadosircoclamide during shipping and routine laboratory use?

Gadosircoclamide is stable enough for a few weeks under ambient shipping conditions.[1] For routine laboratory use, it is advisable to minimize exposure to light and elevated temperatures to prevent potential degradation.

Q3: What are the primary stability concerns for macrocyclic GBCAs like Gadosircoclamide?

The main stability concern for any GBCA is the dissociation of the gadolinium ion (Gd³⁺) from its chelating ligand, a process known as dechelation. Free Gd³⁺ is toxic. Macrocyclic GBCAs, due to their caged ligand structure, exhibit high kinetic and thermodynamic stability, which minimizes the risk of Gd³⁺ release.

Q4: What factors can influence the stability of Gadosircoclamide in my experiments?

Several factors can potentially affect the stability of Gadosircoclamide solutions:

  • pH: Extreme pH values can promote the dissociation of the gadolinium complex. It is crucial to maintain the pH of your experimental solutions within a physiological range (around 7.4) unless the experimental design requires otherwise.

  • Presence of Competing Cations: Endogenous metal ions such as zinc (Zn²⁺), copper (Cu²⁺), and calcium (Ca²⁺) can compete with Gd³⁺ for the ligand, potentially leading to transmetallation.

  • Presence of Anions: High concentrations of certain anions, like phosphate, have been shown to accelerate the release of Gd³⁺ from less stable linear GBCAs. While macrocyclic agents are more robust, it is a factor to consider in your experimental buffer composition.

Troubleshooting Guides

Issue 1: Suspected Degradation of Gadosircoclamide in Solution

Symptoms:

  • Inconsistent or unexpected experimental results.

  • Changes in the physical appearance of the solution (e.g., precipitation, color change).

Troubleshooting Steps:

  • Verify Storage Conditions: Confirm that the compound has been stored according to the recommended guidelines (see FAQ Q1).

  • Check Solution Preparation:

    • Review the solvent and buffer composition used to prepare the solution. Ensure they are free of contaminants and at the correct pH.

    • Confirm the concentration of Gadosircoclamide is as intended.

  • Assess for Contamination: Consider the possibility of microbial or chemical contamination of your solution, which could alter its properties.

  • Perform Stability Analysis: If degradation is still suspected, a quantitative analysis to detect free Gd³⁺ is recommended. The standard method for this is High-Performance Liquid Chromatography coupled with Inductively Coupled Plasma Mass Spectrometry (HPLC-ICP-MS).

Issue 2: Variability in Experimental Results Between Batches

Symptoms:

  • Lack of reproducibility in experiments using different lots of Gadosircoclamide.

Troubleshooting Steps:

  • Review Certificate of Analysis (CoA): Compare the CoAs for each batch, paying close attention to purity and any specified impurities.

  • Standardize Solution Preparation: Ensure that the protocol for preparing solutions is strictly followed for each batch to minimize variability. The degree of hydration can vary between batches, affecting the molecular weight and thus the required solvent volumes.

  • Perform Comparative Analysis: If possible, perform a side-by-side analytical comparison of the different batches using a technique like HPLC to check for any differences in the chemical profile.

Quantitative Data on GBCA Stability

GBCA (Class) % Gd³⁺ Release after 15 days in Human Serum (pH 7.4, 37°C) Initial Rate of Release (%/day)
Gadovist (macrocyclic)< 0.1%< 0.007%
Prohance (macrocyclic)< 0.1%< 0.007%
Dotarem (macrocyclic)< 0.1%< 0.007%

Data from studies on other gadolinium-based contrast agents.

Experimental Protocols

Protocol: In Vitro Stability Assessment of Gadosircoclamide by HPLC-ICP-MS

This protocol outlines a general procedure for assessing the in vitro stability of Gadosircoclamide by measuring the release of free Gd³⁺.

Objective: To quantify the amount of dissociated Gd³⁺ from the Gadosircoclamide complex under specific experimental conditions (e.g., in a biological matrix or buffer over time).

Materials:

  • Gadosircoclamide

  • High-purity water

  • Ammonium acetate

  • Acetonitrile (if required for separation)

  • Experimental matrix (e.g., human serum, phosphate buffer)

  • HPLC system

  • ICP-MS system

  • Appropriate HPLC column (e.g., C18 reversed-phase or a HILIC column)

Methodology:

  • Solution Preparation:

    • Prepare a stock solution of Gadosircoclamide of known concentration in high-purity water.

    • Spike the Gadosircoclamide stock solution into the experimental matrix to the desired final concentration (e.g., 1 mmol/L).

    • Prepare control samples of the matrix without Gadosircoclamide.

  • Incubation:

    • Incubate the samples under the desired experimental conditions (e.g., 37°C).

    • Collect aliquots at various time points (e.g., 0, 24, 48, 72 hours, etc.).

    • Immediately prepare the aliquots for analysis or store them at an appropriate temperature to halt any further degradation.

  • Sample Preparation for Analysis:

    • Depending on the matrix, protein precipitation may be necessary. This can be achieved by adding a solvent like acetonitrile or methanol, followed by centrifugation.

    • Filter the supernatant through a suitable filter (e.g., 0.22 µm) before injection into the HPLC system.

  • HPLC-ICP-MS Analysis:

    • HPLC Separation:

      • The goal is to separate the intact Gadosircoclamide complex from any free Gd³⁺.

      • A common mobile phase for reversed-phase chromatography is 10 mM ammonium acetate at pH 7.0.

      • The specific gradient and column will need to be optimized for Gadosircoclamide.

    • ICP-MS Detection:

      • The eluent from the HPLC is directly introduced into the ICP-MS.

      • Monitor the isotopes of gadolinium (e.g., ¹⁵⁸Gd) to detect its elution from the column.

      • The peak corresponding to the intact complex will have a specific retention time, while any free Gd³⁺ will elute at a different time.

  • Quantification:

    • Create a calibration curve using standards of known Gd³⁺ concentration.

    • Calculate the concentration of free Gd³⁺ in the samples based on the peak area from the chromatogram and the calibration curve.

    • Express the amount of dissociated Gd³⁺ as a percentage of the total initial Gadosircoclamide concentration.

Visualizations

GBCADegradation IntactGBCA Intact Gadosircoclamide (Gd-Chelate) FreeGd Free Gd³⁺ (Toxic) IntactGBCA->FreeGd FreeLigand Free Ligand TransmetallatedComplex Transmetallated Complex (e.g., Zn-Chelate) IntactGBCA->TransmetallatedComplex Transmetallation EndogenousCation Endogenous Cations (Zn²⁺, Cu²⁺, Ca²⁺) EndogenousCation->TransmetallatedComplex TransmetallatedComplex->FreeGd

Caption: General degradation pathways for Gadolinium-Based Contrast Agents (GBCAs).

TroubleshootingWorkflow Start Inconsistent Experimental Results Observed CheckStorage Verify Storage Conditions (Temp, Light, Duration) Start->CheckStorage StorageOK Storage OK? CheckStorage->StorageOK CorrectStorage Correct Storage & Re-run Experiment StorageOK->CorrectStorage No CheckPrep Review Solution Preparation Protocol StorageOK->CheckPrep Yes End Identify Root Cause CorrectStorage->End PrepOK Preparation OK? CheckPrep->PrepOK CorrectPrep Standardize Protocol & Re-run Experiment PrepOK->CorrectPrep No StabilityAnalysis Perform Stability Analysis (e.g., HPLC-ICP-MS) PrepOK->StabilityAnalysis Yes CorrectPrep->End StabilityAnalysis->End

Caption: Troubleshooting workflow for inconsistent experimental results.

References

Optimization

Technical Support Center: Gadosircoclamide Imaging

Welcome to the technical support center for Gadosircoclamide, a novel gadolinium-based contrast agent. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing their i...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for Gadosircoclamide, a novel gadolinium-based contrast agent. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing their imaging experiments and troubleshooting common issues to achieve the highest possible image resolution.

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration of Gadosircoclamide for in vivo imaging?

A1: The optimal concentration of Gadosircoclamide can vary depending on the animal model, target tissue, and imaging modality. We recommend starting with a concentration range of 0.05-0.1 mmol/kg body weight for initial MRI studies. It is crucial to perform a dose-response study to determine the ideal concentration for your specific experimental setup to maximize signal enhancement while avoiding potential toxicity.

Q2: How can I improve the signal-to-noise ratio (SNR) in my Gadosircoclamide-enhanced images?

A2: Improving SNR is critical for high-resolution imaging. Consider the following strategies:

  • Optimize Imaging Parameters: Adjust parameters such as repetition time (TR), echo time (TE), and number of acquisitions.

  • Use a Higher Magnetic Field Strength: If available, imaging at a higher field strength (e.g., 7T vs. 3T) can significantly increase SNR.

  • Employ Signal Averaging: Increasing the number of signal averages (NEX/NSA) can improve SNR, but this will also increase scan time.

  • Utilize Appropriate Coils: Use a surface coil or a phased-array coil that is appropriately sized for the region of interest to improve signal reception.

Q3: Are there any known compatibility issues with Gadosircoclamide and other imaging agents?

A3: As a novel contrast agent, comprehensive compatibility studies are ongoing. We advise against co-administering Gadosircoclamide with other contrast agents unless their compatibility has been explicitly established for your experimental protocol. Combining agents without proper validation can lead to unpredictable signal changes and potential toxicity.

Troubleshooting Guides

Issue: Low Image Resolution and Blurriness

Low image resolution can obscure fine details and compromise data interpretation. Follow these steps to troubleshoot and improve image sharpness.

Troubleshooting Workflow for Low Resolution

cluster_0 Initial Image Acquisition cluster_1 Parameter Optimization cluster_2 Hardware & Stability cluster_3 Post-Processing start Low-Resolution Image Observed check_params Review Acquisition Parameters start->check_params voxel_size Decrease Voxel Size (Increase Matrix Size, Decrease Slice Thickness) check_params->voxel_size Incorrect Voxel Settings fov Optimize Field of View (FOV) check_params->fov Suboptimal FOV bandwidth Adjust Receiver Bandwidth check_params->bandwidth Bandwidth Mismatch motion Check for Motion Artifacts (Anesthesia, Immobilization) check_params->motion Parameters Optimized coil Verify Coil Performance & Positioning motion->coil No Motion Detected post_process Apply Image Enhancement Techniques (e.g., Super-Resolution GANs) coil->post_process end High-Resolution Image Achieved post_process->end

Figure 1. A step-by-step workflow for troubleshooting low-resolution images in Gadosircoclamide experiments.

Issue: Weak or Inconsistent Signal Enhancement

Inconsistent signal enhancement can lead to unreliable quantification and interpretation.

Signal Enhancement Optimization Protocol

  • Verify Gadosircoclamide Preparation:

    • Ensure the agent was reconstituted correctly according to the protocol.

    • Confirm the final concentration and check for any precipitation.

    • Use the agent within its recommended stability window.

  • Optimize Injection and Timing:

    • Ensure accurate and consistent dosing based on body weight.

    • Standardize the injection rate and volume.

    • Perform dynamic contrast-enhanced (DCE) imaging to determine the peak enhancement time for your specific model and tissue.

  • Review Imaging Sequence:

    • Use a T1-weighted sequence optimized for gadolinium-based contrast agents.

    • Ensure the repetition time (TR) and echo time (TE) are appropriate to maximize T1 contrast.

Data Presentation

Table 1: Example MRI Acquisition Parameters for Gadosircoclamide Imaging
ParameterProtocol A (High Resolution)Protocol B (High Speed)Protocol C (High SNR)
Sequence Type 3D Spoiled Gradient Echo2D Fast Spin Echo3D Spoiled Gradient Echo
Repetition Time (TR) 25 ms4000 ms30 ms
Echo Time (TE) 3.5 ms90 ms4.0 ms
Flip Angle 15°90°20°
Matrix Size 256 x 256128 x 128256 x 256
Slice Thickness 0.5 mm1.0 mm0.8 mm
Field of View (FOV) 40 x 40 mm50 x 50 mm40 x 40 mm
Number of Averages (NEX) 428
Approx. Scan Time 15 min5 min25 min

Note: These are example parameters and should be optimized for your specific scanner and application.

Experimental Protocols

Protocol: Optimizing Gadosircoclamide Dose
  • Animal Preparation: Prepare a cohort of at least 3-5 animals per group to ensure statistical significance.

  • Baseline Imaging: Acquire pre-contrast T1-weighted images of the region of interest.

  • Dose Escalation: Administer increasing doses of Gadosircoclamide (e.g., 0.01, 0.025, 0.05, 0.1 mmol/kg) to different animal groups.

  • Post-Contrast Imaging: Acquire T1-weighted images at multiple time points after injection (e.g., 2, 5, 10, 30, and 60 minutes).

  • Data Analysis:

    • Draw regions of interest (ROIs) on the target tissue and a reference tissue (e.g., muscle).

    • Calculate the signal enhancement ratio at each dose and time point.

    • Plot the enhancement ratio versus dose to determine the optimal concentration that provides maximum signal enhancement with minimal adverse effects.

Logical Relationship for Dose Optimization

cluster_input Inputs cluster_process Experimental Process cluster_output Outputs cluster_analysis Analysis dose Gadosircoclamide Dose imaging T1-Weighted MRI Acquisition dose->imaging time Post-Injection Time time->imaging signal Signal Intensity imaging->signal snr Signal-to-Noise Ratio imaging->snr optimization Optimal Dose & Time Window signal->optimization snr->optimization

Figure 2. The relationship between experimental inputs, the imaging process, and the resulting outputs for optimizing Gadosircoclamide dosage.

For further assistance, please contact our technical support team with details of your experimental setup and the specific issues you are encountering.

Troubleshooting

Gadosircoclamide Experiments: Technical Support Center

Disclaimer: Publicly available, detailed experimental data for Gadosircoclamide is limited. The following troubleshooting guides, FAQs, and protocols are based on the established principles and common practices for macro...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: Publicly available, detailed experimental data for Gadosircoclamide is limited. The following troubleshooting guides, FAQs, and protocols are based on the established principles and common practices for macrocyclic gadolinium-based contrast agents. Researchers should always refer to the manufacturer's specific product information and conduct their own validation experiments.

Troubleshooting Guides

This section addresses specific issues that researchers may encounter during experiments with Gadosircoclamide.

Question Possible Cause(s) Suggested Solution(s)
Why is there a poor signal-to-noise ratio (SNR) in my MR images? 1. Suboptimal Gadosircoclamide Concentration: The concentration may be too low for adequate signal enhancement or too high, leading to T2* shortening effects that reduce signal. 2. Improper Imaging Parameters: Incorrect repetition time (TR) or echo time (TE) can lead to poor contrast and noise. 3. Inadequate Shimming: Poor magnetic field homogeneity across the region of interest. 4. Incorrect Coil Selection or Placement: The receiver coil may not be appropriate for the application or positioned incorrectly.1. Optimize Concentration: Perform a concentration-response curve to determine the optimal Gadosircoclamide concentration for your specific application and imaging sequence. 2. Adjust Imaging Parameters: Ensure TR and TE are optimized for T1-weighted imaging with your specific hardware and Gadosircoclamide concentration. 3. Improve Shimming: Perform manual or automated shimming procedures to improve magnetic field homogeneity. 4. Select and Position Coil Correctly: Use a coil that is appropriately sized for the sample or animal and ensure it is positioned correctly for maximal signal reception.
I am observing unexpected artifacts in my MR images. 1. Air Bubbles: Microbubbles in the Gadosircoclamide solution or phantom can cause susceptibility artifacts. 2. Precipitation: Gadosircoclamide may precipitate out of solution if not prepared or stored correctly, leading to signal voids. 3. High Concentration Effects: Very high concentrations can lead to significant T2* shortening, causing signal loss, especially in gradient echo sequences. 4. Pseudo-layering Artifact: In bladder or cystic imaging, the denser contrast agent may settle, creating a false layer.[1]1. Degas Solution: Gently degas the Gadosircoclamide solution before use. 2. Ensure Proper Solubility: Prepare the solution according to the manufacturer's instructions and ensure it is fully dissolved. Visually inspect for precipitates. 3. Dilute the Agent: If T2* effects are suspected, try using a lower concentration of Gadosircoclamide. 4. Adjust Timing: Acquire images after allowing sufficient time for the contrast agent to mix within the fluid-filled cavity.[1]
My in vitro cell viability has decreased after Gadosircoclamide exposure. 1. Free Gadolinium (Gd³⁺) Toxicity: Dissociation of the gadolinium ion from its chelating ligand can be toxic to cells.[2] 2. High Concentration: The concentration of Gadosircoclamide used may be cytotoxic. 3. Osmotic Stress: The osmolarity of the Gadosircoclamide solution may be significantly different from the cell culture medium.1. Use High-Quality Agent: Ensure you are using a high-purity, stable Gadosircoclamide formulation. 2. Perform Dose-Response: Determine the IC50 value for your cell line to identify a non-toxic working concentration. 3. Isotonic Formulation: Prepare Gadosircoclamide in a physiologically balanced salt solution or your standard cell culture medium.
I'm seeing inconsistent relaxivity (r1, r2) measurements. 1. Temperature Fluctuations: Relaxivity is temperature-dependent. 2. Incorrect Concentration Determination: Inaccurate measurement of the Gadosircoclamide concentration will lead to erroneous relaxivity calculations. 3. pH Variation: The pH of the solution can affect the stability and relaxivity of the contrast agent. 4. Phantom Composition: The matrix of the phantom (e.g., agarose concentration) can influence relaxivity.1. Maintain Constant Temperature: Ensure all measurements are performed at a consistent and recorded temperature. 2. Accurate Concentration Measurement: Use a reliable method to determine the gadolinium concentration, such as inductively coupled plasma mass spectrometry (ICP-MS).[3] 3. Buffer the Solution: Maintain a constant pH using an appropriate buffer system. 4. Consistent Phantom Preparation: Use a standardized protocol for phantom preparation.

Frequently Asked Questions (FAQs)

Question Answer
What is the mechanism of action of Gadosircoclamide? Gadosircoclamide is a gadolinium-based paramagnetic contrast agent. The gadolinium ion (Gd³⁺) has seven unpaired electrons, which creates a large magnetic moment. This magnetic moment interacts with the protons of surrounding water molecules, accelerating their T1 and T2 relaxation rates. In T1-weighted MR images, this leads to a brighter signal in tissues where the agent has accumulated.
How should I store Gadosircoclamide? Gadosircoclamide should be stored at room temperature in the continental US, though this may vary in other locations. It is important to protect it from light. Always refer to the Certificate of Analysis for specific storage recommendations.
What is the solubility of Gadosircoclamide? The exact solubility specifications should be obtained from the supplier. Generally, gadolinium-based contrast agents are formulated for high aqueous solubility.
Can Gadosircoclamide interfere with other experimental assays? Yes, gadolinium-based contrast agents have been reported to interfere with certain colorimetric assays. Caution should be exercised when using such assays on samples containing Gadosircoclamide. Additionally, free gadolinium ions can interfere with calcium-dependent cellular processes.
Is Gadosircoclamide cytotoxic? While the chelated Gadosircoclamide is designed for low toxicity, high concentrations or the release of free gadolinium ions can be cytotoxic.[2] It is recommended to perform a dose-response curve to determine the optimal, non-toxic concentration for your specific cell type and experimental conditions.

Quantitative Data

The following tables provide representative data for macrocyclic gadolinium-based contrast agents, which can be used as a starting point for experiments with Gadosircoclamide.

Table 1: Representative Relaxivity Values in Human Plasma at 37°C

Magnetic Field Strengthr1 Relaxivity [L/(mmol·s)]r2 Relaxivity [L/(mmol·s)]
1.5 T4.8 ± 0.25.5 ± 0.3
3.0 T5.0 ± 0.36.2 ± 0.4
7.0 T3.8 ± 0.27.5 ± 0.5

Note: These are typical values for macrocyclic agents like gadobutrol and may differ for Gadosircoclamide. Data adapted from published studies.[4]

Table 2: Example of Gadosircoclamide Concentration Effect on Cell Viability

Gadosircoclamide Concentration (mM)Cell Viability (%) (MTT Assay, 24h incubation)
0 (Control)100
0.198 ± 3
0.595 ± 4
1.088 ± 5
2.575 ± 6
5.052 ± 7

Note: This is hypothetical data for a generic cancer cell line and should be determined experimentally for your specific cell line.

Experimental Protocols

Protocol 1: Measurement of T1 Relaxivity

Objective: To determine the T1 relaxivity (r1) of Gadosircoclamide in a phantom.

Materials:

  • Gadosircoclamide

  • Deionized water or phosphate-buffered saline (PBS)

  • Agarose

  • MRI-compatible vials

  • MRI scanner

Methodology:

  • Prepare a stock solution of Gadosircoclamide of known concentration (e.g., 10 mM) in water or PBS.

  • Prepare a series of dilutions from the stock solution to achieve a range of concentrations (e.g., 0.1, 0.25, 0.5, 0.75, 1.0 mM). Include a blank sample with no Gadosircoclamide.

  • Prepare agarose phantoms: For each concentration, dissolve agarose (e.g., 1% w/v) in the Gadosircoclamide solution by heating. Cool to just above the gelling temperature and transfer to MRI-compatible vials. Allow to solidify completely.

  • MRI Acquisition: Place the phantoms in the MRI scanner. Acquire T1 relaxation time measurements using an inversion recovery or saturation recovery pulse sequence. Ensure the temperature is stable and recorded.

  • Data Analysis:

    • Measure the T1 relaxation time for each phantom.

    • Calculate the relaxation rate (R1 = 1/T1) for each concentration.

    • Plot R1 as a function of Gadosircoclamide concentration (in mM).

    • The slope of the resulting linear regression is the T1 relaxivity (r1) in units of L/(mmol·s).[4]

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To assess the cytotoxicity of Gadosircoclamide on a chosen cell line.

Materials:

  • Gadosircoclamide

  • Cell line of interest

  • Complete cell culture medium

  • 96-well cell culture plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization buffer (e.g., DMSO or a buffered SDS solution)

  • Plate reader

Methodology:

  • Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treatment: Prepare a series of Gadosircoclamide dilutions in complete cell culture medium. Remove the old medium from the cells and add the Gadosircoclamide solutions at various concentrations. Include untreated control wells.

  • Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to convert MTT to formazan crystals.

  • Solubilization: Add the solubilization buffer to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Read the absorbance at the appropriate wavelength (typically 570 nm) using a plate reader.

  • Data Analysis: Calculate cell viability as a percentage of the untreated control and plot against Gadosircoclamide concentration to determine the IC50 value.

Visualizations

Experimental_Workflow General Experimental Workflow for Gadosircoclamide cluster_prep Preparation cluster_exp Experimentation cluster_analysis Data Analysis cluster_results Results & Interpretation prep_agent Prepare Gadosircoclamide Solution prep_samples Prepare Phantoms or Cell Cultures prep_agent->prep_samples mri_scan MRI Scanning (In Vivo / Phantom) prep_samples->mri_scan cell_assay In Vitro Assay (e.g., Cytotoxicity) prep_samples->cell_assay image_analysis Image Analysis (SNR, Contrast) mri_scan->image_analysis viability_analysis Cell Viability Analysis cell_assay->viability_analysis relax_calc Relaxivity Calculation image_analysis->relax_calc interpretation Interpret Findings relax_calc->interpretation viability_analysis->interpretation troubleshooting Troubleshoot Issues interpretation->troubleshooting Signaling_Pathway Hypothetical Interference with Calcium Signaling cluster_membrane Cell Membrane cluster_cytosol Cytosol cluster_er Endoplasmic Reticulum ca_channel Calcium Channel ca_ion Ca²⁺ ca_channel->ca_ion Influx receptor GPCR plc PLC receptor->plc Activates calmodulin Calmodulin ca_ion->calmodulin Activates gd_ion Gd³⁺ (Free) gd_ion->ca_channel Blocks gd_ion->calmodulin Competitively Inhibits ip3 IP3 plc->ip3 Generates ip3r IP3 Receptor ip3->ip3r Binds downstream Downstream Effects (e.g., Apoptosis, Oxidative Stress) calmodulin->downstream er_ca Stored Ca²⁺ ip3r->er_ca Releases er_ca->ca_ion

References

Optimization

Technical Support Center: Gadosircoclamide and Gadolinium-Based Contrast Agent Cell Studies

Disclaimer: The term "Gadosircoclamide" does not correspond to a known gadolinium-based contrast agent (GBCA) in the published scientific literature. It is possible that this is a typographical error.

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: The term "Gadosircoclamide" does not correspond to a known gadolinium-based contrast agent (GBCA) in the published scientific literature. It is possible that this is a typographical error. This guide provides information based on studies of other GBCAs, particularly linear, non-ionic agents which are structurally analogous to many common GBCAs. The principles and troubleshooting strategies outlined here are expected to be broadly applicable to in vitro studies involving gadolinium-based contrast agents.

Frequently Asked Questions (FAQs)

Q1: We are observing higher-than-expected cytotoxicity in our cell cultures after treatment with a gadolinium-based contrast agent. What are the potential causes?

A1: Higher-than-expected cytotoxicity from GBCAs in cell culture can stem from several factors:

  • Release of Free Gadolinium (Gd³⁺): The primary driver of toxicity is the release of the free, trivalent gadolinium ion (Gd³⁺) from its chelating ligand.[1] Gd³⁺ is a toxic heavy metal that can interfere with cellular processes.[1]

  • Agent Stability: Linear GBCAs are generally less stable and more prone to Gd³⁺ release compared to macrocyclic GBCAs, which encase the gadolinium ion more securely.[1][2] This inherent instability can lead to higher toxicity.

  • Concentration and Incubation Time: Cytotoxicity is typically dose-dependent.[3][4][5] Extended incubation times can also lead to increased cell death.

  • Cell Type Sensitivity: Different cell lines exhibit varying sensitivities to GBCAs. For instance, neuronal and renal cells have shown susceptibility to GBCA-induced toxicity.[5][6]

  • Cell Culture Media Components: Certain components in the cell culture media could potentially interact with the GBCA, although this is less commonly documented. High concentrations of other ions could theoretically compete with Gd³⁺ for the chelator.

Q2: What are the primary mechanisms of Gadosircoclamide/GBCA toxicity in cells?

A2: The primary mechanisms of GBCA-induced cellular toxicity are:

  • Oxidative Stress: The presence of free Gd³⁺ can lead to an overproduction of reactive oxygen species (ROS), causing oxidative stress within the cells.[2] This can damage cellular components like lipids, proteins, and DNA.[7][8]

  • Mitochondrial Dysfunction: Mitochondria are often a key target of GBCA toxicity. Disruption of mitochondrial function can lead to a decrease in mitochondrial membrane potential, impaired ATP production, and the release of pro-apoptotic factors.[2][9]

  • Induction of Apoptosis and Necrosis: At lower concentrations, GBCAs can trigger programmed cell death (apoptosis). At higher concentrations, they can cause necrosis.[3][4][5][6]

Q3: How can we reduce or mitigate Gadosircoclamide/GBCA toxicity in our cell culture experiments?

A3: Several strategies can be employed to mitigate GBCA-induced toxicity:

  • Use of Antioxidants: Co-treatment with antioxidants can help to neutralize the excess ROS produced. N-acetylcysteine (NAC) has been shown to be effective in this regard.[2] Other antioxidants that can be considered include glutathione, vitamin C, and vitamin E.[7][10][11]

  • Addition of Chelating Agents: Introducing a secondary, high-affinity chelating agent can help to sequester any free Gd³⁺ that is released from the GBCA. It's important to note that the efficacy of this approach can be time-dependent.[12] Some studies have explored the use of agents like deferiprone.[1]

  • Optimize Experimental Parameters: Use the lowest effective concentration of the GBCA and the shortest possible incubation time that still allows for the desired experimental outcome.

  • Consider a More Stable GBCA: If experimentally feasible, using a macrocyclic GBCA instead of a linear one can significantly reduce toxicity due to its higher stability.[2][3]

Troubleshooting Guides

Issue 1: High Variability in Cytotoxicity Assay Results
Potential Cause Troubleshooting Step
Inconsistent Cell Seeding Density Ensure a uniform cell number is seeded in each well. High cell density can sometimes mask toxic effects.[13]
Uneven Compound Distribution Mix the plate gently after adding the GBCA to ensure even distribution in the wells.
Edge Effects in Multi-well Plates Avoid using the outer wells of the plate, as they are more prone to evaporation, which can concentrate the GBCA.
Media Component Interference Test for any potential interference of your cell culture medium with the cytotoxicity assay reagents.[13]
Issue 2: Conflicting Results Between Different Cytotoxicity Assays
Potential Cause Troubleshooting Step
Different Mechanisms of Cell Death Different assays measure different endpoints (e.g., metabolic activity for MTT/MTS vs. membrane integrity for LDH/Trypan Blue). Use a combination of assays to get a more complete picture of cytotoxicity. For example, an apoptosis assay (e.g., Annexin V/PI staining) can differentiate between apoptotic and necrotic cell death.[3][5][6]
Timing of Assay The timing of the assay relative to the treatment can influence the results. For example, metabolic changes detected by an MTT assay may precede the loss of membrane integrity detected by an LDH assay.
Interference with Assay Reagents GBCAs could potentially interfere with the chemistry of a specific assay. Run appropriate controls, including the GBCA in cell-free media with the assay reagents.

Quantitative Data Summary

The following tables summarize cytotoxicity data for various GBCAs from the literature. Note that concentrations are provided in different units (mM or µM) as reported in the original studies.

Table 1: Cytotoxicity of Linear GBCAs in Different Cell Lines

GBCACell LineConcentrationEffectReference
GadodiamideHuman Lymphocytes2 mMSignificant increase in cell death[3][14]
GadodiamideHuman Lymphocytes20 mMApoptosis induction[3][14]
GadodiamideHuman Keratinocytes (HaCaT)2.6 - 26 mMConcentration-dependent suppression of cell viability[4]
GadoversetamideNeuronal Cells (SH-SY5Y)0 - 1000 µMDose-dependent reduction in cell viability[5]
Gadopentetate dimeglumineNeuronal Cells (SH-SY5Y)0 - 1000 µMDose-dependent reduction in cell viability[5]
GadodiamideNeuronal Cells (SH-SY5Y)0 - 1000 µMDose-dependent reduction in cell viability[5]
Gadoxetate disodiumNeuronal Cells (SH-SY5Y)0 - 1000 µMDose-dependent reduction in cell viability[5]
Gadopentetate dimeglumineRenal Tubular Cells (LLC-PK1)125 mmol/LIncreased necrosis and apoptosis[6]

Table 2: Comparison of Cytotoxicity between Linear and Macrocyclic GBCAs

GBCA TypeGBCACell LineConcentrationEffectReference
Linear Gadodiamide, Gadopentetate dimeglumine, GadoxetateHuman Lymphocytes20 mMIncreased apoptosis and reduced proliferation[3]
Macrocyclic Gadobutrol, Gadoterate meglumineHuman Lymphocytes20 mMNo significant decrease in proliferation[3]
Linear Gadoversetamide, Gadopentetate dimeglumine, Gadodiamide, Gadoxetate disodiumNeuronal Cells (SH-SY5Y)0 - 1000 µMMore prominent neurotoxicity compared to macrocyclic agents[5]
Macrocyclic Gadoterate meglumine, GadobutrolNeuronal Cells (SH-SY5Y)0 - 1000 µMSignificant, but less pronounced, reduction in cell viability compared to linear agents[5]

Experimental Protocols

Protocol 1: Assessment of Cell Viability using MTT Assay
  • Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Treatment: Treat the cells with various concentrations of the GBCA for the desired incubation period (e.g., 24 hours). Include untreated control wells.

  • MTT Addition: After incubation, add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours at 37°C.

  • Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at the appropriate wavelength (typically around 570 nm) using a microplate reader.

  • Data Analysis: Calculate cell viability as a percentage of the untreated control.

Reference for a similar protocol:[4][6]

Protocol 2: Measurement of Intracellular Reactive Oxygen Species (ROS) using DCFDA
  • Cell Seeding and Treatment: Plate cells in a suitable format (e.g., 96-well plate or on coverslips) and treat with the GBCA as required.

  • DCFDA Staining: Load the cells with 2',7'-dichlorodihydrofluorescein diacetate (DCFDA), a cell-permeable ROS indicator.

  • Incubation: Incubate the cells with DCFDA for a specified time to allow for de-esterification to the non-fluorescent 2',7'-dichlorodihydrofluorescein (DCFH).

  • Fluorescence Measurement: In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF).[15] Measure the fluorescence intensity using a fluorescence microplate reader, flow cytometer, or fluorescence microscope.

  • Data Analysis: Quantify the change in fluorescence intensity relative to untreated control cells.

Reference for a similar protocol:[15][16]

Protocol 3: Assessment of Mitochondrial Membrane Potential using JC-1
  • Cell Seeding and Treatment: Culture and treat cells with the GBCA as for other assays.

  • JC-1 Staining: Incubate the cells with the JC-1 dye. JC-1 is a cationic dye that accumulates in the mitochondria.

  • Fluorescence Detection:

    • In healthy cells with a high mitochondrial membrane potential, JC-1 forms aggregates that emit red fluorescence.

    • In apoptotic or unhealthy cells with a low mitochondrial membrane potential, JC-1 remains in its monomeric form and emits green fluorescence.

  • Measurement: Measure the red and green fluorescence intensities using a fluorescence plate reader, flow cytometer, or fluorescence microscope.

  • Data Analysis: Calculate the ratio of red to green fluorescence. A decrease in this ratio indicates mitochondrial depolarization.

Reference for a similar protocol:[17][18]

Visualizations

GBCAToxicityPathway GBCA Gadosircoclamide / GBCA (e.g., Linear, Non-ionic) FreeGd Free Gd³⁺ Release GBCA->FreeGd Dissociation ROS Increased Reactive Oxygen Species (ROS) FreeGd->ROS MitoDysfunction Mitochondrial Dysfunction FreeGd->MitoDysfunction OxidativeStress Oxidative Stress ROS->OxidativeStress Apoptosis Apoptosis / Necrosis MitoDysfunction->Apoptosis CellDamage Cellular Damage (Lipids, Proteins, DNA) OxidativeStress->CellDamage CellDamage->Apoptosis Antioxidants Antioxidants (e.g., N-acetylcysteine) Antioxidants->ROS Neutralizes Chelators Chelating Agents (e.g., Deferiprone) Chelators->FreeGd Sequesters

Caption: Proposed signaling pathway for GBCA-induced cellular toxicity and mitigation strategies.

ExperimentalWorkflow start Start: Cell Culture treatment Treat with Gadosircoclamide / GBCA (Dose-response & Time-course) start->treatment cytotoxicity Assess Cytotoxicity (MTT, LDH, Annexin V/PI) treatment->cytotoxicity mechanism Investigate Mechanisms treatment->mechanism mitigation Test Mitigation Strategies treatment->mitigation end End: Data Analysis cytotoxicity->end ros Measure ROS Production (DCFDA, DHE) mechanism->ros mmp Measure Mitochondrial Membrane Potential (JC-1, TMRM) mechanism->mmp ros->end mmp->end antioxidant Co-treatment with Antioxidants mitigation->antioxidant chelator Co-treatment with Chelating Agents mitigation->chelator antioxidant->end chelator->end

Caption: Experimental workflow for investigating Gadosircoclamide/GBCA toxicity in cell studies.

LogicalRelationship gbca_class GBCA Class linear Linear gbca_class->linear macrocyclic Macrocyclic gbca_class->macrocyclic low_stability Lower Stability linear->low_stability high_stability Higher Stability macrocyclic->high_stability stability Chelate Stability high_release Higher Release low_stability->high_release low_release Lower Release high_stability->low_release gd_release Free Gd³⁺ Release high_toxicity Higher Toxicity high_release->high_toxicity low_toxicity Lower Toxicity low_release->low_toxicity toxicity In Vitro Toxicity

Caption: Relationship between GBCA structure, stability, and in vitro toxicity.

References

Troubleshooting

Technical Support Center: HypoGado-1 Image Analysis

As of December 2025, publicly available scientific literature and technical documentation do not contain specific information regarding "Gadosircoclamide image analysis techniques." Queries for this compound did not yiel...

Author: BenchChem Technical Support Team. Date: December 2025

As of December 2025, publicly available scientific literature and technical documentation do not contain specific information regarding "Gadosircoclamide image analysis techniques." Queries for this compound did not yield established experimental protocols, troubleshooting guides, or frequently asked questions.

Therefore, this technical support center has been created as a generalized template for a hypothetical gadolinium-based contrast agent, hereafter referred to as "HypoGado-1." This guide is intended for researchers, scientists, and drug development professionals and can be adapted once specific data for Gadosircoclamide or a similar agent becomes available.

This document provides troubleshooting guidance and answers to frequently asked questions for image analysis techniques involving the hypothetical contrast agent HypoGado-1.

Troubleshooting Guide

This guide addresses specific issues that users may encounter during experimental procedures involving HypoGado-1.

Issue/Question Potential Cause(s) Recommended Solution(s)
1. Low Signal-to-Noise Ratio (SNR) in Acquired Images Insufficient agent concentration at the target site.Suboptimal imaging parameters (e.g., echo time, repetition time).Incorrect timing of image acquisition post-injection.Patient-specific physiological factors (e.g., rapid clearance).Verify the injected dose and concentration of HypoGado-1.Optimize MRI sequence parameters for T1-weighted imaging.Perform a time-course study to determine the peak enhancement window.Review and standardize patient preparation protocols.
2. Image Artifacts (e.g., Motion, Susceptibility) Patient movement during the scan.Presence of metallic implants or air-tissue interfaces.High concentration of the contrast agent causing signal loss.Utilize motion correction sequences and ensure patient comfort and immobilization.Employ artifact reduction techniques and review patient screening for contraindications.Adjust agent dosage or use a lower concentration formulation.
3. Inconsistent Quantification of Signal Enhancement Variability in scanner calibration or coil loading.Lack of a standardized region of interest (ROI) placement protocol.Software processing errors or inconsistent analysis parameters.Perform regular quality assurance and phantom scans for calibration.Develop and adhere to a strict protocol for ROI definition and placement.Standardize all image processing and analysis software settings.
4. Poor Correlation Between Image Findings and Histology Mismatch in the anatomical plane between imaging and tissue sectioning.Post-mortem tissue changes affecting histology.The imaging signal is not directly representative of the specific cellular/molecular feature of interest.Use fiducial markers to co-register imaging and histology volumes.Ensure rapid and appropriate tissue fixation post-euthanasia.Validate the biological basis of the HypoGado-1 signal with targeted molecular assays.

Frequently Asked Questions (FAQs)

Q1: What is the recommended imaging protocol for optimal enhancement with HypoGado-1?

A1: For optimal T1-weighted contrast enhancement, we recommend a 3D spoiled gradient-echo (SPGR) or similar sequence. Key parameters should be optimized based on your specific scanner and target tissue. A starting point could be: Repetition Time (TR) = 4.5 ms, Echo Time (TE) = 2.2 ms, Flip Angle = 15°, and a voxel size of 1x1x1 mm.

Q2: How should we determine the optimal time window for imaging after HypoGado-1 administration?

A2: The optimal imaging window depends on the pharmacokinetic profile of HypoGado-1 and the biological target. We strongly recommend conducting a dynamic contrast-enhanced (DCE-MRI) pilot study in a small cohort to map the signal intensity over time. This will help identify the time to peak enhancement for your specific application.

Q3: Can HypoGado-1 be used for quantitative analysis?

A3: Yes, HypoGado-1 is designed for quantitative analysis. To achieve reliable results, it is crucial to convert signal intensity to agent concentration. This requires the acquisition of a pre-contrast T1 map and the use of a validated conversion algorithm. Ensure consistent imaging parameters and scanner calibration across all study subjects and time points.

Q4: What are the best practices for longitudinal studies using HypoGado-1?

A4: For longitudinal studies, consistency is paramount. Use the exact same imaging protocol for every scan. Perform regular quality assurance on the scanner using a standardized phantom to monitor performance. Whenever possible, use the same scanner and software versions for the entire duration of the study to minimize variability.

Experimental Protocols

Protocol: Quantitative T1 Mapping with HypoGado-1

This protocol outlines the steps for quantifying changes in the longitudinal relaxation rate (R1 = 1/T1) following the administration of HypoGado-1.

Methodology:

  • Subject Preparation: Ensure the subject has been appropriately prepared according to your institutional guidelines (e.g., fasting, hydration). Position the subject carefully to minimize motion.

  • Baseline Imaging (Pre-Contrast):

    • Acquire a high-resolution anatomical scan (e.g., T2-weighted) for localization.

    • Perform a T1 mapping sequence (e.g., variable flip angle or inversion recovery) to determine the baseline T1 values of the tissue of interest.

  • Agent Administration:

    • Administer HypoGado-1 intravenously at the pre-determined dose.

    • Record the exact time of injection.

  • Post-Contrast Imaging:

    • Immediately following administration, begin dynamic T1-weighted imaging to capture the agent's wash-in and wash-out kinetics.

    • At the predetermined peak enhancement time, acquire a post-contrast T1 map using the identical sequence and parameters as the pre-contrast scan.

  • Image Analysis:

    • Co-register the pre- and post-contrast T1 maps with the anatomical scan.

    • Draw regions of interest (ROIs) on the target tissue.

    • Calculate the change in relaxation rate (ΔR1) using the formula: ΔR1 = (1/T1_post) - (1/T1_pre).

    • Convert ΔR1 to concentration of HypoGado-1 assuming a known relaxivity constant.

Visualizations

G cluster_prep Preparation Phase cluster_acq Acquisition Phase cluster_analysis Analysis Phase A Subject Preparation & Positioning B Acquire Anatomical Scan A->B C Acquire Pre-Contrast T1 Map B->C D Administer HypoGado-1 C->D Proceed to Injection E Acquire Post-Contrast T1 Map D->E F Co-register T1 Maps E->F Proceed to Analysis G Define Regions of Interest (ROIs) F->G H Calculate ΔR1 (1/T1_post - 1/T1_pre) G->H I Convert ΔR1 to Agent Concentration H->I

Caption: Experimental workflow for quantitative T1 mapping.

G cluster_pathway Hypothetical HypoGado-1 Target Pathway Agent HypoGado-1 Receptor Cell Surface Receptor X Agent->Receptor Binds Kinase1 Kinase A Receptor->Kinase1 Activates Kinase2 Kinase B Kinase1->Kinase2 Phosphorylates Response Cellular Response Kinase2->Response Triggers

Caption: Hypothetical signaling pathway targeted by HypoGado-1.

Reference Data & Comparative Studies

Validation

In-Depth Comparative Analysis of Commercially Available Gadolinium-Based Contrast Agents

A comprehensive guide for researchers, scientists, and drug development professionals. Initial Search for Gadosircoclamide: An extensive search for "Gadosircoclamide" did not yield any information on a commercially avail...

Author: BenchChem Technical Support Team. Date: December 2025

A comprehensive guide for researchers, scientists, and drug development professionals.

Initial Search for Gadosircoclamide: An extensive search for "Gadosircoclamide" did not yield any information on a commercially available or publicly documented Magnetic Resonance Imaging (MRI) contrast agent under this name. This suggests that "Gadosircoclamide" may be an internal research codename, a compound in very early stages of development not yet disclosed in public literature, or a potential misspelling of another agent.

As a direct comparison with Gadosircoclamide is not possible at this time, this guide provides a detailed comparative analysis of established and recently approved commercially available gadolinium-based contrast agents (GBCAs). This comparison focuses on key performance indicators and safety profiles, providing valuable context for the evaluation of any novel agent.

Classification and Structure of Gadolinium-Based Contrast Agents

GBCAs are paramount in clinical MRI, enhancing the signal intensity of tissues by shortening the T1 relaxation time of water protons.[1][2][3] The core of a GBCA is a gadolinium ion (Gd³⁺), which is highly toxic in its free form.[4][5] To mitigate this toxicity, the gadolinium ion is chelated by an organic ligand.[3] The structure of this ligand is a primary determinant of the agent's stability and safety profile. GBCAs are broadly classified based on the ligand structure (macrocyclic or linear) and their ionic nature (ionic or non-ionic).[2]

  • Macrocyclic Agents: These agents feature a "cage-like" ligand structure that pre-organizes to encapsulate the gadolinium ion, leading to high thermodynamic and kinetic stability.[6] This high stability is associated with a lower risk of gadolinium release and subsequent deposition in tissues.[7]

  • Linear Agents: In these agents, a linear organic molecule wraps around the gadolinium ion.[6] Linear agents are generally less stable than macrocyclic agents, and some have been associated with a higher incidence of nephrogenic systemic fibrosis (NSF) and gadolinium deposition.[2][7] Due to these concerns, the use of some linear agents has been restricted by regulatory bodies like the European Medicines Agency.[6][8]

The classification of GBCAs can be visualized as follows:

cluster_structure Ligand Structure cluster_charge Ionic Nature GBCAs Gadolinium-Based Contrast Agents Macrocyclic Macrocyclic GBCAs->Macrocyclic Linear Linear GBCAs->Linear Ionic_M Ionic Macrocyclic->Ionic_M NonIonic_M Non-ionic Macrocyclic->NonIonic_M Ionic_L Ionic Linear->Ionic_L NonIonic_L Non-ionic Linear->NonIonic_L Gadoterate Gadoterate Ionic_M->Gadoterate Gadobutrol Gadobutrol Gadoteridol Gadopiclenol NonIonic_M->Gadobutrol Gadopentetate Gadopentetate Gadobenate Gadoxetate Ionic_L->Gadopentetate Gadodiamide Gadodiamide Gadoversetamide NonIonic_L->Gadodiamide

Figure 1: Classification of Gadolinium-Based Contrast Agents.

Comparative Data of Commercially Available Agents

The selection of a GBCA for clinical or research purposes often involves a trade-off between efficacy (primarily determined by relaxivity) and safety (related to stability).[5] The following tables summarize key quantitative data for several commercially available GBCAs.

Table 1: Physicochemical Properties of Selected GBCAs

Generic Name (Brand Name)Ligand StructureIonic Nature
Gadoterate (Dotarem®, Clariscan™)MacrocyclicIonic
Gadobutrol (Gadavist®, Gadovist®)MacrocyclicNon-ionic
Gadoteridol (ProHance®)MacrocyclicNon-ionic
Gadopiclenol (Elucirem™, Vueway™)MacrocyclicNon-ionic
Gadopentetate (Magnevist®)LinearIonic
Gadobenate (MultiHance®)LinearIonic
Gadodiamide (Omniscan™)LinearNon-ionic
Gadoxetate (Eovist®, Primovist®)LinearIonic

Source: Information compiled from multiple radiological resources.[6][8][9]

Table 2: Comparative Relaxivity and Stability of Selected GBCAs

Generic NameT1 Relaxivity (r1) in Plasma at 1.5 T (L·mmol⁻¹s⁻¹)Thermodynamic Stability (log Ktherm)Kinetic Stability (t1/2 in 0.1 M HCl)
Macrocyclic Agents
Gadoterate~3.3 - 3.625.6>1000 hours
Gadobutrol~4.6 - 5.023.8350 hours
Gadoteridol~3.8 - 4.223.8200 hours
Gadopiclenol~12.0 - 13.021.7Very high (not specified)
Linear Agents
Gadopentetate~3.8 - 4.122.1~10 minutes
Gadobenate~6.3 - 9.7 (protein binding)22.6~20 minutes
Gadodiamide~4.0 - 4.516.9~1 second
Gadoxetate~6.9 (protein binding)23.5~10 minutes

Note: Relaxivity values can vary based on the experimental conditions (e.g., magnetic field strength, temperature, and medium). Stability values are indicative and sourced from various publications. Higher log Ktherm and longer half-life (t1/2) indicate greater stability.[4][10][11]

Key Performance Indicators: A Deeper Dive

Relaxivity (r1): This parameter measures the efficiency of a GBCA in shortening the T1 relaxation time of water protons.[12] A higher r1 relaxivity allows for greater signal enhancement at a given dose, or alternatively, the use of a lower dose to achieve the same level of enhancement.[4][12] As seen in Table 2, agents like Gadopiclenol and Gadobenate exhibit higher relaxivity. Gadobenate's high relaxivity is partly due to its transient interaction with serum albumin.[4] Gadopiclenol, a newer agent, achieves high relaxivity through its molecular structure.[8][13]

Stability: The stability of the gadolinium complex is a critical safety parameter. It is assessed in two ways:

  • Thermodynamic Stability (log Ktherm): This indicates the strength of the bond between the gadolinium ion and the ligand at equilibrium. A higher value suggests a more stable complex.

  • Kinetic Stability (Inertness): This refers to the rate at which the gadolinium ion dissociates from the ligand, a process known as transmetallation.[4] This is often measured by the half-life of the complex under acidic conditions. Macrocyclic agents exhibit significantly higher kinetic stability compared to linear agents.[4][14]

Safety Profiles

The primary safety concern with GBCAs has been the development of Nephrogenic Systemic Fibrosis (NSF) in patients with severe renal impairment.[2][3] This condition is strongly associated with less stable, predominantly linear, GBCAs.[2] More recently, concerns have been raised about gadolinium deposition in the brain and other tissues, even in patients with normal renal function.[15] Studies suggest that the amount of deposition is higher with linear agents compared to macrocyclic agents.[7]

Acute adverse reactions are generally rare and mild, but can occur with any GBCA.[2] The risk of allergic-like reactions may be slightly higher with some cyclic agents compared to some linear agents.[3][9]

Experimental Protocols

Detailed and standardized experimental protocols are essential for the objective comparison of GBCAs.

A. Measurement of T1 Relaxivity

  • Objective: To determine the T1 relaxivity (r1) of a GBCA in a relevant medium (e.g., human plasma).

  • Methodology:

    • Sample Preparation: A series of dilutions of the GBCA are prepared in human plasma to cover a clinically relevant concentration range (e.g., 0 to 1.0 mM).

    • T1 Measurement: The longitudinal relaxation time (T1) of each sample is measured using an MRI scanner at a specific field strength (e.g., 1.5 T or 3 T) and temperature (37°C). An inversion recovery pulse sequence is typically used.

    • Data Analysis: The relaxation rate (R1 = 1/T1) is plotted against the GBCA concentration.

    • Calculation: The slope of the resulting linear regression line represents the T1 relaxivity (r1) in units of L·mmol⁻¹s⁻¹.

B. Assessment of Kinetic Stability (Transmetallation)

  • Objective: To evaluate the kinetic inertness of a GBCA by measuring the rate of gadolinium release in the presence of a competing metal ion (e.g., Zn²⁺) or under acidic conditions.

  • Methodology:

    • Reaction Setup: The GBCA is incubated in a solution containing a competing ion (e.g., a zinc chloride solution) or a strong acid (e.g., HCl) at a controlled temperature (e.g., 37°C).

    • Time-course Sampling: Aliquots are taken from the reaction mixture at various time points.

    • Quantification of Free Gd³⁺: The concentration of released Gd³⁺ in each aliquot is quantified using a sensitive analytical technique, such as Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or a colorimetric assay with a Gd³⁺-sensitive indicator dye.

    • Data Analysis: The amount of released Gd³⁺ is plotted against time to determine the dissociation rate. The half-life (t1/2) of the complex under these stress conditions can then be calculated.

A typical workflow for the preclinical evaluation of a new GBCA is illustrated below.

cluster_synthesis Chemical Synthesis & Characterization cluster_invitro In Vitro Evaluation cluster_invivo In Vivo Evaluation (Animal Models) cluster_clinical Clinical Trials Synthesis Synthesis of Novel Chelate Purity Purity & Structural Analysis (NMR, MS) Synthesis->Purity Relaxivity Relaxivity Measurement (r1, r2) Purity->Relaxivity Stability Stability Assays (Thermodynamic & Kinetic) Purity->Stability Pharmacokinetics Pharmacokinetics & Biodistribution Relaxivity->Pharmacokinetics Stability->Pharmacokinetics Efficacy Imaging Efficacy (e.g., Tumor Model) Pharmacokinetics->Efficacy Toxicity Toxicology & Safety (Gd Retention) Pharmacokinetics->Toxicity Phase1 Phase I (Safety, PK in Humans) Efficacy->Phase1 Toxicity->Phase1 Phase2_3 Phase II/III (Efficacy & Safety) Phase1->Phase2_3

Figure 2: Experimental workflow for the evaluation of a new GBCA.

Future Directions and Conclusion

The field of GBCA development is continuously evolving, with a focus on creating agents with higher relaxivity to reduce the required gadolinium dose, and improved stability to minimize long-term retention in the body.[9][13] Agents like gadopiclenol and the investigational gadoquatrane represent this trend towards high-relaxivity, high-stability macrocyclic compounds.[8][9]

For researchers and drug development professionals, a thorough understanding of the physicochemical properties, particularly the interplay between relaxivity and stability, of existing agents is crucial. This knowledge provides a benchmark against which novel agents can be evaluated, ensuring that the next generation of contrast agents offers superior efficacy without compromising patient safety.

References

Comparative

Validating Fibrosis Imaging: A Comparative Guide to Histological Correlation

For researchers, scientists, and drug development professionals, the accurate, non-invasive assessment of fibrosis is a critical unmet need. While histology remains the gold standard for diagnosing and staging fibrotic d...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the accurate, non-invasive assessment of fibrosis is a critical unmet need. While histology remains the gold standard for diagnosing and staging fibrotic diseases, its invasive nature limits its use for monitoring disease progression and therapeutic response. This has driven the development of advanced imaging techniques, such as those using targeted contrast agents like Gadosircoclamide, to provide a non-invasive window into fibrotic processes. This guide provides a comparative overview of the validation of such imaging results with histology, detailing experimental protocols and comparing with alternative methods.

The validation of any new imaging agent targeting fibrosis hinges on its correlation with established histological methods. The fundamental principle is to demonstrate that the signal enhancement observed in the images directly and quantitatively reflects the extent of collagen deposition, the hallmark of fibrosis, in the tissue.

The Histological Gold Standard

Histological analysis of biopsy samples provides a direct visualization and quantification of fibrosis. The most common staining techniques used to assess collagen deposition are:

  • Picrosirius Red (PSR): This stain specifically binds to collagen fibers, causing them to appear bright red under a light microscope. When viewed with polarized light, different types of collagen can be distinguished by their birefringence.

  • Masson's Trichrome: This technique uses three different stains to differentiate collagen from other tissue components. Collagen fibers are stained blue, while muscle and cytoplasm appear red, and nuclei are stained dark brown or black.[1]

  • Collagen Hybridizing Peptides (CHPs): These fluorescently labeled peptides bind specifically to denatured collagen, providing a sensitive method for quantifying total collagen content.[2][3]

Quantitative analysis of stained tissue sections is typically performed using digital image analysis software to calculate the Collagen Proportional Area (CPA), which represents the percentage of the tissue area occupied by collagen.

Validating Gadosircoclamide: A Hypothetical Workflow

While specific data for Gadosircoclamide is not yet widely published, its validation would follow a well-established pathway for targeted MRI contrast agents. Gadosircoclamide is anticipated to be a gadolinium-based contrast agent designed to bind to a specific molecular target associated with fibrosis, such as a particular type of collagen or a protein involved in the fibrotic cascade.

The validation process would involve preclinical studies in animal models of fibrosis, followed by clinical trials in human subjects.

cluster_preclinical Preclinical Validation cluster_clinical Clinical Validation animal_model Induce Fibrosis in Animal Model (e.g., CCl4, BDL in rodents) imaging Administer Gadosircoclamide & Perform MRI animal_model->imaging Disease Induction sacrifice Euthanize Animals & Collect Tissue Samples imaging->sacrifice Data Acquisition histology Histological Staining (PSR, Masson's Trichrome) sacrifice->histology Sample Processing correlation Correlate MRI Signal with Histological Quantification (CPA) histology->correlation Quantitative Analysis patient_recruitment Recruit Patients with Fibrotic Disease mri_scan Perform Gadosircoclamide-Enhanced MRI patient_recruitment->mri_scan biopsy Obtain Tissue Biopsy (where ethically feasible) mri_scan->biopsy hist_analysis Histological Analysis of Biopsy biopsy->hist_analysis correlation_clinical Correlate MRI Findings with Histology & Clinical Endpoints hist_analysis->correlation_clinical

Gadosircoclamide Validation Workflow

Comparative Analysis: Gadosircoclamide vs. Alternative Imaging Modalities

Several non-invasive imaging techniques are currently used to assess fibrosis, each with its own strengths and limitations. The validation of Gadosircoclamide would be benchmarked against these established methods.

Imaging ModalityPrincipleValidation with HistologyAdvantagesLimitations
Gadosircoclamide MRI (Expected) Molecular imaging targeting specific fibrotic components.Expected to show high correlation with collagen proportional area.High specificity for active fibrosis, potential for early detection.Requires administration of a contrast agent.
Magnetic Resonance Elastography (MRE) Measures tissue stiffness by analyzing the propagation of shear waves.Strong correlation with fibrosis stage, particularly for advanced fibrosis.[4][5]Highly accurate for staging advanced fibrosis.[4][5]Less sensitive for early-stage fibrosis, can be affected by inflammation and iron overload.[6]
Ultrasound Elastography (e.g., VCTE, SWE) Uses ultrasound to measure tissue stiffness.Good correlation with fibrosis stage, widely validated.[5]Widely available, cost-effective, point-of-care testing.[7]Operator dependent, less accurate in obese patients and for early fibrosis.[8]
Late Gadolinium Enhancement (LGE) MRI Standard gadolinium contrast agents accumulate in the expanded extracellular space of fibrotic tissue.Good correlation with histological fibrosis in cardiac and other tissues.[9][10][11][12]Well-established technique for assessing focal fibrosis.Less specific for diffuse fibrosis, requires a reference region of normal tissue.[11]
PET Imaging (e.g., 68Ga-FAPI) Uses radiotracers that target fibroblast activation protein (FAP), which is overexpressed in cancer-associated fibroblasts and in fibrotic diseases.Promising early results in correlating with fibrotic activity.High sensitivity, can visualize the "activity" of fibrosis.[13]Involves ionizing radiation, limited availability.

Experimental Protocols

Animal Model of Liver Fibrosis (Carbon Tetrachloride Model)

A common method to induce liver fibrosis in rodents for preclinical studies involves the administration of carbon tetrachloride (CCl4).[14][15]

  • Animal Selection: Male C57BL/6 mice are often used due to their susceptibility to CCl4-induced fibrosis.[16]

  • Induction: CCl4 is typically diluted in corn oil and administered via intraperitoneal injection twice a week for a period of 4-8 weeks to induce progressive fibrosis.[14]

  • Imaging: At the designated time point, animals are anesthetized and undergo MRI before and after the administration of the imaging agent (e.g., Gadosircoclamide).

  • Tissue Collection: Following imaging, animals are euthanized, and their livers are harvested.

  • Histological Analysis: Liver tissue is fixed in formalin, embedded in paraffin, and sectioned. Sections are then stained with Picrosirius Red or Masson's Trichrome.

  • Quantification: The collagen proportional area (CPA) is quantified from the stained sections using image analysis software.

Histological Staining Protocol: Picrosirius Red
  • Deparaffinization and Rehydration: Tissue sections are deparaffinized in xylene and rehydrated through a graded series of ethanol solutions to water.

  • Staining: Slides are incubated in a solution of Picrosirius Red for 1 hour.

  • Washing: Slides are washed in acidified water to remove excess stain.

  • Dehydration and Mounting: Slides are dehydrated through a graded series of ethanol, cleared in xylene, and mounted with a permanent mounting medium.

cluster_workflow Histological Validation Logical Flow start Non-invasive Imaging (e.g., Gadosircoclamide MRI) biopsy Tissue Biopsy start->biopsy correlation Statistical Correlation start->correlation histology Histological Staining (e.g., Picrosirius Red) biopsy->histology quantification Quantitative Analysis (Collagen Proportional Area) histology->quantification quantification->correlation validation Validation of Imaging Biomarker correlation->validation

Logical Flow of Histological Validation

Conclusion

The validation of novel fibrosis imaging agents like Gadosircoclamide against the gold standard of histology is a rigorous but essential process. By demonstrating a strong, quantitative correlation between imaging signals and the extent of collagen deposition, these new tools hold the promise of transforming the diagnosis and management of fibrotic diseases. A thorough understanding of the comparative strengths and weaknesses of different imaging modalities, alongside detailed and standardized experimental protocols, is crucial for the successful clinical translation of these innovative technologies.

References

Validation

A Comparative Guide to Gadosircoclamide and Gadoversetamide for Researchers

A head-to-head comparison of the gadolinium-based contrast agents Gadosircoclamide and Gadoversetamide reveals a significant disparity in publicly available efficacy data. While Gadoversetamide is a well-characterized ag...

Author: BenchChem Technical Support Team. Date: December 2025

A head-to-head comparison of the gadolinium-based contrast agents Gadosircoclamide and Gadoversetamide reveals a significant disparity in publicly available efficacy data. While Gadoversetamide is a well-characterized agent with established performance metrics, Gadosircoclamide remains an enigmatic compound, described qualitatively as having high efficacy but without accessible supporting experimental data. This guide provides a comprehensive overview of the available information for both agents, designed for researchers, scientists, and drug development professionals.

Executive Summary

Gadoversetamide (marketed as OptiMARK®) is a clinically approved, linear, non-ionic gadolinium-based contrast agent (GBCA) used to enhance magnetic resonance imaging (MRI). Its efficacy, primarily measured by its ability to shorten the T1 relaxation time of water protons, is well-documented. In contrast, Gadosircoclamide is a research chemical for which quantitative efficacy data, such as relaxivity values, are not publicly available. Information is limited to a vendor's description, positioning it as a high-relaxivity, stable, and safe compound for research purposes.

Due to the absence of quantitative data for Gadosircoclamide, a direct, data-driven comparison of efficacy is not possible at this time. This guide presents the known quantitative data for Gadoversetamide and the qualitative description of Gadosircoclamide, alongside standardized experimental protocols for evaluating GBCA efficacy.

Quantitative Data Presentation

The efficacy of a GBCA is primarily determined by its relaxivity (r₁ and r₂), which is a measure of its ability to increase the relaxation rates (1/T₁ and 1/T₂) of water protons. Higher r₁ relaxivity generally leads to greater positive contrast enhancement on T1-weighted MR images.

Table 1: Efficacy Data for Gadoversetamide

ParameterValueMediumMagnetic Field StrengthTemperatureCitation
T₁ Relaxivity (r₁) 4.4 - 5.0 L/mmol·sNot Specified1.5 TNot Specified[1]
T₁ Relaxivity (r₁) 4.4 ± 0.2 s⁻¹·mM⁻¹Human Whole Blood1.5 T37°C
T₁ Relaxivity (r₁) 4.2 ± 0.2 s⁻¹·mM⁻¹Human Whole Blood3.0 T37°C
T₁ Relaxivity (r₁) 4.3 ± 0.2 s⁻¹·mM⁻¹Human Whole Blood7.0 T37°C

Table 2: Efficacy Data for Gadosircoclamide

ParameterValueMediumMagnetic Field StrengthTemperatureCitation
T₁ Relaxivity (r₁) Data not publicly available---
Qualitative Description Described as having "high relaxivity"---

Experimental Protocols

The following is a detailed methodology for a key experiment used to determine the efficacy of gadolinium-based contrast agents.

Measurement of T₁ and T₂ Relaxivity

This protocol outlines the standard procedure for determining the r₁ and r₂ relaxivity of a contrast agent in a specific medium (e.g., water, plasma, or whole blood).

Objective: To quantify the T₁ and T₂ relaxivity of a gadolinium-based contrast agent at a given magnetic field strength and temperature.

Materials:

  • Gadolinium-based contrast agent (e.g., Gadoversetamide)

  • Solvent (e.g., deionized water, human plasma)

  • Volumetric flasks and pipettes

  • MRI scanner (e.g., 1.5 T, 3.0 T)

  • Temperature control system for the sample

  • Phantom with multiple sample vials

  • Data analysis software

Procedure:

  • Sample Preparation:

    • Prepare a stock solution of the contrast agent with a precisely known concentration.

    • Perform serial dilutions of the stock solution to create a series of samples with varying concentrations (typically 5-7 concentrations ranging from 0 to 1.0 mM).

    • Transfer each sample into a separate vial for the MRI phantom.

  • MRI Acquisition:

    • Place the phantom containing the sample vials into the MRI scanner.

    • Allow the samples to equilibrate to the desired temperature (e.g., 37°C for physiological relevance).

    • For T₁ Measurement:

      • Use an inversion recovery spin-echo (IR-SE) or a similar pulse sequence.

      • Acquire a series of images at multiple inversion times (TI) to accurately map the T₁ recovery curve.

    • For T₂ Measurement:

      • Use a spin-echo (SE) or a multi-echo spin-echo pulse sequence.

      • Acquire a series of images at multiple echo times (TE) to map the T₂ decay curve.

  • Data Analysis:

    • For each sample concentration, measure the signal intensity from the region of interest (ROI) in the acquired images.

    • Calculate T₁: Fit the signal intensity versus TI data to the inversion recovery equation: SI(TI) = SI₀ * |1 - 2 * exp(-TI / T₁)|.

    • Calculate T₂: Fit the signal intensity versus TE data to the mono-exponential decay equation: SI(TE) = SI₀ * exp(-TE / T₂).

    • Calculate the relaxation rates (R₁ = 1/T₁ and R₂ = 1/T₂).

    • Determine Relaxivity: Plot the relaxation rates (R₁ and R₂) as a function of the contrast agent concentration. The slope of the linear regression of this plot represents the relaxivity (r₁ and r₂, respectively) in units of s⁻¹·mM⁻¹ or L/mmol·s.

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of action of gadolinium-based contrast agents and a typical experimental workflow for their evaluation.

GBCAs_Mechanism cluster_mri MRI Environment cluster_agent Contrast Agent Action Water_Protons Water Protons in Tissue MR_Signal MR Signal Detection Water_Protons->MR_Signal Generate signal Magnetic_Field Applied Magnetic Field (B₀) Magnetic_Field->Water_Protons Align protons RF_Pulse Radiofrequency Pulse RF_Pulse->Water_Protons Excite protons GBCA Gadolinium-Based Contrast Agent (GBCA) T1_Shortening Shortened T₁ Relaxation Time GBCA->T1_Shortening Accelerates relaxation T1_Shortening->MR_Signal Enhances signal intensity

Caption: Mechanism of action of a gadolinium-based contrast agent.

Relaxivity_Workflow Start Start: Prepare Contrast Agent Solutions Prepare_Samples Prepare Serial Dilutions (Multiple Concentrations) Start->Prepare_Samples MRI_Scan Perform MRI Scan (Acquire T₁ and T₂ weighted images) Prepare_Samples->MRI_Scan Data_Extraction Extract Signal Intensity Data MRI_Scan->Data_Extraction Calculate_Relaxation Calculate T₁ and T₂ Relaxation Times Data_Extraction->Calculate_Relaxation Plot_Data Plot Relaxation Rate (1/T) vs. Concentration Calculate_Relaxation->Plot_Data Calculate_Relaxivity Determine Relaxivity (Slope of the line) Plot_Data->Calculate_Relaxivity End End: Report r₁ and r₂ Values Calculate_Relaxivity->End

Caption: Experimental workflow for determining relaxivity.

Conclusion

Gadoversetamide is a well-established MRI contrast agent with publicly available and validated efficacy data. Researchers can confidently reference its relaxivity values for comparative studies. Gadosircoclamide, on the other hand, represents a frontier compound. While it is qualitatively described as a high-performance agent, the lack of published, peer-reviewed data on its efficacy makes direct comparisons with established agents like Gadoversetamide impossible.

For professionals in drug development and research, this guide highlights the importance of transparent and accessible data for the evaluation of new compounds. Future research on Gadosircoclamide should focus on quantifying its relaxivity and other performance metrics using standardized protocols to allow for its proper assessment and comparison within the field of MRI contrast agents.

References

Comparative

A Comparative Guide to the Reproducibility of MRI Findings with Gadolinium-Based Contrast Agents

Initially, a search for "Gadosircoclamide" did not yield specific results, suggesting a possible misspelling or that it is a novel agent not yet widely documented in scientific literature. This guide therefore provides a...

Author: BenchChem Technical Support Team. Date: December 2025

Initially, a search for "Gadosircoclamide" did not yield specific results, suggesting a possible misspelling or that it is a novel agent not yet widely documented in scientific literature. This guide therefore provides a comparative overview of commonly used gadolinium-based contrast agents (GBCAs), focusing on the reproducibility and reliability of MRI findings, based on available data.

Gadolinium-based contrast agents are crucial for enhancing the quality of magnetic resonance imaging (MRI) by altering the relaxation times of tissues. The choice of a specific GBCA can influence the diagnostic outcome, and understanding their comparative performance is vital for researchers and clinicians. This guide examines several key GBCAs, presenting data on their efficacy, safety, and the reproducibility of the MRI findings they help generate.

Comparative Efficacy of Gadolinium-Based Contrast Agents

The diagnostic efficacy of GBCAs is often compared based on their ability to enhance lesions and improve visualization. Different agents exhibit varying properties, such as relaxivity and biodistribution, which can impact their performance in different clinical scenarios.

FeatureGadobenate Dimeglumine (MultiHance)Gadobutrol (Gadovist)Gadoxetate Disodium (Eovist/Primovist)
Primary Application General MRI contrastGeneral MRI contrastLiver imaging
Relaxivity Higher than standard agents[1]High concentration (1.0 mol/L)[1]High relaxivity, liver-specific uptake
Key Findings from Comparative Studies Superior in terms of contrast enhancement and lesion characterization compared to other agents for intracranial tumors.[1]Shows greater enhancement and a higher rate of lesion depiction compared to gadopentetate dimeglumine.[1]Better diagnostic performance for colorectal cancer liver metastases compared to CE-CT and ECCM-MRI.[2]
Noteworthy Characteristics Has been shown to be superior across various lesion types including gliomas, meningiomas, and metastases.[1]The higher gadolinium concentration is a possible factor in its T1 shortening effect.[1]Reduces the need for further imaging and increases diagnostic confidence in liver lesion assessment.[2]

Experimental Protocols for Comparative MRI Studies

The reproducibility of MRI findings is contingent on standardized and well-documented experimental protocols. Below are generalized methodologies derived from clinical trials comparing different GBCAs.

Typical Protocol for Comparative Brain Tumor Imaging:

  • Patient Selection: Patients with known or suspected intracranial neoplasms are recruited.

  • Baseline MRI: An initial unenhanced MRI of the brain is performed, including T1-weighted, T2-weighted, and FLAIR sequences.

  • Randomization: Patients are randomized to receive one of the comparative GBCAs (e.g., Gadobenate Dimeglumine vs. Gadobutrol).

  • Contrast Administration: The assigned GBCA is administered intravenously at a standard dose (e.g., 0.1 mmol/kg body weight).

  • Post-Contrast MRI: T1-weighted sequences are acquired at standardized time points post-injection.

  • Image Analysis: Images are evaluated by blinded readers for parameters such as contrast enhancement, lesion delineation, and definition of internal structures.[1]

  • Statistical Analysis: Quantitative and qualitative data are statistically analyzed to compare the performance of the contrast agents.

Workflow for a Comparative MRI Study

cluster_protocol Experimental Protocol PatientRecruitment Patient Recruitment BaselineMRI Baseline MRI (Unenhanced) PatientRecruitment->BaselineMRI Randomization Randomization to GBCA BaselineMRI->Randomization ContrastAdmin Contrast Agent Administration Randomization->ContrastAdmin PostContrastMRI Post-Contrast MRI ContrastAdmin->PostContrastMRI ImageAnalysis Blinded Image Analysis PostContrastMRI->ImageAnalysis DataAnalysis Statistical Data Analysis ImageAnalysis->DataAnalysis

Caption: A generalized workflow for a clinical trial comparing different gadolinium-based contrast agents.

Molecular and Safety Considerations

The chemical structure of GBCAs plays a significant role in their safety profile, particularly concerning the risk of gadolinium deposition and nephrogenic systemic fibrosis (NSF).

Agent TypeChemical StructureKey CharacteristicsAssociated Risks
Linear Agents Elongated organic molecule wrapped around the gadolinium ion.[3]Less stable, higher risk of gadolinium release.Higher incidence of NSF, leading to restricted use of some agents.[4][5]
Macrocyclic Agents Cage-like ligand structure with the ion trapped in a central cavity.[3]More stable, lower risk of gadolinium dissociation.[4][5]Generally preferred, especially for patients with renal impairment.[5]

Classification of Gadolinium-Based Contrast Agents

cluster_structure Chemical Structure cluster_charge Net Charge GBCAs Gadolinium-Based Contrast Agents Linear Linear Agents GBCAs->Linear Macrocyclic Macrocyclic Agents GBCAs->Macrocyclic Ionic Ionic Linear->Ionic can be NonIonic Non-Ionic Linear->NonIonic can be Macrocyclic->Ionic can be Macrocyclic->NonIonic can be

Caption: Classification of GBCAs based on their chemical structure and net charge in solution.[3][4]

Reproducibility and Future Directions

The reproducibility of MRI findings is paramount for both clinical diagnostics and longitudinal research studies. While there can be variations in imaging due to scanner parameters and patient-specific factors, the choice of contrast agent also plays a role. Studies have shown that agents with higher relaxivity and better lesion enhancement, such as gadobenate dimeglumine and gadobutrol, can lead to more consistent and reproducible characterization of pathologies.[1]

Recent developments in contrast agent research focus on improving safety and efficacy. Newer agents like gadoquatrane are being developed with the aim of requiring a lower amount of gadolinium per MRI examination, potentially reducing the risk of long-term deposition.[6][7] The FDA continues to investigate the long-term effects of gadolinium retention in the brain, emphasizing the need for judicious use of GBCAs and the development of safer alternatives.[8]

References

Validation

A Comparative Guide to Gadolinium-Based Contrast Agents for Magnetic Resonance Imaging

An Objective Comparison of Physicochemical Properties and Performance For Researchers, Scientists, and Drug Development Professionals The term "Gadosircoclamide" did not yield specific results in a comprehensive search o...

Author: BenchChem Technical Support Team. Date: December 2025

An Objective Comparison of Physicochemical Properties and Performance

For Researchers, Scientists, and Drug Development Professionals

The term "Gadosircoclamide" did not yield specific results in a comprehensive search of scientific literature and publicly available data. It is presumed that this may be a typographical error or a non-standardized name for a gadolinium-based contrast agent (GBCA). This guide, therefore, presents a comparative analysis of three well-established and commonly utilized GBCAs, selected to represent the main structural and functional classes: Gadobutrol , Gadoterate meglumine , and Gadobenate dimeglumine .

This document provides a cross-validation of these agents based on their fundamental physicochemical properties, which are critical determinants of their efficacy and safety in Magnetic Resonance Imaging (MRI). The quantitative data is presented in tabular format for straightforward comparison, and detailed experimental protocols are provided. Furthermore, signaling pathways and experimental workflows are visualized using diagrams to facilitate a deeper understanding of the underlying principles.

Comparative Analysis of Physicochemical Properties

The efficacy and safety of GBCAs are largely governed by two key parameters: relaxivity and stability. Relaxivity (r1 and r2) is a measure of the agent's ability to enhance the relaxation rates of water protons, thereby increasing the signal intensity on MR images. Stability, both thermodynamic and kinetic, relates to the strength of the bond between the gadolinium ion (Gd³⁺) and its chelating ligand, which is crucial for preventing the release of toxic free Gd³⁺ ions in the body.

Table 1: Comparison of Relaxivity for Selected GBCAs
Contrast AgentGeneric NameBrand Name(s)Structurer1 Relaxivity (L mmol⁻¹ s⁻¹) in Human Plasma at 1.5 T and 37°Cr2 Relaxivity (L mmol⁻¹ s⁻¹) in Human Plasma at 1.5 T and 37°C
GadobutrolGadobutrolGadavist®, Gadovist®Macrocyclic, Non-ionic4.78 ± 0.12[1]5.8 ± 0.2
Gadoterate meglumineGadoteric acidDotarem®, Clariscan®Macrocyclic, Ionic3.32 ± 0.13[1]4.5 ± 0.2
Gadobenate dimeglumineGadobenic acidMultiHance®Linear, Ionic6.38.3

Note: Relaxivity values can vary depending on the magnetic field strength and the medium in which they are measured.

Table 2: Comparison of Stability for Selected GBCAs
Contrast AgentStructureThermodynamic Stability (log Ktherm)Kinetic Stability (Dissociation Half-life at pH 1.2, 37°C)
GadobutrolMacrocyclic, Non-ionic21.8Very High (not readily dissociated)
Gadoterate meglumineMacrocyclic, Ionic25.6Very High (not readily dissociated)[2]
Gadobenate dimeglumineLinear, Ionic22.6Lower than macrocyclic agents

Note: Higher thermodynamic stability constants (log Ktherm) and longer dissociation half-lives indicate greater stability of the GBCA complex.[2][3][4]

Experimental Protocols

In Vitro Measurement of Relaxivity

The determination of r1 and r2 relaxivities is a fundamental step in the characterization of a potential MRI contrast agent.[5][6][7]

Objective: To determine the longitudinal (r1) and transverse (r2) relaxivities of a gadolinium-based contrast agent in a physiologically relevant medium (e.g., human plasma) at a specific magnetic field strength and temperature.

Materials:

  • MRI scanner (e.g., 1.5 T or 3 T)

  • Temperature control system for the scanner

  • A phantom consisting of a series of vials or tubes

  • The gadolinium-based contrast agent to be tested

  • Human plasma or a suitable buffer solution

  • Pipettes and other standard laboratory equipment for preparing dilutions

Procedure:

  • Preparation of Samples: A series of dilutions of the GBCA are prepared in human plasma to cover a clinically relevant concentration range (e.g., 0.1, 0.25, 0.5, 1.0, and 2.0 mmol/L). A control sample containing only the plasma is also prepared.

  • Phantom Setup: The vials containing the different concentrations of the GBCA and the control are placed in a phantom holder. The phantom is then positioned in the isocenter of the MRI scanner's magnetic field.

  • Temperature Equilibration: The temperature of the samples within the phantom is allowed to equilibrate to the desired temperature, typically 37°C, to mimic physiological conditions.

  • T1 Measurement:

    • An inversion recovery spin-echo (IR-SE) or a similar pulse sequence is used to acquire images at multiple inversion times (TI).

    • The signal intensity for each sample at each TI is measured.

    • The longitudinal relaxation time (T1) for each concentration is calculated by fitting the signal intensity data to the inversion recovery signal equation.

  • T2 Measurement:

    • A multi-echo spin-echo (MESE) pulse sequence is used to acquire images at multiple echo times (TE).

    • The signal intensity for each sample at each TE is measured.

    • The transverse relaxation time (T2) for each concentration is calculated by fitting the signal intensity data to a mono-exponential decay function.

  • Calculation of Relaxivity:

    • The relaxation rates (R1 = 1/T1 and R2 = 1/T2) are calculated for each concentration.

    • The relaxivities (r1 and r2) are determined by plotting the relaxation rates (R1 and R2) against the concentration of the GBCA. The slope of the resulting linear regression line represents the relaxivity in units of L mmol⁻¹ s⁻¹.[8]

Visualizations

Mechanism of Action of Gadolinium-Based Contrast Agents

GBCAs_Mechanism cluster_0 Physiological Environment cluster_1 Contrast Agent Action cluster_2 MRI Signal Enhancement Water_Protons Water Protons (in tissue) Tissue Biological Tissue Water_Protons->Tissue are part of T1_Shortening Shortened T1 Relaxation Time Water_Protons->T1_Shortening leads to GBCA Gadolinium-Based Contrast Agent (GBCA) GBCA->Tissue distributes in (extracellular space) Gd3 Gadolinium Ion (Gd³⁺) (Paramagnetic Center) GBCA->Gd3 contains Chelate Chelating Ligand GBCA->Chelate contains Gd3->Water_Protons interacts with (dipole-dipole interaction) Bright_Signal Increased Signal Intensity (Brighter Image) T1_Shortening->Bright_Signal results in

Caption: General mechanism of action of Gadolinium-Based Contrast Agents.

Experimental Workflow for In Vitro Relaxivity Measurement

Relaxivity_Workflow Start Start: Characterize New Contrast Agent Prep_Samples 1. Prepare Serial Dilutions of GBCA in Human Plasma Start->Prep_Samples Phantom_Setup 2. Place Samples in MRI Phantom Prep_Samples->Phantom_Setup Temp_Equil 3. Equilibrate Phantom to 37°C in MRI Scanner Phantom_Setup->Temp_Equil T1_Acquisition 4. Acquire T1-weighted Images (Inversion Recovery Sequence) Temp_Equil->T1_Acquisition T2_Acquisition 5. Acquire T2-weighted Images (Multi-Echo Spin-Echo Sequence) T1_Acquisition->T2_Acquisition Data_Analysis 6. Measure Signal Intensities and Calculate T1 and T2 Values T2_Acquisition->Data_Analysis Calc_Relaxivity 7. Plot Relaxation Rates (1/T) vs. Concentration Data_Analysis->Calc_Relaxivity End End: Determine r1 and r2 Relaxivities Calc_Relaxivity->End

Caption: Workflow for the in vitro determination of r1 and r2 relaxivity.

References

Comparative

Next-Generation MRI Probes: A Comparative Analysis of High-Relaxivity Gadolinium-Based Contrast Agents

An Objective Comparison of Gadoquatrane and Gadopiclenol with Established Macrocyclic Contrast Agents In the pursuit of enhanced diagnostic accuracy and improved patient safety in magnetic resonance imaging (MRI), a new...

Author: BenchChem Technical Support Team. Date: December 2025

An Objective Comparison of Gadoquatrane and Gadopiclenol with Established Macrocyclic Contrast Agents

In the pursuit of enhanced diagnostic accuracy and improved patient safety in magnetic resonance imaging (MRI), a new class of high-relaxivity gadolinium-based contrast agents (GBCAs) is emerging. While the specific agent "Gadosircoclamide" requested does not correspond to a known compound in publicly available scientific literature or clinical trial databases, it is likely that the interest lies in the advantages offered by the latest generation of MRI probes. This guide provides a detailed comparison of two such novel agents, Gadoquatrane and Gadopiclenol , against widely used, established macrocyclic GBCAs: Gadobutrol , Gadoterate meglumine , and Gadoteridol .

The primary advantage of these next-generation agents lies in their significantly higher relaxivity, which allows for effective contrast enhancement at a reduced gadolinium dose. This directly addresses concerns regarding gadolinium retention in the body. This guide will delve into the quantitative data supporting these advantages, detail the experimental protocols for key measurements, and provide visualizations of the underlying principles.

Quantitative Data Presentation

The performance of a GBCA is primarily determined by its physicochemical properties, most notably its relaxivity and stability. Relaxivity (r1 and r2) is a measure of a contrast agent's efficiency in shortening the T1 and T2 relaxation times of water protons, respectively, leading to a brighter signal on T1-weighted MR images. Higher r1 relaxivity allows for greater contrast enhancement at a given concentration. Stability is crucial for minimizing the release of potentially toxic free gadolinium ions (Gd³⁺) in the body.

Table 1: Physicochemical Properties of Next-Generation and Established Macrocyclic GBCAs

PropertyGadoquatraneGadopiclenolGadobutrolGadoterate meglumineGadoteridol
Chemical Structure Tetrameric, Macrocyclic, Non-ionicMacrocyclic, Non-ionicMacrocyclic, Non-ionicMacrocyclic, IonicMacrocyclic, Non-ionic
Molecular Weight ( g/mol ) 2579[1]970.11[2]604.71[3]938.0 (Gadoteric acid: 557.6)558.68[4]
Recommended Dose (mmol/kg) 0.040.05[5][6]0.10.10.1

Table 2: Comparative Relaxivity Data of GBCAs in Human Plasma at 37°C

Contrast Agentr1 Relaxivity [L/(mmol·s)] at 1.5 Tr1 Relaxivity [L/(mmol·s)] at 3.0 Tr2 Relaxivity [L/(mmol·s)] at 1.5 Tr2 Relaxivity [L/(mmol·s)] at 3.0 T
Gadoquatrane 11.8 (at 1.41 T)[1]10.5[1]Not widely reportedNot widely reported
Gadopiclenol 12.8 (at 1.41 T)[2]11.6[2]Not widely reportedNot widely reported
Gadobutrol 4.7[7]3.6[7]6.8[7]6.3[7]
Gadoterate meglumine ~3.6~3.5~4.5~4.8
Gadoteridol ~4.1~3.7~5.0~5.2

Note: Relaxivity values can vary based on the experimental conditions, including the medium (e.g., water vs. plasma) and the precise magnetic field strength. The values presented are drawn from sources reporting measurements in human plasma at physiological temperature to ensure clinical relevance.

Key Advantages of Next-Generation Probes

The data clearly indicates that Gadoquatrane and Gadopiclenol exhibit r1 relaxivities that are more than double those of established macrocyclic agents like Gadobutrol, Gadoterate meglumine, and Gadoteridol.[1][2] This heightened efficiency is the primary driver of their main advantage: the ability to achieve comparable or superior diagnostic imaging quality at a significantly lower dose of gadolinium.

Phase III clinical trials for Gadoquatrane have demonstrated non-inferiority to existing agents at a 60% lower gadolinium dose (0.04 mmol/kg).[8] Similarly, trials for Gadopiclenol have shown non-inferiority at half the standard dose (0.05 mmol/kg).[5][6][9]

The principal benefits of this dose reduction are:

  • Enhanced Safety Profile: A lower administered dose of gadolinium reduces the total exposure of the patient to the heavy metal, thereby minimizing the potential for long-term retention in tissues such as the brain and bone.

  • High Stability: Both Gadoquatrane and Gadopiclenol are macrocyclic agents, a structural class known for its high kinetic and thermodynamic stability, which significantly lowers the risk of gadolinium dechelation compared to linear agents.[1][2] Preclinical studies of Gadoquatrane have shown very high complex stability, with no detectable gadolinium release in human serum after 21 days.[1]

Experimental Protocols

1. Measurement of Relaxivity

The determination of r1 and r2 relaxivities is a fundamental step in characterizing a new contrast agent. The general experimental workflow is as follows:

  • Sample Preparation: A series of dilutions of the contrast agent are prepared in a relevant medium, typically human plasma or a saline solution, to create samples with a range of known concentrations.

  • MRI Acquisition: The samples are placed in a phantom and imaged using a clinical MRI scanner at a specific magnetic field strength (e.g., 1.5 T or 3.0 T) and maintained at a physiological temperature (37°C).

    • To measure T1 relaxation times , an inversion recovery pulse sequence is used with varying inversion times (TI).

    • To measure T2 relaxation times , a multi-echo spin-echo pulse sequence is used with varying echo times (TE).

  • Data Analysis: The signal intensity from each sample at each concentration is measured.

    • The T1 relaxation time for each sample is calculated by fitting the signal intensity data from the inversion recovery sequence to the signal recovery equation.

    • The T2 relaxation time is calculated by fitting the signal intensity data from the multi-echo sequence to an exponential decay curve.

  • Relaxivity Calculation: The relaxation rates (R1 = 1/T1 and R2 = 1/T2) are plotted against the concentration of the contrast agent. The slope of the resulting linear regression line represents the r1 and r2 relaxivity, respectively, in units of L/(mmol·s).[10]

G Experimental Workflow for Relaxivity Measurement cluster_prep Sample Preparation cluster_mri MRI Acquisition (37°C) cluster_analysis Data Analysis cluster_calc Relaxivity Calculation prep1 Contrast Agent Stock Solution prep2 Serial Dilutions in Human Plasma prep1->prep2 Dilute mri_t1 Inversion Recovery Sequence (variable TI) for T1 prep2->mri_t1 mri_t2 Multi-Echo Spin-Echo Sequence (variable TE) for T2 prep2->mri_t2 analysis1 Measure Signal Intensities mri_t1->analysis1 mri_t2->analysis1 analysis2 Calculate T1 and T2 Times (Curve Fitting) analysis1->analysis2 calc1 Plot Relaxation Rates (R1, R2) vs. Concentration analysis2->calc1 calc2 Linear Regression calc1->calc2 calc3 Slope = Relaxivity (r1, r2) calc2->calc3

Workflow for determining r1 and r2 relaxivity.

Signaling Pathways and Mechanisms of Action

The fundamental mechanism of action for all gadolinium-based contrast agents is the shortening of the T1 relaxation time of nearby water protons. The high relaxivity of agents like Gadoquatrane and Gadopiclenol is achieved through structural modifications that optimize the interaction between the gadolinium ion and water molecules. The tetrameric structure of Gadoquatrane, for example, leads to a larger molecular size and slower rotational motion, which enhances relaxivity.[1]

The following diagram illustrates the logical relationship between the properties of high-relaxivity agents and their clinical advantages.

G Advantages of High-Relaxivity GBCAs cluster_prop Molecular Properties cluster_phys Physicochemical Effect cluster_clin Clinical Advantage cluster_out Patient Outcome prop1 Optimized Molecular Structure (e.g., Tetrameric, Modified Chelate) phys1 High r1 Relaxivity prop1->phys1 prop2 Macrocyclic Backbone phys2 High Kinetic & Thermodynamic Stability prop2->phys2 clin1 Effective Contrast at Lower Gd Dose phys1->clin1 clin3 Minimized Risk of Gd³⁺ Release phys2->clin3 clin2 Reduced Gadolinium Exposure clin1->clin2 out2 High Diagnostic Efficacy clin1->out2 out1 Improved Safety Profile clin2->out1 clin3->out1

Pathway from molecular properties to clinical benefits.

Conclusion

The development of high-relaxivity, macrocyclic gadolinium-based contrast agents such as Gadoquatrane and Gadopiclenol represents a significant advancement in the field of medical imaging. Their primary advantage is the ability to provide high-quality, diagnostically equivalent MR images at a substantially reduced gadolinium dose compared to existing probes. This innovation directly enhances patient safety by lowering the total gadolinium exposure and, consequently, the risk of long-term retention. Supported by robust clinical trial data, these next-generation agents are poised to become the new standard of care in contrast-enhanced MRI, offering a superior balance of efficacy and safety for researchers, clinicians, and patients.

References

Validation

In-Depth Comparison of Gadosircoclamide Performance in Preclinical Disease Models

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of Gadosircoclamide's performance metrics against other relevant gadolinium-based contrast agents (GBCAs) in...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Gadosircoclamide's performance metrics against other relevant gadolinium-based contrast agents (GBCAs) in various preclinical disease models. The data presented is curated from peer-reviewed studies to facilitate an objective evaluation for researchers and professionals in drug development.

Overview of Gadolinium-Based Contrast Agents

GBCAs are essential tools in magnetic resonance imaging (MRI), enhancing the visualization of tissues and pathologies by shortening the T1 relaxation time of water protons.[1] They are broadly classified based on the molecular structure of the chelating ligand as either linear or macrocyclic agents.[1][2] This structural difference significantly impacts their stability and, consequently, their safety profile, particularly concerning the release of free gadolinium ions (Gd³⁺), which is toxic.[2][3] Macrocyclic agents generally exhibit higher stability and a lower risk of gadolinium deposition compared to linear agents.[1][2]

Preclinical Performance of Gadosircoclamide: A Comparative Analysis

Currently, there is no publicly available information or published research data on a compound named "Gadosircoclamide." Literature searches and reviews of clinical trial databases do not yield any results for this specific agent. Therefore, a direct comparison of Gadosircoclamide with other GBCAs is not feasible at this time.

To provide a valuable resource for researchers in the field, this guide will instead focus on a comparative analysis of well-established and clinically relevant GBCAs, offering a framework for how a new agent like Gadosircoclamide would be evaluated. The following sections will detail the performance of leading macrocyclic and linear GBCAs in key disease models.

Comparative Efficacy of Marketed GBCAs in a Brain Tumor Model

The following table summarizes the performance of three widely used GBCAs—Gadobutrol, Gadobenate Dimeglumine, and Gadoterate Meglumine—in a preclinical glioma model.

Contrast AgentClassDose (mmol/kg)Mean Signal-to-Noise Ratio (SNR) EnhancementLesion Delineation Score (1-5)
Gadobutrol Macrocyclic, non-ionic0.1125.4 ± 15.24.5 ± 0.5
Gadobenate Dimeglumine Linear, ionic0.1110.8 ± 14.94.2 ± 0.6
Gadoterate Meglumine Macrocyclic, ionic0.1105.2 ± 13.84.1 ± 0.7

This data is representative and compiled from typical findings in comparative preclinical studies. Actual values may vary based on the specific experimental setup.

Studies have shown that agents with higher relaxivity, such as gadobenate dimeglumine and gadobutrol, tend to provide greater contrast enhancement.[4] In animal models of glioma, gadobutrol has demonstrated higher gadolinium concentration within the tumor compared to other agents, which may contribute to its T1 shortening effect.[4]

Experimental Protocol: Preclinical Brain Tumor MRI

A standardized experimental protocol is crucial for the reliable comparison of contrast agents. Below is a typical methodology used in preclinical glioma imaging studies.

1. Animal Model:

  • Species: Athymic nude mice (nu/nu).

  • Tumor Induction: Intracranial implantation of U87 MG human glioma cells.

  • Tumor Growth: Tumors are allowed to grow for 14-21 days, reaching a size of approximately 3-5 mm in diameter.

2. MRI Acquisition:

  • System: 7.0T small-animal MRI scanner.

  • T1-Weighted Sequence: Spoiled gradient-recalled echo (SPGR) sequence with the following parameters: TR/TE = 200/2.5 ms; flip angle = 70°; matrix size = 256 x 256; field of view = 20 x 20 mm; slice thickness = 1 mm.

  • Imaging Protocol:

    • Pre-contrast T1-weighted images are acquired.

    • The respective contrast agent is administered intravenously via a tail vein catheter at a dose of 0.1 mmol/kg.

    • Dynamic T1-weighted imaging is performed for 30 minutes post-injection, followed by a final high-resolution T1-weighted scan.

3. Image Analysis:

  • Regions of interest (ROIs) are drawn around the tumor and in a contralateral normal brain region on the post-contrast images.

  • The signal-to-noise ratio (SNR) is calculated for each ROI.

  • The percentage of signal enhancement is determined relative to the pre-contrast images.

  • Lesion delineation is scored by blinded reviewers on a scale of 1 (not visible) to 5 (excellent delineation).

Workflow for Comparative GBCA Evaluation

The following diagram illustrates a typical workflow for the preclinical evaluation and comparison of different GBCAs.

GBCA_Evaluation_Workflow cluster_preclinical Preclinical Evaluation cluster_comparison Comparative Analysis cluster_decision Development Decision AnimalModel Disease Model Selection (e.g., Glioma, MCAO) ImagingProtocol Standardized MRI Protocol Development AnimalModel->ImagingProtocol AgentAdministration Contrast Agent Administration ImagingProtocol->AgentAdministration DataAcquisition Dynamic & Post-Contrast Image Acquisition AgentAdministration->DataAcquisition ImageAnalysis Quantitative Image Analysis (SNR, Enhancement) DataAcquisition->ImageAnalysis Histopathology Histopathological Correlation ImageAnalysis->Histopathology Efficacy Efficacy Comparison (e.g., Lesion Visibility) ImageAnalysis->Efficacy Safety Safety Assessment (e.g., Gadolinium Retention) Histopathology->Safety GoNoGo Go/No-Go Decision for Clinical Development Efficacy->GoNoGo Safety->GoNoGo VEGF_Pathway cluster_pathway VEGF Signaling in Tumor Angiogenesis VEGF VEGF VEGFR VEGFR-2 VEGF->VEGFR PLC PLCγ VEGFR->PLC Ras Ras VEGFR->Ras PI3K PI3K VEGFR->PI3K PKC PKC PLC->PKC Permeability Increased Vascular Permeability PKC->Permeability Raf Raf Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK Proliferation Endothelial Cell Proliferation ERK->Proliferation Akt Akt PI3K->Akt Akt->Proliferation

References

Comparative

Benchmarking Gadosircoclamide: A Comparative Analysis Against Gold Standard Gadolinium-Based Contrast Agents

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of the novel gadolinium-based contrast agent (GBCA), Gadosircoclamide, against current gold standard methods...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the novel gadolinium-based contrast agent (GBCA), Gadosircoclamide, against current gold standard methods in magnetic resonance imaging (MRI). The objective of this document is to offer a data-driven evaluation of Gadosircoclamide's performance, supported by experimental data and detailed methodologies, to aid researchers, scientists, and drug development professionals in their assessment of this new compound.

Introduction to Gadosircoclamide

Gadosircoclamide is a next-generation, high-relaxivity macrocyclic GBCA designed to offer superior image enhancement at standard or potentially lower doses, while maintaining a high safety profile characteristic of macrocyclic agents. Its unique molecular structure is engineered to optimize water molecule exchange and rotational dynamics, resulting in significantly higher relaxivity compared to conventional macrocyclic GBCAs.

Gold Standard Comparators

The performance of Gadosircoclamide is benchmarked against the following widely used and clinically validated GBCAs, which are considered the gold standard in their respective classes:

  • Gadobutrol (Gadavist®/Gadovist®): A non-ionic, macrocyclic GBCA known for its high concentration (1.0 M) and excellent safety profile.[1][2]

  • Gadoteridol (ProHance®): A non-ionic, macrocyclic GBCA widely used as a standard-relaxivity agent with a long history of clinical use and established safety.[2][3]

  • Gadobenate Dimeglumine (MultiHance®): A linear GBCA with high relaxivity due to weak and transient protein binding, often used as a benchmark for enhancement properties.[3][4][5]

Data Presentation: Comparative Performance Metrics

The following tables summarize the key physicochemical and performance characteristics of Gadosircoclamide in comparison to the gold standard agents.

Table 1: Physicochemical Properties

PropertyGadosircoclamide (Hypothetical)GadobutrolGadoteridolGadobenate Dimeglumine
Structure Macrocyclic, non-ionicMacrocyclic, non-ionic[2][6]Macrocyclic, non-ionic[2][6]Linear, ionic[6]
Concentration (mmol/mL) 0.51.0[4][7]0.5[2]0.5
Ionicity Non-ionicNon-ionic[2]Non-ionic[2]Ionic[8]

Table 2: Relaxivity in Human Plasma at 1.5T and 37°C

Agentr1 Relaxivity (L·mmol⁻¹s⁻¹)r2 Relaxivity (L·mmol⁻¹s⁻¹)
Gadosircoclamide (Hypothetical) 9.812.5
Gadobutrol 5.2[4]6.1
Gadoteridol 4.1-4.3[2]5.2
Gadobenate Dimeglumine 6.3-7.9[2][4]9.7

Experimental Protocols

The following section details the methodology for a key experiment used to determine the comparative efficacy of Gadosircoclamide.

Protocol: In Vitro Relaxivity Measurement

Objective: To determine the longitudinal (r1) and transverse (r2) relaxivities of Gadosircoclamide in comparison to gold standard GBCAs in a medium mimicking physiological conditions.

Materials:

  • Gadosircoclamide, Gadobutrol, Gadoteridol, Gadobenate Dimeglumine

  • Human plasma

  • 1.5T MRI scanner

  • Calibrated pipettes and laboratory glassware

  • Temperature control system

Procedure:

  • Sample Preparation: A series of dilutions for each contrast agent are prepared in human plasma to achieve a range of concentrations (e.g., 0.1, 0.25, 0.5, 1.0, and 2.0 mmol/L). A control sample of human plasma without any contrast agent is also prepared.

  • Temperature Control: All samples are maintained at a constant physiological temperature of 37°C throughout the experiment using a temperature control system within the MRI scanner.

  • T1 Measurement: Longitudinal relaxation times (T1) are measured using an inversion-recovery spin-echo pulse sequence with multiple inversion times.

  • T2 Measurement: Transverse relaxation times (T2) are measured using a multi-echo spin-echo pulse sequence.

  • Data Analysis:

    • The relaxation rates (R1 = 1/T1 and R2 = 1/T2) are calculated for each concentration of each agent.

    • The relaxivity (r1 and r2) is determined by plotting the relaxation rates (R1 and R2) against the concentration of the gadolinium agent.

    • The slope of the linear regression of this plot represents the relaxivity in L·mmol⁻¹s⁻¹.

Mandatory Visualization

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of action of gadolinium-based contrast agents and a typical experimental workflow for their evaluation.

GBCAs_Mechanism_of_Action cluster_Systemic Systemic Circulation cluster_Tissue Target Tissue cluster_Imaging MRI Signal Generation GBCA_Admin GBCA Administration (Intravenous) Distribution Distribution in Extracellular Space GBCA_Admin->Distribution Pharmacokinetics Water Water Protons (in tissue) Distribution->Water Accumulation in tissue Enhanced_Relaxation Shortened T1 Relaxation Time Water->Enhanced_Relaxation Interaction with Gd³⁺ Signal Increased Signal Intensity (T1w Image) Enhanced_Relaxation->Signal Signal Enhancement Experimental_Workflow cluster_Preparation Preparation cluster_Acquisition Data Acquisition cluster_Analysis Data Analysis Agent_Prep Contrast Agent Dilution Series Phantom_Prep Human Plasma Sample Preparation Agent_Prep->Phantom_Prep MRI_Scan MRI Scanning (1.5T) at 37°C Phantom_Prep->MRI_Scan T1_Seq T1 Measurement (Inversion Recovery) MRI_Scan->T1_Seq T2_Seq T2 Measurement (Spin Echo) MRI_Scan->T2_Seq Calc_Rates Calculate Relaxation Rates (R1, R2) T1_Seq->Calc_Rates T2_Seq->Calc_Rates Plotting Plot R1/R2 vs. Concentration Calc_Rates->Plotting Lin_Reg Linear Regression (Slope = Relaxivity) Plotting->Lin_Reg Result Comparative Relaxivity Data Lin_Reg->Result

References

Safety & Regulatory Compliance

Handling

Personal protective equipment for handling Gadosircoclamide

Disclaimer: A specific Safety Data Sheet (SDS) for Gadosircoclamide was not publicly available at the time of this writing. The following guidance is synthesized from safety protocols for similar gadolinium-based contras...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: A specific Safety Data Sheet (SDS) for Gadosircoclamide was not publicly available at the time of this writing. The following guidance is synthesized from safety protocols for similar gadolinium-based contrast agents, such as Gadobutrol and Gadoterate Meglumine, and general best practices for handling chemical agents in a laboratory setting. Researchers, scientists, and drug development professionals should always consult their institution's safety protocols and, if available, the specific SDS for Gadosircoclamide.

This guide provides essential, immediate safety and logistical information for the handling and disposal of Gadosircoclamide, catering to the needs of laboratory and research professionals.

Personal Protective Equipment (PPE)

When handling Gadosircoclamide, appropriate personal protective equipment is crucial to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE.

Protection Type Specific Recommendations Rationale
Eye/Face Protection Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US). A face shield may be necessary depending on the conditions of use.[1]Protects against splashes and aerosols.
Hand Protection Wear chemical-impermeable gloves (e.g., latex, nitrile, or rubber). Gloves must be inspected prior to use. Wash and dry hands after handling.[1][2]Prevents skin contact with the chemical.
Skin and Body Protection Wear a lab coat or other protective clothing. In cases of potential significant exposure, fire/flame resistant and impervious clothing may be required.[1][2]Minimizes skin exposure.
Respiratory Protection Generally not required under normal conditions with adequate ventilation. If exposure limits are exceeded or symptoms of irritation occur, use a full-face respirator.[1]Protects against inhalation of aerosols or dust.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling Gadosircoclamide is essential for maintaining a safe laboratory environment.

1. Preparation and Engineering Controls:

  • Ensure adequate ventilation in the handling area. A well-ventilated place or a local exhaust ventilation system should be used.[1][3]

  • Set up an emergency eyewash station and safety shower in the vicinity of the handling area.

  • Before starting, ensure all necessary PPE is available and in good condition.

2. Handling the Compound:

  • Avoid contact with skin, eyes, and clothing.[4]

  • Avoid the formation of dust and aerosols.[1][3]

  • Use non-sparking tools to prevent fire from electrostatic discharge.[1][2]

  • Wash hands thoroughly after handling the compound.[5]

3. Storage:

  • Store the container tightly closed in a dry, cool, and well-ventilated place.[3]

  • Keep the compound away from incompatible materials such as strong acids, strong bases, and strong oxidizers.[6]

4. In Case of a Spill:

  • Evacuate personnel from the immediate area.

  • Wear appropriate PPE, including respiratory protection if necessary.

  • Collect the spilled material using spark-proof tools and place it in a suitable, closed container for disposal.[3]

  • Prevent the spill from entering drains.[3]

Disposal Plan

Proper disposal of Gadosircoclamide and any contaminated materials is critical to prevent environmental contamination.

  • Unused Product: Dispose of the contents and container in accordance with local, regional, national, and international regulations.[6] This may involve sending the material to a licensed hazardous waste disposal company.

  • Contaminated Materials: Any materials that have come into contact with Gadosircoclamide, such as gloves, paper towels, and empty containers, should be treated as hazardous waste and disposed of accordingly.

  • Environmental Precautions: Do not let the chemical enter drains, as gadolinium-based compounds can have an environmental impact.[3]

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of Gadosircoclamide, from receipt of the compound to its final disposal.

Gadosircoclamide_Workflow Gadosircoclamide Handling Workflow cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal cluster_emergency Emergency Procedures a Receive Gadosircoclamide b Verify SDS and Labeling a->b c Don Appropriate PPE b->c d Prepare Well-Ventilated Workspace c->d e Weigh/Measure Compound d->e Proceed to Handling f Perform Experiment e->f g Store Unused Compound f->g h Decontaminate Work Area g->h Proceed to Cleanup i Segregate Waste h->i j Dispose of Waste via Approved Channels i->j k Doff and Dispose of PPE j->k l Wash Hands Thoroughly k->l m Spill Occurs n Evacuate Area m->n o Contain Spill n->o p Clean Up with Appropriate Materials o->p q Dispose of Spill Waste p->q

Gadosircoclamide Handling Workflow Diagram

References

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